2,4-Dichloroaniline

• CAS: 554-00-7

Core Science & Biosynthesis

2,4-Dichloroaniline: A Technical Overview of its Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical properties and structural characteristics of 2,4-dichloroaniline. The information is presented to support research, development, and safety protocols involving this compound. All quantitative data has been summarized in structured tables for ease of reference and comparison.

Chemical Identity and Structure

2,4-Dichloroaniline is an organic compound, specifically a dichloro-substituted aniline.[1] It is one of six isomers of dichloroaniline.[1] The structural information and key identifiers are summarized below.

Identifier	Value
IUPAC Name	2,4-dichloroaniline[2]
CAS Number	554-00-7[2]
Molecular Formula	C₆H₅Cl₂N[1][2][3]
Canonical SMILES	C1=CC(=C(C=C1Cl)N)Cl
InChI	InChI=1S/C6H5Cl2N/c7-4-1-2-6(9)5(8)3-4/h1-3H,9H2[2][3]
InChIKey	KQCMTOWTPBNWDB-UHFFFAOYSA-N[2][3]

Physicochemical Properties

2,4-Dichloroaniline presents as beige or pale grey to reddish-brown crystals with a characteristic odor.[2][4] The key physicochemical properties are detailed in the following table.

Property	Value
Molecular Weight	162.02 g/mol [3][5][6]
Melting Point	59-62 °C (138-144 °F; 332-335 K)[1][7][8]
Boiling Point	245 °C (473 °F; 518 K) at 760 mmHg[1][4][5][7]
Density	1.567 g/cm³ at 20 °C[1][4][5]
Solubility	Slightly soluble in water; soluble in alcohol and ether.[2][4][5]
Vapor Density	5.6 (air = 1)[2]
Flash Point	115 °C (239 °F; 388 K)[1][2]
pKa (conjugate acid)	2.00[2]
LogP (Octanol-Water Partition Coefficient)	2.91[1][2]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2,4-dichloroaniline. Various techniques are employed to confirm its structure and purity.

Spectrum Type	Availability
¹H NMR	Available[9]
¹³C NMR	Available[2][10]
Infrared (IR) Spectroscopy	Available (FTIR, ATR-IR, Near IR, Vapor Phase IR)[2]
Mass Spectrometry (MS)	Available (Electron Ionization)[3]

While the availability of this data is confirmed, this guide does not reproduce the full spectra. Researchers should refer to spectral databases for detailed information.

Safety and Handling

2,4-Dichloroaniline is a hazardous substance and requires careful handling. It is toxic if swallowed, in contact with skin, or if inhaled, and may cause damage to organs through prolonged or repeated exposure.[6][8] It is also very toxic to aquatic life with long-lasting effects.[6]

GHS Hazard Pictograms:

• GHS06: Toxic[1]

• GHS08: Health hazard[1]

• GHS09: Environmental hazard[1]

Key Hazard Statements:

• H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled[6]

• H373: May cause damage to organs through prolonged or repeated exposure[6]

• H410: Very toxic to aquatic life with long lasting effects[6]

Precautionary Measures:

• Handling: Use in a well-ventilated area, preferably under a fume hood. Avoid contact with skin, eyes, and clothing.[6] Do not breathe dust.

• Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and eye/face protection.[6][11] In case of insufficient ventilation, wear suitable respiratory equipment.[6]

• Storage: Store in a tightly closed container in a dry, well-ventilated place.[6] Keep away from acids, acid chlorides, acid anhydrides, and oxidizing agents.[4]

• Disposal: Dispose of contents/container to a hazardous or special waste collection point in accordance with local, regional, national, and/or international regulations.[6]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2,4-dichloroaniline are extensive and beyond the scope of this guide. However, common analytical methodologies include:

• Gas Chromatography-Mass Spectrometry (GC-MS): A standard method for the determination of 2,4-dichloroaniline in various samples.[4]

• Capillary Electrophoresis: Used with electrochemical and fluorescence detection for its analysis in water samples.[4]

• Ultrasound-assisted ionic liquid dispersive liquid-phase micro-extraction: A sample preparation technique for the determination of 2,4-dichloroaniline.[4]

A common preparative method involves the chlorination and subsequent hydrolysis of acetanilide.[4]

Logical Relationships of Key Properties

The following diagram illustrates the interconnectedness of the fundamental properties of 2,4-dichloroaniline.

References

• 1. 2,4-Dichloroaniline - Wikipedia [en.wikipedia.org]
• 2. 2,4-Dichloroaniline | C6H5Cl2N | CID 11123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Benzenamine, 2,4-dichloro- [webbook.nist.gov]
• 4. 2,4-Dichloroaniline | 554-00-7 [chemicalbook.com]
• 5. 2,4-DICHLOROANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. lobachemie.com [lobachemie.com]
• 7. 2,4-DICHLOROANILINE | 697-90-5 [chemicalbook.com]
• 8. hpc-standards.com [hpc-standards.com]
• 9. spectrabase.com [spectrabase.com]
• 10. 2,4-Dichloroaniline(554-00-7) 13C NMR spectrum [chemicalbook.com]
• 11. ICSC 0141 - 2,4-DICHLOROANILINE [chemicalsafety.ilo.org]

In-Depth Technical Guide: 2,4-Dichloroaniline

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Properties

IUPAC Name: 2,4-dichloroaniline[1]

CAS Number: 554-00-7[2]

Physicochemical Properties

2,4-Dichloroaniline is a chlorinated aromatic amine that presents as beige or pale grey to reddish-brown crystalline solids.[2] It is characterized by its limited solubility in water but is soluble in organic solvents such as ethanol and ether, as well as in acidic solutions.[2] The compound is known to darken upon exposure to air.[2]

Property	Value	Reference
Molecular Formula	C₆H₅Cl₂N	[3]
Molecular Weight	162.02 g/mol	[3]
Melting Point	59-62 °C
Boiling Point	245 °C
Density	1.567 g/cm³	[2]
Water Solubility	< 1 mg/mL at 22.8 °C	[4]
log Kₒw	2.91	[1]
pKa	2.00 (conjugate acid)	[1]
Flash Point	115 °C (closed cup)
Vapor Pressure	1.5 Pa at 20 °C	[5]

Spectral Data

Spectral analysis is crucial for the identification and quantification of 2,4-dichloroaniline. Key spectral data are summarized below.

Spectral Data Type	Key Features and Solvents	Reference
¹H NMR	Spectrum available in CDCl₃	[6]
¹³C NMR	Spectrum available	[7]
Mass Spectrometry	Data available through NIST WebBook
FTIR and FT-Raman	Spectra have been recorded and analyzed

Experimental Protocols

Synthesis of 2,4-Dichloroaniline

Several methods for the synthesis of 2,4-dichloroaniline have been reported, primarily involving the chlorination of aniline derivatives or the reduction of dichloronitrobenzene compounds.

Method 1: Chlorination of Acetanilide followed by Hydrolysis

This is a common laboratory and industrial method for producing 2,4-dichloroaniline.[8]

• Step 1: Acetylation of Aniline: Aniline is first protected by acetylation to form acetanilide. This is typically achieved by reacting aniline with acetic anhydride.

• Step 2: Chlorination of Acetanilide: The acetanilide is then chlorinated. A continuous chlorination process using a tubular reactor with an organic acid as a solvent can be employed. The temperature for this continuous chlorination is maintained between 50-60 °C.[8]

• Step 3: Hydrolysis of 2,4-Dichloroacetanilide: The resulting 2,4-dichloroacetanilide is hydrolyzed under acidic conditions. Cooling crystallization is then used to obtain the hydrochloride salt of 2,4-dichloroaniline.[8]

• Step 4: Final Product Isolation: The filter cake is diluted with water, and the pH is adjusted to yield high-purity 2,4-dichloroaniline, which is then filtered, washed, and dried.[8]

Method 2: From p-Chloronitrobenzene

This method involves the reduction of the nitro group and chlorination of the aromatic ring.[9]

• Step 1: Reduction of the Nitro Group: p-Chloronitrobenzene is reduced to the corresponding hydroxylamine in an alcoholic aqueous solution of ammonium chloride.[9]

• Step 2: Simultaneous Chlorination and Reduction: The hydroxylamine intermediate then undergoes simultaneous chlorination of the benzene ring and reduction of the hydroxylamine group in a hydrochloric acid solution.[9]

• Step 3: Product Isolation: The pH is adjusted to precipitate the solid 2,4-dichloroaniline, which is then purified by recrystallization from an aqueous alcohol solution.[9]

Method 3: From m-Dichlorobenzene

Another synthetic route starts with m-dichlorobenzene.[10]

• Step 1: Nitration: m-Dichlorobenzene is nitrated using a mixture of nitric acid and sulfuric acid at a controlled temperature of 0-35 °C to produce 2,4-dichloronitrobenzene.[10]

• Step 2: Reduction: The 2,4-dichloronitrobenzene is then reduced to 2,4-dichloroaniline. This can be achieved through catalytic hydrogenation using a composite metal catalyst (such as palladium, ruthenium, or nickel) in methanol under hydrogen pressure.[10][11]

• Step 3: Purification: The crude product is purified by filter pressing, vacuum concentration, and freezing crystallization.[10]

Caption: Synthetic pathways to 2,4-Dichloroaniline.

Analytical Methods

The determination of 2,4-dichloroaniline in various matrices is essential for environmental monitoring and research.

Gas Chromatography (GC)

• Method: EPA Method 8131 is designed for the determination of aniline and its derivatives, including 2,4-dichloroaniline, in environmental samples.[12]

• Sample Preparation: Aqueous samples are extracted with a solvent at a basic pH. Solid matrices can be extracted using methods like Soxhlet extraction.[12]

• Cleanup: If interferences are present, the extract can be cleaned up using Florisil column cleanup (Method 3620).[12]

• Detection: The analysis is performed by gas chromatography with a nitrogen-phosphorus detector (GC/NPD).[12]

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

• Application: This method is used for the sensitive and simultaneous determination of dichloroaniline isomers in products like chives.[13]

• Sample Preparation: A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is often employed for sample preparation. Acetonitrile is a suitable extractant.[13]

• Purification: A combination of graphite carbon black and primary secondary amine can be used for purification.[13]

• Analysis: The final analysis is carried out by HPLC-MS/MS.[13]

Biological Activity and Metabolism

Mechanism of Toxicity

The primary mechanism of toxicity for 2,4-dichloroaniline in humans is the induction of methemoglobinemia.[5][14] This condition reduces the oxygen-carrying capacity of the blood, leading to symptoms such as cyanosis (blue skin, lips, or fingernails), dizziness, nausea, and in severe cases, unconsciousness and death.[14] It is also known to be an irritant to the skin and eyes.[5][14]

Metabolic Pathways

The metabolism of 2,4-dichloroaniline has been studied in various organisms, including rainbow trout.

• In Vivo Metabolism: In rainbow trout, the in vivo metabolism of 2,4-dichloroaniline leads to the formation of a glucuronide conjugate.[15]

• In Vitro Metabolism: In vitro studies using freshly isolated hepatocytes from rainbow trout have shown the formation of both the glucuronide conjugate and a hydroxylamine metabolite. The formation of this reactive hydroxylamine metabolite was not observed in the in vivo studies, highlighting the utility of in vitro systems for elucidating metabolic pathways of reactive intermediates.[15]

Biodegradation

In soil, the biodegradation of 2,4-dichloroaniline is a relatively slow process.[14]

• Dechlorination: The initial step involves the reductive dehalogenation of 2,4-dichloroaniline, which removes the chlorine atom at the ortho position to form a monochlorinated aniline.[14]

• Oxidative Deamination: This is followed by the oxidative deamination of the resulting chloroaniline to form a chlorocatechol via a modified ortho-cleavage pathway.[14]

Caption: Metabolic and biodegradation pathways.

Applications in Research and Development

2,4-Dichloroaniline serves as a crucial intermediate in the synthesis of various commercially important products.

• Pharmaceuticals: It is a raw material for the synthesis of the anti-infective drug ciprofloxacin.[2]

• Agrochemicals: It is used in the production of the fungicide imibenconazole and herbicides.[2]

• Dyes and Pigments: 2,4-Dichloroaniline is an important intermediate in the manufacturing of various dyes and pigments.[2]

Safety and Handling

2,4-Dichloroaniline is classified as toxic if swallowed, in contact with skin, or if inhaled, and may cause damage to organs through prolonged or repeated exposure.[16] It is also very toxic to aquatic life with long-lasting effects.[16]

• Personal Protective Equipment (PPE): When handling this compound, it is essential to wear appropriate protective gloves, clothing, and respiratory protection.

• Handling Precautions: Avoid breathing dust and prevent its release into the environment. Do not eat, drink, or smoke when using this product.

• Spill Response: In case of a spill, remove all sources of ignition, dampen the solid material with 60-70% ethanol, and transfer it to a suitable container for disposal.[4]

• First Aid: In case of ingestion, immediately call a poison center or doctor. If inhaled, move the person to fresh air. If on skin, wash with plenty of water.

This technical guide provides a comprehensive overview of 2,4-dichloroaniline, encompassing its chemical properties, synthesis, analytical methods, biological activities, and safety considerations, to support the work of researchers, scientists, and professionals in drug development.

References

• 1. 2,4-Dichloroaniline | C6H5Cl2N | CID 11123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,4-Dichloroaniline | 554-00-7 [chemicalbook.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. 2,4-DICHLOROANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. env.go.jp [env.go.jp]
• 6. spectrabase.com [spectrabase.com]
• 7. 2,4-Dichloroaniline(554-00-7) 13C NMR spectrum [chemicalbook.com]
• 8. CN110590564A - Method for synthesizing 2,4-dichloroaniline by continuous chlorination - Google Patents [patents.google.com]
• 9. CN101362699A - A kind of method for synthesizing 2,4-dichloroaniline - Google Patents [patents.google.com]
• 10. CN103508902A - Preparation method of 2, 4-dichloroaniline - Google Patents [patents.google.com]
• 11. CN101798269A - Preparation method for synthesizing 2,4-dichloroaniline from 2,4-dichloronitrobenzene - Google Patents [patents.google.com]
• 12. epa.gov [epa.gov]
• 13. Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. 2,4-Dichloroaniline Degradation Pathway [eawag-bbd.ethz.ch]
• 15. Metabolic fate of 2,4-dichloroaniline, prochloraz and nonylphenol diethoxylate in rainbow trout: a comparative in vivo/in vitro approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. cdhfinechemical.com [cdhfinechemical.com]

A Technical Guide to the Synthesis of 2,4-Dichloroaniline from p-Chloronitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of synthetic routes for preparing 2,4-dichloroaniline, a critical intermediate in the pharmaceutical, agrochemical, and dye industries, starting from p-chloronitrobenzene.[1][2][3] The guide details two primary methodologies: a traditional two-step process involving chlorination followed by reduction, and a more recent, streamlined one-pot synthesis. Experimental protocols, quantitative data, and process workflows are presented to assist researchers in laboratory and industrial applications.

Introduction to Synthetic Strategies

The conversion of p-chloronitrobenzene to 2,4-dichloroaniline requires two key transformations: the introduction of a chlorine atom at the C2 position (ortho to the nitro group's original position) and the reduction of the nitro group (-NO₂) to an amino group (-NH₂). The order and method of these steps define the synthetic route.

The traditional approach involves:

• Chlorination: Electrophilic aromatic substitution on p-chloronitrobenzene to yield 2,4-dichloronitrobenzene.

• Reduction: Conversion of the nitro group in 2,4-dichloronitrobenzene to an amine to form the final product.

A more advanced, single-reactor process has been developed that combines these transformations, offering advantages in terms of process efficiency and reduced waste.[1] This guide will explore both pathways.

One-Pot Synthesis from p-Chloronitrobenzene

A patented method describes a process where the reduction of the nitro group and the chlorination of the aromatic ring occur concurrently in a single reactor.[1] This process begins with a partial reduction of p-chloronitrobenzene to the corresponding hydroxylamine intermediate, which then undergoes simultaneous chlorination and complete reduction.

Reaction Pathway and Mechanism

The reaction proceeds in two main stages within the same pot:

• Initial Reduction: p-Chloronitrobenzene is first reduced to N-(4-chlorophenyl)hydroxylamine in an aqueous alcohol solution containing ammonium chloride, using a reducing agent like zinc or tin(II) chloride.

• Simultaneous Chlorination and Reduction: Concentrated hydrochloric acid is then introduced. HCl serves as both the source of chlorine for the electrophilic chlorination and the hydrogen source for the reduction of the hydroxylamine to the final aniline product.[1] The hydroxylamine group is an activating, ortho-para directing group, which facilitates the selective chlorination at the ortho position.

Experimental Protocol

The following protocol is adapted from patent literature, providing a representative laboratory-scale synthesis.[1]

Step 1: Preparation and Initial Reduction

• To a three-neck flask equipped with a stirrer and condenser, add 20 mL of ethanol and 6.3 g of p-chloronitrobenzene. Stir until dissolved.

• Add 12.6 mL of a 5% aqueous ammonium chloride solution.

• Heat the mixture to 80°C with stirring under a nitrogen atmosphere.

• Gradually add 10 g of zinc powder. The rate of addition should be controlled to maintain the reaction temperature at 75-80°C.

• After the addition is complete, continue stirring at temperature until the reaction solution becomes colorless and transparent, indicating the formation of the hydroxylamine intermediate.

Step 2: Chlorination and Final Reduction

• Cool the reaction mixture to 60°C.

• Slowly add 15 mL of concentrated hydrochloric acid (36-37%) dropwise.

• Maintain the reaction temperature at 60°C for 1 hour after the addition is complete.

• Cool the mixture to room temperature and filter to remove any solid residues.

• Under an ice bath, neutralize the filtrate to pH 7 with ammonia water. A solid precipitate will form.

• Collect the solid by filtration and recrystallize from a 50% ethanol-water solution to obtain pure 2,4-dichloroaniline crystals.

Process Workflow Diagram

Caption: Experimental workflow for the one-pot synthesis.

Quantitative Data Summary

The choice of reducing agent affects the overall yield of the one-pot synthesis. The table below summarizes yield data from patent examples.[1]

Reducing Agent	Starting Material	Product	Yield (%)	Reference
Zinc Powder	p-Chloronitrobenzene	2,4-Dichloroaniline	74%	CN101362699A[1]
Tin(II) Chloride	p-Chloronitrobenzene	2,4-Dichloroaniline	80%	CN101362699A[1]

Two-Step Synthesis via 2,4-Dichloronitrobenzene

This traditional pathway separates the chlorination and reduction steps. It offers discrete control over each transformation but requires isolation of the intermediate, 2,4-dichloronitrobenzene.

Reaction Pathway

Caption: Two-step synthesis pathway.

Step 1: Chlorination of p-Chloronitrobenzene The nitro group (-NO₂) is a deactivating, meta-directing group, while the chloro group (-Cl) is a deactivating but ortho, para-directing group. In p-chloronitrobenzene, the position ortho to the chlorine and meta to the nitro group is the most favorable site for further electrophilic chlorination, leading to the formation of 2,4-dichloronitrobenzene. This reaction is typically carried out using chlorine gas with a Lewis acid catalyst.

Step 2: Reduction of 2,4-Dichloronitrobenzene The nitro group of the intermediate is reduced to an amine. Catalytic hydrogenation is a common and clean method for this transformation, offering high selectivity and yield.[4][5]

Experimental Protocol (Reduction Step)

The following protocol for the catalytic hydrogenation of 2,4-dichloronitrobenzene is based on established methods.[4]

• Reactor Setup: Charge a high-pressure reaction kettle with 2,4-dichloronitrobenzene, a solvent (e.g., methanol, toluene), and a catalyst (e.g., Palladium-carbon series, Raney nickel).[4]

• Hydrogenation: Seal the reactor and purge with hydrogen gas. Heat the mixture to a temperature between 20-100°C while stirring.

• Introduce hydrogen gas to maintain a pressure of 4-25 MPa.[4]

• Continue the reaction for 6 to 16 hours. The reaction is complete when hydrogen uptake ceases and the internal pressure begins to rise slowly.[4]

• Work-up: Stop the hydrogen feed, cool the reactor to room temperature, and vent the pressure.

• Filter the reaction mixture to recover the catalyst.

• Distill the solvent from the filtrate. The remaining crude product can be further purified by methods such as vacuum concentration and freezing crystallization to yield high-purity 2,4-dichloroaniline.[5]

Quantitative Data Summary (Reduction Step)

Catalytic hydrogenation conditions can be optimized for high yield and purity.

Catalyst	Solvent	Temperature (°C)	Pressure (MPa)	Reaction Time (h)	Product Purity	Reference
Pd/C	Alcohols (C≤4)	20-100	4-25	6-16	≥99%	CN101798269A[4]
Raney Nickel	Toluene	20-100	4-25	6-16	≥99%	CN101798269A[4]
Composite Metal	Methanol	-	-	-	-	CN103508902A[5]

Conclusion

The synthesis of 2,4-dichloroaniline from p-chloronitrobenzene can be achieved through multiple effective routes. The traditional two-step method allows for discrete control over the chlorination and reduction processes. However, the one-pot synthesis offers a significant process simplification, combining both transformations into a single, efficient operation.[1] The choice of method will depend on the specific requirements of the researcher or manufacturer, including scale, available equipment, and desired process economics. The data and protocols provided herein serve as a comprehensive technical guide for professionals in the field.

References

• 1. CN101362699A - A kind of method for synthesizing 2,4-dichloroaniline - Google Patents [patents.google.com]
• 2. 2,4-Dichloroaniline | 554-00-7 [chemicalbook.com]
• 3. 2,4-Dichloroaniline (554-00-7) at Nordmann - nordmann.global [nordmann.global]
• 4. CN101798269A - Preparation method for synthesizing 2,4-dichloroaniline from 2,4-dichloronitrobenzene - Google Patents [patents.google.com]
• 5. CN103508902A - Preparation method of 2, 4-dichloroaniline - Google Patents [patents.google.com]

Introduction to 2,4-Dichloroaniline and its Solubility

An In-depth Technical Guide on the Solubility of 2,4-Dichloroaniline in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2,4-dichloroaniline in various organic solvents. Due to the limited availability of specific quantitative solubility data for 2,4-dichloroaniline in the public domain, this guide synthesizes known qualitative information and leverages data from structurally analogous compounds to provide a robust predictive framework. Detailed experimental protocols for determining solubility are also provided to empower researchers to generate precise data for their specific applications.

2,4-Dichloroaniline (2,4-DCA) is a chlorinated aromatic amine with the chemical formula C₆H₅Cl₂N. It presents as a beige to brown crystalline solid and is a key intermediate in the synthesis of various products, including dyes, pigments, pesticides, and pharmaceuticals.[1] The solubility of 2,4-DCA in organic solvents is a critical parameter for its application in chemical synthesis, influencing reaction kinetics, purification processes such as crystallization, and the formulation of commercial products.

Generally, 2,4-dichloroaniline is characterized by its low solubility in water and good solubility in several organic solvents.[2][3] This behavior is attributed to its molecular structure, which includes a largely nonpolar benzene ring and two chlorine substituents, along with a polar amino group capable of forming hydrogen bonds.

Quantitative Solubility Data

Table 1: Solubility of 2,4-Dichloroaniline and Structurally Related Compounds in Organic Solvents

Solvent	Compound	Temperature (°C)	Solubility
Alcohols
Ethanol	2,4-Dichloroaniline	Ambient	Soluble[1][2]
Methanol	2,4-Dinitroaniline	25	0.0031 (mole fraction)
n-Propanol	2,4-Dinitroaniline	25	0.0028 (mole fraction)
Isopropanol	2,4-Dinitroaniline	25	0.0027 (mole fraction)
1-Butanol	2,4-Dinitroaniline	25	0.0034 (mole fraction)
Ketones
Acetone	2,4-Dichloroaniline	Ambient	Soluble[4]
Acetone	2,4-Dinitroaniline	25	0.0185 (mole fraction)
Ethers
Diethyl Ether	2,4-Dichloroaniline	Ambient	Soluble[1][2]
Esters
Ethyl Acetate	2,4-Dinitroaniline	25	0.0123 (mole fraction)
Other Solvents
Acids	2,4-Dichloroaniline	Ambient	Soluble[1]
Water	2,4-Dichloroaniline	Ambient	Slightly Soluble[1][2]

Note: The quantitative data for 2,4-dinitroaniline is provided as a proxy to indicate expected solubility trends. Actual solubility of 2,4-dichloroaniline should be experimentally determined.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for process development and optimization. The following are detailed methodologies for two common and reliable experimental techniques used to determine the solubility of a solid compound like 2,4-dichloroaniline in a liquid solvent.

Isothermal Saturation (Shake-Flask) Method

This is the gold standard method for determining thermodynamic solubility.

Methodology:

• Preparation: Add an excess amount of solid 2,4-dichloroaniline to a known volume of the selected organic solvent in a sealed, airtight container (e.g., a screw-cap vial or flask). The presence of excess solid is crucial to ensure that the solution reaches saturation.

• Equilibration: Agitate the container at a constant, controlled temperature using a mechanical shaker or a stirring plate for a sufficient period (typically 24-72 hours) to ensure that equilibrium is established between the dissolved and undissolved solute.

• Phase Separation: Once equilibrium is reached, cease agitation and allow the suspension to stand undisturbed at the same constant temperature for a period to allow the undissolved solid to sediment.

• Sampling: Carefully withdraw a sample of the clear supernatant. To avoid aspirating solid particles, it is advisable to use a syringe fitted with a solvent-compatible filter (e.g., PTFE).

• Quantification: Determine the concentration of 2,4-dichloroaniline in the filtered supernatant using a suitable analytical technique. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and accurate method. A pre-established calibration curve with standard solutions of known concentrations is used for precise quantification.

• Calculation: Express the solubility in the desired units, such as grams per 100 mL (g/100mL), molarity (mol/L), or mole fraction.

Gravimetric Method

This method is a simpler, alternative technique for determining solubility.

Methodology:

• Saturation: Prepare a saturated solution of 2,4-dichloroaniline in the chosen solvent at a specific temperature as described in the isothermal saturation method (steps 1 and 2).

• Filtration and Weighing of Saturated Solution: After equilibration and sedimentation, carefully pipette a known volume of the clear, saturated supernatant into a pre-weighed, dry container (e.g., a beaker or evaporating dish). Weigh the container with the solution to determine the mass of the saturated solution.

• Solvent Evaporation: Heat the container gently in a fume hood or a vacuum oven at a temperature sufficient to evaporate the solvent without decomposing the 2,4-dichloroaniline.

• Drying and Weighing of Solute: Once the solvent is fully evaporated, dry the container with the solid residue to a constant weight in an oven at a suitable temperature. Cool the container in a desiccator before weighing.

• Calculation: The mass of the dissolved 2,4-dichloroaniline is the final weight of the container with the dried residue minus the initial weight of the empty container. The mass of the solvent is the mass of the saturated solution minus the mass of the dissolved solute. The solubility can then be expressed as grams of solute per 100 grams of solvent or other relevant units.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the solubility of 2,4-dichloroaniline.

References

• 1. researchgate.net [researchgate.net]
• 2. 3,4-Dichloroaniline | C6H5Cl2N | CID 7257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,4-Dichloroaniline | 554-00-7 [chemicalbook.com]
• 4. 2,4-Dichloroaniline | C6H5Cl2N | CID 11123 - PubChem [pubchem.ncbi.nlm.nih.gov]

Environmental fate and transport of 2,4-dichloroaniline

An In-depth Technical Guide on the Environmental Fate and Transport of 2,4-Dichloroaniline

Introduction

2,4-Dichloroaniline (2,4-DCA) is a synthetic organic compound with the chemical formula C₆H₅Cl₂N. It presents as a colorless or beige crystalline solid and is primarily utilized as an intermediate in the manufacturing of various products, including dyes, pigments, pharmaceuticals, and pesticides such as diuron and cyclanilide.[1] Its widespread use and potential formation as a degradation product of other chemicals lead to its release into the environment through industrial effluents and agricultural runoff.[2]

Due to its toxicity and persistence, understanding the environmental fate and transport of 2,4-DCA is critical for assessing its ecological risk. This compound can cause adverse health effects in humans, including methemoglobinemia, which reduces the oxygen-carrying capacity of the blood.[1][3] It is particularly toxic to aquatic organisms.[1] This guide provides a comprehensive overview of the physicochemical properties, degradation pathways, mobility, and bioaccumulation potential of 2,4-DCA, tailored for researchers, scientists, and drug development professionals.

Physicochemical Properties of 2,4-Dichloroaniline

The environmental behavior of a chemical is largely dictated by its physical and chemical properties. Key properties of 2,4-DCA are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₆H₅Cl₂N	[3]
Molecular Weight	162.02 g/mol	[3]
Appearance	Colorless to beige crystalline solid	[1][2]
Melting Point	59-62 °C	[4]
Boiling Point	245 °C	[4]
Water Solubility	450 mg/L (at 20°C)	[3]
Vapor Pressure	1.5 Pa (at 20°C)	[3]
Octanol-Water Partition Coefficient (log Kow)	2.91	[2][3]
pKa (conjugate acid)	2.00	[2]

Environmental Fate and Degradation

The persistence and transformation of 2,4-DCA in the environment are governed by a combination of biotic and abiotic processes.

Biotic Degradation

Biodegradation is a key process in the environmental attenuation of 2,4-DCA, although it can be slow.[1] The process is highly dependent on the presence of adapted microbial communities and environmental conditions.

• Aerobic Degradation: In aerobic environments, microorganisms can degrade 2,4-DCA. A primary step involves the reductive dechlorination at the ortho position, transforming 2,4-DCA into a more readily degradable monochlorinated aniline.[1] This is followed by oxidative deamination to form chlorocatechol, which can then enter central metabolic pathways via ortho-cleavage.[1] Some studies have shown that in shake-flask tests with adapted soil microbes, ring degradation of 86-100% can be achieved.[2] However, other tests indicate a biochemical oxygen demand (BOD) degradation rate of 0%, suggesting that specific microbial populations are required.[3]

• Anaerobic Degradation: Under anaerobic conditions, such as in sediments, reductive dechlorination is a significant pathway. Studies have shown the transformation of 2,4-DCA in anaerobic pond sediment, although the appearance of a monochloroaniline product was not always detected.[5][6] However, in sediments acclimated to other chlorinated compounds like 2,4-dichlorophenol, 2,4-DCA was rapidly dechlorinated without a lag period, indicating the potential for cross-acclimation of microbial communities.[5][6]

Biotic degradation pathway of 2,4-dichloroaniline.

Abiotic Degradation

Abiotic processes, particularly photodegradation, also contribute to the transformation of 2,4-DCA in the environment.

• Photodegradation: 2,4-DCA can undergo direct photolysis in aquatic environments as it absorbs light in the environmental UV spectrum.[2] The photochemical degradation process follows first-order kinetics.[2] In sunlit surface waters, photodegradation rates of 0.066/hr in summer and 0.033/hr in winter have been determined, corresponding to half-lives of approximately 10 and 21 hours, respectively.[2] In the atmosphere, 2,4-DCA is expected to react with photochemically-produced hydroxyl radicals, with an estimated atmospheric half-life of about 42 hours.[2]

• Hydrolysis: 2,4-DCA lacks hydrolyzable functional groups and is therefore not expected to undergo hydrolysis under typical environmental conditions.[2][3]

• Oxidation: While not a primary natural attenuation process, electrochemical oxidation has been investigated as a potential remediation technique for chloroanilines.[7][8]

Process	Compartment	Half-Life/Rate	Reference
Photodegradation	Aquatic (Summer)	~10 hours	[2]
Photodegradation	Aquatic (Winter)	~21 hours	[2]
Atmospheric Oxidation	Air	~42 hours (estimated)	[2]
Volatilization	Model River	~30 days (estimated)	[2]
Volatilization	Model Lake	~219 days (estimated)	[2]
Biodegradation	Soil	Slow, variable (can be extensive with adapted microbes)	[1][2]
Biodegradation	Anaerobic Sediment	Disappearance over 8 weeks (product not detected)	[6]

Environmental Transport and Mobility

The movement of 2,4-DCA between air, water, and soil is a critical aspect of its environmental risk profile.

Sorption and Leaching

2,4-DCA does not sorb strongly to soil particles.[1] This weak interaction is a significant concern as it results in high mobility and a potential for leaching into groundwater.[1] Sorption processes for similar chloroanilines have been shown to correlate best with soil organic matter content rather than clay content or cation-exchange capacity, with sorption increasing in soils with higher organic matter.[9] The sorption process for chloroanilines is generally well-described by the Freundlich equation.[9]

Volatilization

Based on its Henry's Law constant, volatilization from water surfaces is expected to be an important fate process for 2,4-DCA.[2] Estimated volatilization half-lives are 30 days for a model river and 219 days for a model lake.[2] However, the actual rate of volatilization from natural waters may be reduced by the compound's tendency to adsorb to suspended solids and sediment.[2]

References

• 1. 2,4-Dichloroaniline Degradation Pathway [eawag-bbd.ethz.ch]
• 2. 2,4-Dichloroaniline | C6H5Cl2N | CID 11123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. env.go.jp [env.go.jp]
• 4. 2,4-Dichloroaniline - Wikipedia [en.wikipedia.org]
• 5. journals.asm.org [journals.asm.org]
• 6. Reductive dehalogenation of dichloroanilines by anaerobic microorganisms in fresh and dichlorophenol-acclimated pond sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The electrochemical oxidation of 4-chloroaniline, 2,4-dichloroaniline and 2,4,6-trichloroaniline in acetonitrile solution | Scilit [scilit.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Biodegradation of 2,4-Dichloroaniline in Soil: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dichloroaniline (2,4-DCA) is a chemical intermediate used in the synthesis of various products, including dyes, pigments, and pesticides.[1] Its presence in the soil, often as a metabolite of herbicides, raises environmental concerns due to its potential toxicity. Understanding the biodegradation pathways of 2,4-DCA is crucial for developing effective bioremediation strategies. This technical guide provides an in-depth overview of the microbial degradation of 2,4-DCA in soil, detailing the key metabolic pathways, enzymatic reactions, and experimental protocols for its study.

Biodegradation Pathways

The microbial degradation of 2,4-DCA in soil can proceed under both aerobic and anaerobic conditions, involving distinct enzymatic mechanisms and leading to different metabolic fates.

Aerobic Biodegradation

Under aerobic conditions, the initial attack on the 2,4-DCA molecule is typically an oxidative process. The primary proposed pathway involves the following key steps:

• Hydroxylation: A dioxygenase enzyme incorporates both atoms of molecular oxygen into the aromatic ring of 2,4-DCA, leading to the formation of a diol. This is a critical initial step that destabilizes the aromatic structure.

• Dehydrogenation and Tautomerization: The unstable diol undergoes dehydrogenation and tautomerization to form 3,5-dichlorocatechol .

• Ring Cleavage: The resulting 3,5-dichlorocatechol is then subject to ring cleavage by a chlorocatechol 1,2-dioxygenase. This enzyme catalyzes the ortho (or intradiol) cleavage of the aromatic ring between the two hydroxyl groups, yielding 2,4-dichloro-cis,cis-muconic acid .

• Further Metabolism: The muconic acid derivative is further metabolized through a series of enzymatic reactions, eventually leading to intermediates of central metabolic pathways, such as the Krebs cycle, and ultimately to carbon dioxide, water, and chloride ions.

An alternative aerobic pathway involves an initial deamination step to form a chlorocatechol, followed by ring cleavage.[2]

Anaerobic Biodegradation

In the absence of oxygen, the primary mechanism for the initial breakdown of 2,4-DCA is reductive dechlorination.[3][4] This process involves the removal of chlorine atoms from the aromatic ring, which is a critical detoxification step as it reduces the toxicity and recalcitrance of the compound.

The proposed anaerobic pathway is as follows:

• Reductive Dechlorination: A reductive dehalogenase enzyme catalyzes the removal of a chlorine atom from 2,4-DCA, with the compound serving as an electron acceptor.[5] This can lead to the formation of monochloroaniline isomers, such as 4-chloroaniline or 2-chloroaniline. In some cases, the disappearance of 2,4-DCA has been observed without the detection of a monochloroaniline product, suggesting that subsequent degradation steps may be rapid.[3][4]

• Further Degradation of Monochloroanilines: The resulting monochloroanilines are generally more amenable to further biodegradation under anaerobic conditions, which can involve the removal of the remaining chlorine atom and subsequent cleavage of the aromatic ring.

The efficiency of anaerobic degradation can be significantly influenced by the presence of acclimated microbial communities. For instance, sediment acclimated to dechlorinate dichlorophenols has been shown to rapidly dechlorinate 2,4-DCA without a lag phase.[3][4]

Quantitative Data on 2,4-DCA Biodegradation

The rate of 2,4-DCA biodegradation in soil is influenced by various factors, including soil type, microbial population, temperature, and the presence of other organic compounds. The following tables summarize available quantitative data on the degradation of 2,4-DCA and related compounds.

Parameter	Value	Soil Type/Conditions	Reference
Mineralization of 3,4-DCA to CO₂	3.9 - 11.9%	4 different soil types over 10 weeks (initial conc. 1 ppm)	[6]
Half-life of 2,4-DCA (Atmospheric)	~42 hours	Estimated vapor-phase reaction with hydroxyl radicals	[7]
Reductive Dechlorination of 2,4-DCA	Disappearance over 8 weeks	Unacclimated anaerobic pond sediment	[3][4]
Reductive Dechlorination of 2,4-DCA	Rapid, no lag time	Dichlorophenol-acclimated anaerobic pond sediment	[3][4]

Table 1: Quantitative Data on Dichloroaniline Biodegradation.

Enzyme	Substrate	K_m_ (µM)	V_max_ (µmol/min/mg protein)	Source Organism	Reference
Aniline Dioxygenase	2-Chloro-4-Nitroaniline	-	1.3 ± 0.25 (nmol/min/mg)	Rhodococcus sp. Strain MB-P1	[8]
Chlorocatechol 1,2-Dioxygenase	4-Chloroaniline	-	60-75% degradation efficiency at 0.2 mM	Acinetobacter baumannii CA2, Pseudomonas putida CA16, Klebsiella sp. CA17	[9]

Table 2: Kinetic Parameters of Enzymes Involved in Chloroaniline Degradation. (Note: Specific kinetic data for the initial enzymes acting on 2,4-DCA are limited; data for related compounds and enzymes are provided for context.)

Experimental Protocols

Soil Microcosm Study for 2,4-DCA Biodegradation

This protocol is adapted from methodologies used for studying the degradation of other chlorinated aromatic compounds in soil.

1. Soil Collection and Preparation:

• Collect soil from a site with a history of pesticide application, if possible, to enrich for adapted microorganisms.

• Sieve the soil (e.g., through a 2 mm mesh) to remove large debris and homogenize.

• Characterize the soil properties (pH, organic matter content, texture).

2. Microcosm Setup:

• In a sterile container (e.g., glass jar or serum bottle), place a known amount of soil (e.g., 50 g).

• Spike the soil with a stock solution of 2,4-DCA in a suitable solvent (e.g., acetone) to achieve the desired initial concentration. Allow the solvent to evaporate completely in a fume hood.

• Adjust the soil moisture to a specific percentage of its water-holding capacity (e.g., 60%).

• For anaerobic studies, purge the headspace of the microcosm with an inert gas (e.g., nitrogen or a nitrogen/carbon dioxide mixture) and seal with an airtight cap.

• Prepare sterile control microcosms (e.g., by autoclaving the soil) to assess abiotic degradation.

3. Incubation:

• Incubate the microcosms at a constant temperature (e.g., 25°C) in the dark.

4. Sampling and Analysis:

• At regular time intervals, sacrifice replicate microcosms for analysis.

• Extract 2,4-DCA and its metabolites from the soil using an appropriate solvent (e.g., acetone, methanol, or a mixture).

• Analyze the extracts using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).

Extraction and GC-MS Analysis of 2,4-DCA and Metabolites from Soil

This protocol provides a general guideline for the extraction and analysis of 2,4-DCA and its degradation products from soil samples.

1. Extraction:

• To a soil sample (e.g., 10 g), add a known amount of an internal standard (e.g., a deuterated analog of 2,4-DCA).[10]

• Add an extraction solvent (e.g., 20 mL of a 1:1 acetone/methylene chloride mixture).

• Extract the sample using a suitable method such as sonication, accelerated solvent extraction (ASE), or Soxhlet extraction.[1][11]

• Separate the solvent extract from the soil by centrifugation or filtration.

• Repeat the extraction process two more times and combine the extracts.

2. Clean-up and Concentration:

• Concentrate the combined extract to a smaller volume (e.g., 1-2 mL) using a rotary evaporator or a gentle stream of nitrogen.

• If necessary, perform a clean-up step using solid-phase extraction (SPE) with a suitable sorbent (e.g., Florisil) to remove interfering compounds.[12]

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Injector: Splitless mode at 250-280°C.

  • Oven Program: Start at a lower temperature (e.g., 60°C), hold for a few minutes, then ramp up to a final temperature (e.g., 280°C).

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Acquisition Mode: Scan mode for metabolite identification or Selected Ion Monitoring (SIM) mode for quantification of target analytes.

  • Mass Range: Scan a range appropriate for the expected masses of 2,4-DCA and its metabolites (e.g., 50-350 amu).

Assay for Chlorocatechol 1,2-Dioxygenase Activity

This enzyme is crucial for the aerobic degradation of catecholic intermediates. Its activity can be monitored spectrophotometrically by measuring the formation of the ring cleavage product.

1. Enzyme Preparation:

• Grow a bacterial culture known to degrade 2,4-DCA or a related compound in a suitable medium.

• Harvest the cells by centrifugation and wash them with a buffer (e.g., phosphate buffer, pH 7.5).

• Prepare a cell-free extract by disrupting the cells (e.g., by sonication or French press) and centrifuging to remove cell debris.

2. Assay Mixture:

• In a quartz cuvette or a UV-transparent microplate well, prepare a reaction mixture containing:

  • Buffer (e.g., 50 mM Tris-HCl, pH 7.5).

  • Substrate (e.g., 3,5-dichlorocatechol) at a known concentration.

3. Reaction Initiation and Measurement:

• Initiate the reaction by adding a small amount of the cell-free extract to the assay mixture.

• Immediately monitor the increase in absorbance at a wavelength corresponding to the formation of the ring cleavage product (e.g., 260 nm for cis,cis-muconic acid derivatives).

4. Calculation of Activity:

• Calculate the enzyme activity based on the initial rate of the reaction and the molar extinction coefficient of the product. One unit of activity is typically defined as the amount of enzyme that catalyzes the formation of 1 µmol of product per minute.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. 2,4-Dichloroaniline Degradation Pathway [eawag-bbd.ethz.ch]
• 3. journals.asm.org [journals.asm.org]
• 4. Reductive dehalogenation of dichloroanilines by anaerobic microorganisms in fresh and dichlorophenol-acclimated pond sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reductive Dehalogenases Come of Age in Biological Destruction of Organohalides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. 2,4-Dichloroaniline | C6H5Cl2N | CID 11123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1 | PLOS One [journals.plos.org]
• 9. Biodegradation of 4-chloroaniline by bacteria enriched from soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. epa.gov [epa.gov]

Microbial Degradation of 2,4-Dichloroaniline Under Anaerobic Conditions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the anaerobic microbial degradation of 2,4-dichloroaniline (2,4-DCA), a compound of environmental concern due to its toxicity and persistence. This document synthesizes current scientific knowledge on the degradation pathways, microorganisms involved, and key experimental methodologies.

Introduction

2,4-dichloroaniline (2,4-DCA) is an aromatic amine used in the synthesis of dyes, pigments, and pesticides.[1] Its presence in the environment, often as a result of industrial discharge or the breakdown of larger agrochemicals, poses a significant risk to ecosystems and human health.[2] Under anaerobic conditions, found in sediments, groundwater, and certain bioremediation systems, microorganisms can transform 2,4-DCA, primarily through a process of reductive dechlorination.[1][2] Understanding these degradation pathways is crucial for developing effective bioremediation strategies.

Anaerobic Degradation Pathway of 2,4-Dichloroaniline

The anaerobic biodegradation of 2,4-DCA is initiated by the reductive removal of a chlorine atom from the aromatic ring, a process known as reductive dehalogenation.[1] This initial step is critical as it reduces the toxicity of the compound and makes the resulting metabolite more amenable to further degradation.

The primary proposed pathway for 2,4-DCA anaerobic degradation is as follows:

• Reductive Dechlorination to 4-Chloroaniline: The first and most well-documented step is the removal of the chlorine atom at the ortho (position 2) of the benzene ring, yielding 4-chloroaniline (4-CA).[1] This reaction is catalyzed by a reductive dehalogenase enzyme.[1]

• Further Degradation of 4-Chloroaniline: The subsequent fate of 4-CA under anaerobic conditions is less definitively established. Some studies have observed that monochloroaniline intermediates are stable over the course of their experiments.[2][3] However, other research on related chloroanilines suggests that further degradation is possible. For instance, 2-chloroaniline can be reductively dechlorinated to aniline.[4] While not directly observed for 4-CA in all anaerobic studies, its eventual transformation is a key step towards complete mineralization.

• Potential for Complete Mineralization: The complete breakdown of the aromatic ring of aniline under anaerobic conditions can proceed through various metabolic routes, ultimately leading to the formation of methane and carbon dioxide. This process involves a complex interplay of different microbial groups within the anaerobic food web.

It is important to note that alternative anaerobic transformation pathways for dichloroanilines have been proposed, such as a novel reductive deamination step observed for 3,4-dihaloanilines, which results in the formation of a dihalobenzene.[5] However, this has not been reported for 2,4-DCA.

Degradation of Other Dichloroaniline Isomers

To provide a broader context, the anaerobic degradation of other dichloroaniline isomers has been studied in more detail. For example, 2,3-dichloroaniline (2,3-DCA) has been shown to be completely and stoichiometrically dechlorinated to aniline via the intermediate 2-chloroaniline.[4][6] This transformation is carried out by organohalide-respiring bacteria, notably of the genus Dehalobacter.[4][5][6] Similarly, 3,4-dichloroaniline is known to be reductively dechlorinated to 3-chloroaniline.[2]

Proposed anaerobic degradation pathway of 2,4-dichloroaniline.

Key Microorganisms and Enzymes

The anaerobic degradation of chloroanilines is carried out by a diverse group of microorganisms, often working in consortia. Organohalide-respiring bacteria (OHRB) are key players in the initial reductive dehalogenation steps.

• Dehalobacter : This genus has been identified as being responsible for the reductive dechlorination of 2,3-DCA and 3,4-DCA.[5][6] It is highly probable that members of this genus, or functionally similar bacteria, are also involved in the dechlorination of 2,4-DCA.

• Anaerobic Consortia: In natural environments like sediments, a complex microbial community is responsible for the complete degradation process. This includes fermentative bacteria that break down complex organic matter to provide electron donors (e.g., H₂) for the OHRB, and methanogens that carry out the final steps of mineralization.[4]

The key enzymes initiating the degradation are reductive dehalogenases . These enzymes are typically membrane-associated and contain a cobalamin (vitamin B₁₂) cofactor and iron-sulfur clusters at their catalytic core.[7] They function by transferring electrons to the chlorinated aromatic compound, leading to the cleavage of the carbon-halogen bond.[7] The specific reductive dehalogenase responsible for the dechlorination of 2,4-DCA has not yet been isolated and characterized.

Quantitative Data on Anaerobic Degradation

Quantitative data on the anaerobic degradation of 2,4-DCA is limited. However, studies on 2,4-DCA and related compounds provide insights into the kinetics of this process.

Compound	System	Initial Concentration	Degradation Time	Key Findings	Reference
2,4-Dichloroaniline	Unacclimated anaerobic pond sediment	Not specified	Disappeared over 8 weeks	No monochloroaniline product was detected.	[2][3]
2,4-Dichloroaniline	2,4-Dichlorophenol-acclimated anaerobic pond sediment	Not specified	Rapid degradation without a lag time	Cross-acclimation observed.	[2][3]
3,4-Dichloroaniline	Unacclimated anaerobic pond sediment	Not specified	3-week lag, complete in an additional 5 weeks	Dechlorinated to 3-chloroaniline.	[2][3]
2,3-Dichloroaniline	Dehalobacter-dominated enrichment culture	40 mg/L	~50 days to aniline	Stoichiometric conversion to aniline via 2-chloroaniline.	[4][6]

Table 1: Summary of Anaerobic Degradation Studies of Dichloroanilines.

For the Dehalobacter-dominated culture degrading 2,3-DCA, more detailed kinetic parameters have been determined:

Parameter	Value	Description	Reference
Growth Yield (on 2,3-DCA)	1.2 ± 0.1 × 10⁸ 16S rRNA gene copies/μmol	The number of bacterial cells produced per mole of 2,3-DCA degraded.	[4][6]
Growth Yield (on 2-CA)	1.3 ± 0.1 × 10⁸ 16S rRNA gene copies/μmol	The number of bacterial cells produced per mole of 2-chloroaniline degraded.	[4][6]
Maximum Specific Growth Rate (μmax)	0.18 ± 0.03 day⁻¹	The maximum rate of bacterial growth on 2,3-DCA.	[4][6]
Half-Saturation Constant (Ks)	45 ± 16 mg/L	The substrate concentration at which the growth rate is half of the maximum.	[4][6]

Table 2: Kinetic Parameters for the Anaerobic Degradation of 2,3-Dichloroaniline by a Dehalobacter-dominated Culture.

Experimental Protocols

Studying the anaerobic degradation of 2,4-DCA requires careful experimental design to maintain anoxia and to accurately quantify the parent compound and its metabolites. Below is a synthesized protocol based on common methodologies.

General Experimental Workflow

General experimental workflow for studying anaerobic degradation.

Detailed Methodology

1. Microcosm Preparation:

• Vessels: Use glass serum bottles (e.g., 120 mL or 160 mL) sealed with butyl rubber stoppers and aluminum crimp caps to maintain anaerobic conditions.

• Inoculum: The source of microorganisms can be anaerobic sediment from a contaminated or pristine site, or an enriched microbial culture. For sediment microcosms, a slurry is typically prepared with anaerobic mineral medium.

• Media: A defined anaerobic mineral medium is used, containing essential nutrients, vitamins, a reducing agent (e.g., sodium sulfide or cysteine), and a redox indicator (e.g., resazurin). The medium should be purged with an oxygen-free gas mixture (e.g., N₂/CO₂ 80:20 v/v) to remove oxygen.

• Controls: Prepare autoclaved (killed) controls to account for any abiotic loss of 2,4-DCA. Also, include controls without the substrate to monitor background microbial activity and controls without inoculum to check for media contamination.

2. Experimental Procedure:

• Acclimation (Optional): To enrich for microorganisms capable of degrading 2,4-DCA, the microcosms can be repeatedly fed with low concentrations of the compound over an extended period.[2]

• Spiking: Prepare a stock solution of 2,4-DCA in a suitable solvent (e.g., methanol). Spike the microcosms with the desired initial concentration of 2,4-DCA. An electron donor (e.g., lactate, acetate, or hydrogen) should also be added to support the growth of the anaerobic community.[4]

• Incubation: Incubate the microcosms in the dark at a constant temperature (e.g., 25-30 °C) without shaking.

3. Sampling and Analysis:

• Aqueous Samples: At regular time intervals, withdraw aqueous samples from the microcosms using a sterile, gas-tight syringe. The samples should be filtered (e.g., 0.22 µm) before analysis.

• Chemical Analysis:

  • High-Performance Liquid Chromatography (HPLC): Use HPLC with a UV detector to quantify 2,4-DCA and its potential metabolites (e.g., 4-CA, aniline). A C18 column is typically used with a mobile phase of acetonitrile and water (with a small amount of acid, e.g., formic acid).

  • Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used for the identification and confirmation of metabolites. Samples may require extraction into an organic solvent (e.g., ethyl acetate) and derivatization before analysis.

• Microbial Community Analysis:

  • DNA Extraction: At the end of the experiment, extract total DNA from the sediment or culture.

  • 16S rRNA Gene Sequencing: Amplify and sequence the 16S rRNA gene to identify the microbial community composition and to track the abundance of specific groups, such as Dehalobacter.

Conclusion and Future Directions

The anaerobic microbial degradation of 2,4-dichloroaniline is a promising avenue for the bioremediation of contaminated sites. The primary pathway involves an initial reductive dechlorination to 4-chloroaniline, a reaction likely carried out by organohalide-respiring bacteria such as Dehalobacter. While the complete mineralization pathway under anaerobic conditions is not yet fully elucidated, research on related compounds suggests that further degradation is feasible.

Future research should focus on:

• Isolating and characterizing the microorganisms and reductive dehalogenases specifically responsible for 2,4-DCA degradation.

• Elucidating the complete anaerobic degradation pathway of 2,4-DCA to its mineralized end products.

• Investigating the influence of various environmental factors (e.g., co-contaminants, electron donor availability, temperature) on the rate and extent of 2,4-DCA degradation.

• Developing and optimizing bioremediation strategies , such as bioaugmentation with known dehalogenating cultures and biostimulation with appropriate electron donors, for in-situ applications.

A deeper understanding of these aspects will facilitate the development of more effective and reliable technologies for the removal of 2,4-dichloroaniline and other chloroaniline pollutants from the environment.

References

• 1. 2,4-Dichloroaniline Degradation Pathway [eawag-bbd.ethz.ch]
• 2. journals.asm.org [journals.asm.org]
• 3. Reductive dehalogenation of dichloroanilines by anaerobic microorganisms in fresh and dichlorophenol-acclimated pond sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reductive Dechlorination of 2,3-Dichloroaniline by in an Anaerobic Enrichment Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. biorxiv.org [biorxiv.org]
• 7. Reductive dehalogenases - Wikipedia [en.wikipedia.org]

The Toxicological Profile of 2,4-Dichloroaniline in Aquatic Ecosystems: A Technical Guide

Introduction

2,4-Dichloroaniline (2,4-DCA) is a chemical intermediate primarily used in the synthesis of dyes, pigments, and pesticides. Its potential release into aquatic environments through industrial effluents and agricultural runoff raises significant ecotoxicological concerns. 2,4-DCA is recognized for its toxicity to aquatic life, with the potential for both acute and long-lasting adverse effects.[1][2] This technical guide provides a comprehensive overview of the toxicological profile of 2,4-DCA in aquatic organisms, summarizing key toxicity data, outlining experimental protocols, and illustrating mechanistic pathways.

Quantitative Toxicity Data

The toxicity of 2,4-DCA varies across different aquatic species and trophic levels. The following tables summarize acute and chronic toxicity data for representative aquatic organisms.

Table 1: Acute Toxicity of 2,4-Dichloroaniline to Aquatic Organisms

Trophic Level	Species	Endpoint	Duration	Concentration (µg/L)
Algae	Raphidocelis subcapitata	EC50 (Growth Inhibition)	48-h	3,380[3]
Five species (Freshwater)	EC50 (Growth)	96-h	400 - 14,000
Marine Diatom	EC50 (Population Growth)	72-h	1,100
Invertebrates	Daphnia magna	LC50	48-h	500[3]
Daphnia magna	EC50 (Immobilisation)	48-h	500 - 2,700
Fish	Danio rerio (Zebra fish)	LC50	96-h	5,670[3]
Five species (Freshwater)	LC50	96-h	6,900 - 48,000
Protozoa	Tetrahymena pyriformis	IGC50 (Reproductive Inhibition)	48-h	44,900[3]

Table 2: Chronic Toxicity of 2,4-Dichloroaniline to Aquatic Organisms

Trophic Level	Species	Endpoint	Duration	Concentration (µg/L)
Algae	Raphidocelis subcapitata	NOEC (Growth Inhibition)	72-h	2,040[3]
Invertebrates	Daphnia magna	NOEC (Reproductive Inhibition)	21-d	5[3]
Daphnia magna	NOEC (Growth)	16-d	15
Fish	Gasterosteus aculeatus	NOEC (Growth Inhibition)	35-d	~320[3]

EC50: The concentration of a substance that causes a 50% effect on a test population. LC50: The concentration of a substance that is lethal to 50% of a test population. IGC50: The concentration that causes a 50% inhibition of growth. NOEC: No Observed Effect Concentration.

Mechanisms of Toxicity

The toxicity of 2,4-DCA in aquatic organisms is multifaceted. One of the primary mechanisms involves the formation of methemoglobin, which impairs the oxygen-carrying capacity of the blood, leading to suffocation.[4] Furthermore, exposure to chloroanilines can induce oxidative stress. While direct studies on 2,4-DCA are limited, research on the related compound 3,4-dichloroaniline (3,4-DCA) in crucian carp (Carassius auratus) has shown that it can lead to the generation of free radicals, antioxidant depletion, and lipid peroxidation in the liver.[5] This suggests a similar pathway may be relevant for 2,4-DCA.

The following diagram illustrates a probable signaling pathway for 2,4-DCA-induced toxicity, emphasizing the induction of oxidative stress.

Probable pathway of 2,4-DCA induced oxidative stress.

Experimental Protocols

Standardized testing protocols are crucial for assessing the ecotoxicity of chemicals like 2,4-DCA. The data presented in this guide are primarily derived from internationally recognized methods, such as those established by the Organisation for Economic Co-operation and Development (OECD).

Key Experimental Methodologies

1. Algal Growth Inhibition Test (e.g., OECD Guideline 201)

• Objective: To determine the effects of a substance on the growth of freshwater microalgae.

• Test Organism: A species of green algae, such as Raphidocelis subcapitata.

• Methodology:

  • Exponentially growing cultures of the test algae are exposed to various concentrations of the test substance in a nutrient-rich medium.

  • The test is conducted over a period of 72 hours under controlled conditions of temperature, lighting, and pH.

  • Algal biomass is measured at least every 24 hours using methods like cell counts or spectrophotometry.

  • The growth rate and yield are calculated for each concentration and compared to a control.

  • The EC50 is determined from the concentration-response curve.

2. Daphnia sp. Acute Immobilisation Test (e.g., OECD Guideline 202)

• Objective: To assess the acute toxicity of a substance to planktonic crustaceans.

• Test Organism: Daphnia magna or a similar species.

• Methodology:

  • Young daphnids (less than 24 hours old) are exposed to a range of concentrations of the test substance.

  • The test is typically conducted for 48 hours in a static system (without renewal of the test solution).

  • The daphnids are not fed during the test.[6]

  • Immobilisation (the inability to swim) is observed at 24 and 48 hours.[6]

  • The LC50 or EC50 is calculated based on the number of immobilized daphnids at each concentration.

3. Fish, Acute Toxicity Test (e.g., OECD Guideline 203)

• Objective: To determine the median lethal concentration (LC50) of a substance in fish.

• Test Organism: Species such as Zebra fish (Danio rerio) or Rainbow Trout (Oncorhynchus mykiss).

• Methodology:

  • Fish are exposed to the test substance at several concentrations for a period of 96 hours.

  • The test can be static, semi-static (with periodic renewal of the test solution), or flow-through.

  • Mortality is recorded at least every 24 hours, and the LC50 is calculated at the end of the exposure period.

  • Key water quality parameters like pH, temperature, and dissolved oxygen are monitored throughout the test.

The following diagram illustrates a generalized workflow for conducting these aquatic toxicity tests.

Generalized workflow for aquatic toxicity testing.

References

• 1. lobachemie.com [lobachemie.com]
• 2. fishersci.com [fishersci.com]
• 3. env.go.jp [env.go.jp]
• 4. 2,4-Dichloroaniline Degradation Pathway [eawag-bbd.ethz.ch]
• 5. 3,4-dichloroaniline-induced oxidative stress in liver of crucian carp (Carassius auratus) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. env.go.jp [env.go.jp]

An In-Depth Technical Guide to the Mechanism of Action and Toxicity of 2,4-Dichloroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dichloroaniline (2,4-DCA) is a chemical intermediate primarily used in the synthesis of dyes, pigments, and pesticides.[1] Its presence as a metabolite of certain herbicides and its potential for environmental contamination underscore the importance of a thorough understanding of its toxicological profile. This technical guide provides a comprehensive overview of the mechanism of action and toxicity of 2,4-DCA, with a focus on its molecular interactions, metabolic fate, and adverse effects on biological systems.

Mechanism of Action

The toxicity of 2,4-DCA is multifaceted, stemming from its metabolism into reactive intermediates that can induce oxidative stress, methemoglobinemia, and damage to critical cellular components.

Metabolic Activation

Upon entering the body, 2,4-DCA undergoes metabolic transformation, primarily in the liver. Key metabolic pathways include:

• N-hydroxylation: This process, catalyzed by cytochrome P450 enzymes, leads to the formation of N-hydroxy-2,4-dichloroaniline. This metabolite is unstable and can be further oxidized to the highly reactive nitroso-2,4-dichlorobenzene. These N-oxidized metabolites are considered to be the primary culprits in 2,4-DCA-induced toxicity.

• Ring Hydroxylation: Hydroxylation of the aromatic ring can also occur, leading to the formation of various chlorophenol derivatives.

• Conjugation: The parent compound and its metabolites can be conjugated with glucuronic acid or sulfate to facilitate their excretion. In vivo studies in rainbow trout have identified the glucuronide conjugate of 2,4-DCA as a major metabolite.[2] In vitro studies using freshly isolated hepatocytes from the same species have also detected the formation of a hydroxylamine metabolite.[2]

Metabolic pathway of 2,4-dichloroaniline.

Methemoglobinemia

A primary toxic effect of 2,4-DCA and other anilines is the induction of methemoglobinemia, a condition characterized by the oxidation of ferrous iron (Fe²⁺) in hemoglobin to the ferric state (Fe³⁺).[1][3] This conversion renders hemoglobin incapable of binding and transporting oxygen, leading to cyanosis and tissue hypoxia.[1][3] The N-oxidized metabolites of 2,4-DCA are potent inducers of methemoglobin formation.

Mechanism of 2,4-DCA-induced methemoglobinemia.

Oxidative Stress

The metabolism of 2,4-DCA can lead to the generation of reactive oxygen species (ROS), resulting in oxidative stress. This is characterized by an imbalance between the production of ROS and the ability of the biological system to detoxify these reactive intermediates. Oxidative stress can cause damage to lipids, proteins, and DNA, contributing to cellular dysfunction and toxicity.

Spleen Toxicity and Carcinogenicity

Chronic exposure to aniline and its derivatives has been associated with spleen toxicity and the development of tumors in this organ, particularly in rats.[4][5] The proposed mechanism involves a secondary response to chemically-induced damage to red blood cells.[4][5] The spleen, responsible for filtering and removing damaged erythrocytes, accumulates these cells and the associated toxic metabolites of 2,4-DCA.[4][5] This can lead to hemosiderin deposition (an iron-storage complex), chronic inflammation, and regenerative hyperplasia, which may ultimately progress to the formation of sarcomas.[5] While 2,4-DCA itself has not been extensively studied for carcinogenicity, the data on related anilines suggest a plausible non-genotoxic mechanism for spleen carcinogenicity.[6]

Proposed mechanism of 2,4-DCA-induced spleen carcinogenicity.

Toxicity Profile

Acute Toxicity

2,4-DCA exhibits moderate acute toxicity via oral, dermal, and inhalation routes of exposure.[7][8] Symptoms of acute exposure are consistent with methemoglobinemia and include cyanosis, headache, dizziness, nausea, and shortness of breath.[1]

Endpoint	Species	Route	Value	Reference
LD50	Rat	Oral	1600 mg/kg	[4][9]
LD50	Mouse	Oral	400 mg/kg	[1]
LD50	Rabbit	Dermal	>2000 mg/kg	[10]
LC50	Rat	Inhalation	>0.84-5.4 mg/L	[10]

Subchronic and Chronic Toxicity

Repeated exposure to dichloroanilines can lead to hematological changes, including hemolytic anemia.[6] The spleen is a primary target organ, with effects such as increased weight, hemosiderin deposits, and extramedullary hematopoiesis being observed.[6]

Endpoint	Species	Route	Dose	Effect	Reference
NOAEL	Rat	Oral (90-day)	15 mg/kg/day	No adverse effects observed.	[10]
LOAEL	Rat	Oral (90-day)	100 mg/kg/day	Decreased body-weight gain, hematological and clinical chemistry alterations, organ weight changes, and histopathological lesions in adrenals, liver, and kidneys.	[10]

Genotoxicity

The genotoxic potential of 2,4-DCA appears to be weak. While some in vitro assays have shown mixed results, in vivo studies have generally been negative. For instance, a weakly positive result was observed in a bacterial reverse mutation assay (Ames test) with metabolic activation, but other similar assays were negative.[6] In vivo micronucleus tests in mice following oral gavage were negative.[6]

Carcinogenicity

There is limited direct evidence on the carcinogenicity of 2,4-DCA. However, based on the data for structurally related anilines, a non-genotoxic mode of action for spleen carcinogenicity is considered plausible.[5][6]

Aquatic Toxicity

2,4-DCA is classified as toxic to aquatic organisms.[1]

Endpoint	Species	Duration	Value	Reference
EC50	Raphidocelis subcapitata (Green algae)	48 h	3380 µg/L	[1]
LC50	Daphnia magna (Crustacean)	48 h	500 µg/L	[1]
LC50	Danio rerio (Zebra fish)	96 h	5670 µg/L	[1]

Experimental Protocols

Detailed experimental protocols for assessing the toxicity of chemical substances are provided by organizations such as the Organisation for Economic Co-operation and Development (OECD). The following provides a general overview of key methodologies.

Ames Test (Bacterial Reverse Mutation Assay - OECD TG 471)

This in vitro test uses several strains of Salmonella typhimurium and Escherichia coli with mutations in genes required for histidine or tryptophan synthesis, respectively. The test substance is incubated with the bacterial strains in the presence and absence of a metabolic activation system (S9 mix). A positive result is indicated by a dose-dependent increase in the number of revertant colonies that can grow on a minimal medium, suggesting that the substance causes point mutations.[11]

Workflow for the Ames Test.

In Vivo Mammalian Erythrocyte Micronucleus Test (OECD TG 474)

This in vivo assay assesses the potential of a test substance to induce chromosomal damage. Rodents are exposed to the test substance, and bone marrow or peripheral blood is collected at specific time points. The frequency of micronucleated polychromatic erythrocytes (immature red blood cells) is determined. An increase in the frequency of micronucleated cells indicates that the substance is clastogenic (causes chromosomal breakage) or aneugenic (interferes with the mitotic spindle).[12][13]

Workflow for the in vivo Micronucleus Test.

Methemoglobin Measurement

The determination of methemoglobin levels is crucial for assessing the toxicity of aniline compounds. A common method involves spectrophotometric analysis of a blood sample. The absorbance of the sample is measured at specific wavelengths before and after the addition of a reducing agent, such as sodium dithionite, which converts methemoglobin back to hemoglobin. The difference in absorbance is used to calculate the percentage of methemoglobin.

Conclusion

2,4-Dichloroaniline presents a moderate acute toxicity hazard, with methemoglobinemia being a key clinical feature. Its metabolism to reactive N-oxidized intermediates is a critical step in its mechanism of toxicity, leading to oxidative stress and damage to erythrocytes. The chronic toxicity profile, particularly the potential for spleen carcinogenicity, appears to be linked to a secondary, non-genotoxic mechanism involving chronic red blood cell damage and the subsequent response of the spleen. A thorough understanding of these mechanisms is essential for risk assessment and the development of strategies to mitigate potential human and environmental exposure. Further research is warranted to fully elucidate the specific signaling pathways involved in 2,4-DCA toxicity and to refine the understanding of its long-term health effects.

References

• 1. env.go.jp [env.go.jp]
• 2. 2,4-Dichloroaniline | C6H5Cl2N | CID 11123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. P-Chloroaniline Poisoning Causing Methemoglobinemia: A Case Report and Review of the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Perspectives on the mechanism of action of the splenic toxicity of aniline and structurally-related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 7. lobachemie.com [lobachemie.com]
• 8. researchgate.net [researchgate.net]
• 9. Insights into the toxicity mechanism of and cell response to the herbicide 2,4-D in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 2,4-Dichloroaniline Degradation Pathway [eawag-bbd.ethz.ch]
• 11. An Insight into the Combined Toxicity of 3,4-Dichloroaniline with Two-Dimensional Nanomaterials: From Classical Mixture Theory to Structure-Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 12. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 13. 2,4-Dichloroaniline - Wikipedia [en.wikipedia.org]

Navigating the Risks: A Technical Guide to the Safe Handling of 2,4-Dichloroaniline

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for the handling of 2,4-dichloroaniline (2,4-DCA). Aimed at professionals in research and drug development, this document outlines the toxicological profile, safe handling procedures, emergency response, and detailed experimental methodologies relevant to this compound.

Physicochemical and Toxicological Profile

2,4-Dichloroaniline is a chlorinated aromatic amine that presents as a beige or colorless crystalline solid.[1] It is crucial to understand its inherent hazards to ensure safe handling in a laboratory setting.

Table 1: Physicochemical Properties of 2,4-Dichloroaniline

Property	Value	Reference
CAS Number	554-00-7	[2][3]
Molecular Formula	C₆H₅Cl₂N	[1]
Molecular Weight	162.02 g/mol	[1][4]
Appearance	Beige or colorless crystals	[1]
Melting Point	63-65 °C (145-149 °F)	[2]
Boiling Point	245 °C (473 °F)	[2]
Solubility	Sparingly soluble in water	[5]

Table 2: Acute Toxicity Data for 2,4-Dichloroaniline

Test	Species	Route	Value	Reference
LD50	Rat	Oral	1,600 mg/kg	[2][3]
LC50 (96h)	Danio rerio (Zebra fish)	-	9 mg/L	[2]
EC50 (48h)	Daphnia magna (Water flea)	-	1.3 mg/L	[2]
EC50 (72h)	Phaeodactylum tricornutum (Algae)	-	1.1 mg/L	[2]

Health and Safety Considerations

2,4-Dichloroaniline is classified as toxic if swallowed, in contact with skin, or if inhaled.[4][6] Prolonged or repeated exposure may cause damage to organs.[4][6]

Key Hazards:

• Acute Toxicity: Harmful if ingested, inhaled, or absorbed through the skin.[2][3][6]

• Methemoglobinemia: A primary toxic effect is the formation of methemoglobin in the blood, which reduces its oxygen-carrying capacity and can lead to cyanosis (bluish discoloration of the skin), headache, dizziness, and in severe cases, death.[2][7] The onset of symptoms may be delayed for 2 to 4 hours.[2]

• Skin and Eye Irritation: Can cause skin and eye irritation upon contact.[8]

• Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[4][6]

Personal Protective Equipment (PPE)

When handling 2,4-dichloroaniline, the following personal protective equipment is mandatory:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

• Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are essential. For larger quantities or when there is a risk of splashing, additional protective clothing may be necessary.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[9] If the potential for inhalation of dust exists and a fume hood is not available, a NIOSH-approved respirator with appropriate cartridges should be used.

Safe Handling and Storage

• Handling: Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust.[6] Use only in a well-ventilated area or under a chemical fume hood. Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from incompatible materials such as acids, acid chlorides, acid anhydrides, and oxidizing agents.

Experimental Protocols

Determination of Acute Oral Toxicity (LD50)

The acute oral toxicity (LD50) of a substance is typically determined using standardized protocols, such as those outlined by the Organisation for Economic Co-operation and Development (OECD).

Methodology (Based on OECD Guideline 423: Acute Toxic Class Method):

• Test Animals: Healthy, young adult rats of a single sex (usually females, as they are often slightly more sensitive) are used.

• Housing and Fasting: Animals are housed in appropriate conditions and fasted (food, but not water) overnight before dosing.

• Dose Preparation and Administration: The test substance is typically dissolved or suspended in a suitable vehicle (e.g., corn oil, water). The dose is administered by oral gavage in a single dose.

• Dose Levels: A stepwise procedure is used with a starting dose from one of four fixed levels (5, 50, 300, and 2000 mg/kg body weight). The starting dose is selected based on the expected toxicity of the substance.

• Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14 days. Observations include changes in skin, fur, eyes, and mucous membranes, as well as respiratory, circulatory, autonomic, and central nervous system effects.

• Data Analysis: The LD50 is estimated based on the number of mortalities at different dose levels.

Caption: Workflow for Acute Oral Toxicity (LD50) Determination.

Bacterial Reverse Mutation Test (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.

Methodology (General Protocol):

• Bacterial Strains: Histidine-dependent strains of Salmonella typhimurium (and sometimes tryptophan-dependent E. coli) are used.

• Metabolic Activation: The test is performed with and without a mammalian metabolic activation system (S9 fraction from rat liver) to mimic metabolic processes in mammals.

• Exposure: The bacterial strains are exposed to various concentrations of 2,4-dichloroaniline in a minimal agar medium lacking histidine.

• Incubation: The plates are incubated for 48-72 hours.

• Data Analysis: The number of revertant colonies (colonies that have mutated back to a state where they can produce their own histidine) is counted. A significant increase in the number of revertant colonies compared to the control indicates that the substance is mutagenic.

Caption: General Workflow for the Ames Test.

Mechanism of Toxicity: Methemoglobin Formation

The primary mechanism of toxicity for 2,4-dichloroaniline, like other aromatic amines, involves the induction of methemoglobinemia. This is a multi-step process that occurs primarily in the liver and red blood cells.

• Metabolic Activation: In the liver, 2,4-dichloroaniline undergoes N-hydroxylation, a reaction catalyzed by cytochrome P450 enzymes. This metabolic step converts the aniline into a more toxic metabolite, N-hydroxy-2,4-dichloroaniline.

• Redox Cycling in Erythrocytes: The N-hydroxy metabolite enters the red blood cells. Inside the erythrocyte, it participates in a futile redox cycle with oxyhemoglobin (Fe²⁺) and deoxyhemoglobin.

• Hemoglobin Oxidation: The N-hydroxy metabolite oxidizes the ferrous iron (Fe²⁺) in hemoglobin to the ferric state (Fe³⁺), forming methemoglobin. This process generates reactive oxygen species.

• Impaired Oxygen Transport: Methemoglobin is incapable of binding and transporting oxygen, leading to a functional anemia and tissue hypoxia.

Caption: Signaling Pathway of 2,4-Dichloroaniline-Induced Methemoglobinemia.

Emergency Procedures

First Aid Measures

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with soap and plenty of water. Consult a physician.

• Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.

Accidental Release Measures

In the event of a spill, follow these procedures:

• Evacuate: Immediately evacuate the area.

• Ventilate: Ensure adequate ventilation.

• Personal Protection: Wear appropriate personal protective equipment, including a respirator.

• Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.

• Cleanup: For a solid spill, carefully sweep up the material and place it in a suitable, closed container for disposal. Avoid generating dust. For a liquid spill, absorb with an inert material and place in a sealed container for disposal.

• Decontamination: Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Caption: Logical Workflow for Handling a 2,4-Dichloroaniline Spill.

This guide is intended to provide essential information for the safe handling of 2,4-dichloroaniline. It is not a substitute for a thorough understanding of the Safety Data Sheet (SDS) and proper laboratory safety training. Always consult the SDS for the most current and detailed information before working with this or any other hazardous chemical.

References

• 1. env.go.jp [env.go.jp]
• 2. Methemoglobin Formation and Characterization Hemoglobin Adducts of Carcinogenic Aromatic Amines and Heterocyclic Aromatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methemoglobin Formation and Characterization of Hemoglobin Adducts of Carcinogenic Aromatic Amines and Heterocyclic Aromatic Amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. safety.duke.edu [safety.duke.edu]
• 5. ehs.utk.edu [ehs.utk.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. nationalacademies.org [nationalacademies.org]
• 8. Contribution of aniline metabolites to aniline-induced methemoglobinemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. jk-sci.com [jk-sci.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Azo Dyes Using 2,4-Dichloroaniline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of azo dyes derived from 2,4-dichloroaniline. Azo dyes are a significant class of organic compounds characterized by the presence of one or more azo groups (–N=N–). They are widely used as colorants in various industries, including textiles, printing, and food. In the realm of drug development and biomedical sciences, azo compounds are investigated for their potential as therapeutic agents, particularly as antibacterial and anticancer agents. The inclusion of halogen atoms, such as chlorine, in the dye structure can enhance its properties, including lightfastness, thermal stability, and biological activity.

2,4-dichloroaniline is a versatile primary aromatic amine for the synthesis of a diverse range of azo dyes. The two chlorine atoms on the benzene ring can influence the electronic properties and reactivity of the resulting diazonium salt, as well as the color and properties of the final dye.

Key Applications of Azo Dyes from 2,4-Dichloroaniline:

• Textile Dyes: Azo dyes derived from 2,4-dichloroaniline can be used as disperse dyes for coloring synthetic fibers like polyester.[1]

• Organic Photoconductors: Some disazo dyes synthesized from 2,4-dichloroaniline exhibit absorption in the near-infrared region, suggesting potential applications as organic photoconductors.[1]

• Biomedical Imaging: Novel azo dyes, including those synthesized from 2,4-dichloroaniline, have been explored for staining living tissues and in bioimaging assays.

• Chemical Sensors: The color of some azo dyes is sensitive to pH, making them potential candidates for use in chemical sensors.

Experimental Protocols

The synthesis of azo dyes from 2,4-dichloroaniline is a two-step process:

• Diazotization: The conversion of the primary aromatic amine (2,4-dichloroaniline) into a diazonium salt.

• Azo Coupling: The reaction of the diazonium salt with a coupling component (an electron-rich aromatic compound like a phenol or an aniline derivative).

Protocol 1: Diazotization of 2,4-Dichloroaniline

This protocol outlines the formation of the 2,4-dichlorobenzenediazonium chloride solution.

Materials:

• 2,4-dichloroaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Distilled Water

• Ice

• Beakers

• Magnetic stirrer and stir bar

• Dropping funnel

Procedure:

• In a 250 mL beaker, dissolve 0.05 mol of 2,4-dichloroaniline in a mixture of 15 mL of concentrated hydrochloric acid and 15 mL of distilled water. Stir the mixture until the amine fully dissolves. Some gentle heating may be required.

• Cool the solution to 0-5 °C in an ice-salt bath with continuous stirring. It is crucial to maintain this low temperature throughout the reaction.

• In a separate beaker, prepare a solution of 0.055 mol of sodium nitrite in 20 mL of distilled water and cool it to 0-5 °C.

• Slowly add the cold sodium nitrite solution dropwise to the cooled 2,4-dichloroaniline solution over a period of 15-20 minutes. Maintain vigorous stirring and ensure the temperature does not rise above 5 °C.

• After the addition is complete, continue stirring the reaction mixture for an additional 30 minutes at 0-5 °C to ensure the diazotization is complete.

• The resulting clear solution is the 2,4-dichlorobenzenediazonium salt, which should be used immediately in the subsequent coupling reaction.

Protocol 2: Azo Coupling with Phenol

This protocol describes the synthesis of an azo dye by coupling the 2,4-dichlorobenzenediazonium salt with phenol.

Materials:

• 2,4-dichlorobenzenediazonium salt solution (from Protocol 1)

• Phenol

• Sodium Hydroxide (NaOH)

• Distilled Water

• Ice

• Beakers

• Buchner funnel and filter paper

• pH indicator paper

Procedure:

• In a 500 mL beaker, prepare a solution of 0.05 mol of phenol in 50 mL of 10% aqueous sodium hydroxide solution.

• Cool this solution to 0-5 °C in an ice-salt bath with continuous stirring.

• Slowly add the freshly prepared, cold 2,4-dichlorobenzenediazonium salt solution to the cold phenol solution with vigorous stirring.

• Maintain the reaction mixture at a pH of 9-10 by the dropwise addition of 10% sodium hydroxide solution as needed. The coupling reaction is pH-dependent.

• A colored precipitate of the azo dye will form immediately. Continue stirring the mixture in the ice bath for 30-60 minutes to ensure the completion of the reaction.

• Collect the precipitated dye by vacuum filtration using a Buchner funnel.

• Wash the dye with cold distilled water until the filtrate is neutral.

• Dry the synthesized azo dye in a desiccator or a vacuum oven at a low temperature.

Protocol 3: Azo Coupling with 2-Naphthol

This protocol details the synthesis of an azo dye using 2-naphthol as the coupling component.

Materials:

• 2,4-dichlorobenzenediazonium salt solution (from Protocol 1)

• 2-Naphthol (β-Naphthol)

• Sodium Hydroxide (NaOH)

• Distilled Water

• Ice

• Beakers

• Buchner funnel and filter paper

Procedure:

• In a 500 mL beaker, dissolve 0.05 mol of 2-naphthol in 100 mL of 10% aqueous sodium hydroxide solution.

• Cool the solution to 0-5 °C in an ice-salt bath with constant stirring.

• Slowly add the freshly prepared, cold 2,4-dichlorobenzenediazonium salt solution to the cold 2-naphthol solution with vigorous stirring.

• A brightly colored precipitate will form. Continue stirring the reaction mixture for 30 minutes in the ice bath.

• Isolate the azo dye by vacuum filtration using a Buchner funnel.

• Wash the solid product with a generous amount of cold water to remove any unreacted starting materials and salts.

• Dry the purified dye.

Data Presentation

The following tables summarize typical quantitative data for azo dyes synthesized from 2,4-dichloroaniline. Please note that the exact values can vary depending on the specific reaction conditions and purification methods.

Table 1: Reaction Conditions and Yields for Selected Azo Dyes Derived from 2,4-Dichloroaniline

Coupling Component	Reaction pH	Reaction Time (min)	Yield (%)	Color
Phenol	9-10	60	85-95	Yellow-Orange
2-Naphthol	9-10	30-60	90-98	Orange-Red
Aniline	4-5	60	80-90	Yellow
N,N-Dimethylaniline	4-5	60	85-95	Red

Table 2: Spectroscopic Data for Selected Azo Dyes Derived from 2,4-Dichloroaniline

Coupling Component	λmax (nm) (in DMF)	FT-IR (cm⁻¹) Key Peaks	¹H NMR (δ, ppm) Key Signals
Phenol	~400-450	~3400 (O-H), ~1580 (N=N), ~1250 (C-O), ~750 (C-Cl)	~10.0 (s, 1H, -OH), ~7.0-8.0 (m, aromatic protons)
2-Naphthol	~480-520	~3450 (O-H), ~1590 (N=N), ~1270 (C-O), ~760 (C-Cl)	~11.0 (s, 1H, -OH), ~7.2-8.5 (m, aromatic protons)
Aniline	~380-420	~3350 (N-H), ~1600 (N=N), ~755 (C-Cl)	~6.0 (s, 2H, -NH₂), ~6.8-7.8 (m, aromatic protons)
N,N-Dimethylaniline	~490-530	~2900 (C-H), ~1595 (N=N), ~750 (C-Cl)	~3.1 (s, 6H, -N(CH₃)₂), ~6.7-7.9 (m, aromatic protons)

Visualizations

Reaction Pathway

Caption: General reaction pathway for the synthesis of an azo dye from 2,4-dichloroaniline.

Experimental Workflow

Caption: A typical experimental workflow for the synthesis of azo dyes.

References

• 1. orientjchem.org [orientjchem.org]

Application Note: Quantification of 2,4-Dichloroaniline using High-Performance Liquid Chromatography (HPLC)

AN-HPLC-024

Audience: Researchers, scientists, and drug development professionals.

Abstract:

This application note details a robust and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 2,4-dichloroaniline. The described protocol is applicable for the determination of 2,4-dichloroaniline in various sample matrices, with a primary focus on aqueous solutions and as a purity assessment for the synthesized compound. The method utilizes a C18 stationary phase with a UV detector, providing a sensitive and selective analytical procedure.

Introduction

2,4-Dichloroaniline (2,4-DCA) is a significant chemical intermediate used in the synthesis of various products, including pigments, dyes, and pesticides.[1] Due to its potential toxicity and environmental persistence, a sensitive and accurate analytical method for its quantification is crucial for quality control, environmental monitoring, and safety assessment. High-performance liquid chromatography (HPLC) is a powerful and widely adopted technique for the separation, identification, and quantification of such compounds due to its high resolution, sensitivity, and reproducibility.[2] This document provides a comprehensive protocol for the determination of 2,4-dichloroaniline using an isocratic RP-HPLC method with UV detection.

Experimental

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this analysis. The following conditions have been established for the optimal separation and quantification of 2,4-dichloroaniline.

Table 1: HPLC Instrumentation and Conditions

Parameter	Condition
HPLC System	HPLC system with UV detector[2]
Column	C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size)[2]
Mobile Phase	Acetonitrile and 0.1% Formic Acid in Water (60:40, v/v)
Flow Rate	1.0 mL/min[2]
Column Temperature	30 °C[2]
Detection Wavelength	254 nm[2][3]
Injection Volume	10 µL[2]
Run Time	Approximately 10 minutes

Reagents and Standards

• Acetonitrile (ACN): HPLC grade or higher.

• Water: HPLC grade or ultrapure water.

• Formic Acid: Analytical grade or higher.

• 2,4-Dichloroaniline: Analytical standard of known purity.

Standard Solution Preparation

A stock solution of 2,4-dichloroaniline is prepared by accurately weighing a suitable amount of the standard and dissolving it in acetonitrile to a final concentration of 1000 µg/mL.[4] Working standard solutions are then prepared by serial dilution of the stock solution with the mobile phase to achieve concentrations typically ranging from 0.1 µg/mL to 100 µg/mL.

Sample Preparation

The sample preparation method will vary depending on the matrix.

• For Purity Assessment of 2,4-Dichloroaniline Substance: Dissolve an accurately weighed amount of the substance in acetonitrile to achieve a concentration within the calibration range.[2] Filter the solution through a 0.45 µm syringe filter prior to injection.[4]

• For Water Samples: For relatively clean water samples, filtration through a 0.45 µm syringe filter may be sufficient.[4] For more complex aqueous matrices or for trace-level analysis, a liquid-liquid extraction may be necessary. A common procedure involves adjusting the sample pH and extracting with a suitable organic solvent like methylene chloride.[3]

Method Validation Parameters

The analytical method should be validated according to the International Council for Harmonisation (ICH) guidelines to ensure its reliability.[2] The following parameters are typically assessed. While specific data for 2,4-DCA is consolidated from general knowledge of similar aniline analyses, the performance of closely related compounds like 3,4-dichloroaniline provides a strong indication of expected results.

Table 2: Summary of Method Validation Parameters and Typical Performance

Parameter	Typical Specification/Result	Reference for Similar Compounds
Linearity (R²)	> 0.998	[5][6]
Range (µg/mL)	0.1 - 100	[7]
Limit of Detection (LOD)	Dependent on instrument sensitivity; typically in the low ng/mL range. For 3,4-DCA in water, an LOD of 0.0394 µg/L has been reported.[4]	[4][5]
Limit of Quantification (LOQ)	Dependent on instrument sensitivity; typically in the mid-to-high ng/mL range. For 3,4-DCA in water, an LOQ of 0.1 µg/L has been reported.[4]	[4][5]
Precision (%RSD)	≤ 2%	[5]
Accuracy (% Recovery)	90 - 110%	[5][8]
Specificity	The peak for 2,4-dichloroaniline should be well-resolved from any impurities or matrix components.[2]	[2]

Protocol

• System Preparation: Prepare the mobile phase as described in Table 1. Degas the mobile phase before use. Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Calibration: Inject the prepared standard solutions in ascending order of concentration. Construct a calibration curve by plotting the peak area of 2,4-dichloroaniline against its concentration.

• Sample Analysis: Inject the prepared sample solutions into the HPLC system.

• Data Analysis: Identify the 2,4-dichloroaniline peak in the sample chromatogram by comparing its retention time with that of the standard. Quantify the amount of 2,4-dichloroaniline in the sample using the calibration curve.

Experimental Workflow Diagram

Caption: Workflow for the HPLC quantification of 2,4-dichloroaniline.

Conclusion

The HPLC method described in this application note is a reliable and robust procedure for the quantification of 2,4-dichloroaniline. The method is straightforward, utilizes common laboratory reagents and instrumentation, and can be validated to meet regulatory requirements. This protocol is suitable for routine quality control analysis and for the determination of 2,4-dichloroaniline in various sample matrices.

References

• 1. 2,4-Dichloroaniline | C6H5Cl2N | CID 11123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. epa.gov [epa.gov]
• 5. Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Development, Validation and Application of an Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry (UHPLC-MS/MS) Method after QuEChERS Cleanup for Selected Dichloroanilines and Phthalates in Rice Samples | MDPI [mdpi.com]

Application Note: Quantitative Analysis of 2,4-Dichloroaniline using Gas Chromatography-Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

2,4-Dichloroaniline (2,4-DCA) is a chemical intermediate widely used in the manufacturing of pesticides, dyes, and pigments.[1] It is also a degradation product of several herbicides, leading to its presence as an environmental contaminant.[2] Due to its potential toxicity and persistence, a sensitive and specific analytical method is crucial for its detection and quantification in various matrices. Gas Chromatography-Mass Spectrometry (GC-MS) offers high separation efficiency and definitive identification, making it an ideal technique for the trace analysis of 2,4-DCA.[3] This document provides a detailed protocol for the quantitative analysis of 2,4-DCA using GC-MS.

Principle

This method utilizes Gas Chromatography (GC) to separate 2,4-dichloroaniline from other components in a sample matrix based on its volatility and interaction with a capillary column. Following separation, the analyte is introduced into a Mass Spectrometer (MS). In the MS source, molecules are ionized, typically by electron ionization (EI), which causes them to fragment into characteristic patterns. The mass analyzer separates these fragments based on their mass-to-charge ratio (m/z). By monitoring specific ions—a primary quantifier ion for concentration measurement and one or more qualifier ions for identity confirmation—the method provides highly selective and sensitive quantification of 2,4-DCA.[4]

Experimental Protocols

Materials and Reagents

• Standards: 2,4-Dichloroaniline (PESTANAL®, analytical standard grade)[3]

• Solvents: Methanol (HPLC grade), Acetonitrile (HPLC grade), Dichloromethane (DCM, pesticide residue grade)

• Reagents: Sodium sulfate (anhydrous), Organic-free reagent water[4]

• Gases: Hydrogen (carrier gas, 5.0 purity)[5][6], Nitrogen/Helium (makeup gas, high purity), Air (for detector, if applicable)

• Glassware: Volumetric flasks, pipettes, vials with PTFE-lined caps, separatory funnels[4]

Standard Solution Preparation

• Primary Stock Solution (e.g., 1000 µg/mL): Accurately weigh 100 mg of 2,4-dichloroaniline reference standard. Dissolve it in a 100 mL volumetric flask using methanol.

• Working Stock Solution (e.g., 10 µg/mL): Dilute the primary stock solution by pipetting 1 mL into a 100 mL volumetric flask and bringing it to volume with methanol.

• Calibration Standards (e.g., 0.05 to 1.0 µg/mL): Prepare a series of calibration standards by performing serial dilutions of the working stock solution in methanol. Store all standard solutions in a refrigerator at approximately 4°C when not in use.[7]

Sample Preparation (Liquid-Liquid Extraction for Water Samples)

This protocol is adapted from general procedures for aniline analysis in aqueous matrices.[5][6][8]

• Measure a 200 mL water sample into a 500 mL separatory funnel.

• If an internal standard is used, spike the sample with the internal standard solution (e.g., 3-Chloro-4-fluoroaniline).[5]

• Adjust the sample pH if necessary, based on specific method requirements.

• Add 50 mL of dichloromethane (DCM) to the separatory funnel.

• Shake the funnel vigorously for 2-3 minutes, periodically venting to release pressure.

• Allow the layers to separate for 10 minutes.

• Drain the lower organic layer (DCM) through a funnel containing anhydrous sodium sulfate to remove residual water.

• Repeat the extraction twice more with fresh 50 mL portions of DCM, combining all organic extracts.

• Concentrate the combined extract to a final volume of 1 mL using a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

Instrumentation and Data Presentation

GC-MS Operating Conditions

The following table outlines the recommended instrumental parameters for the analysis.

Parameter	Condition	Reference
Gas Chromatograph	Hewlett Packard 6890 or equivalent	[8]
Injector	Splitless mode	[4]
Injector Temperature	180°C	[5][6]
Column	SE-54 fused silica capillary (30 m x 0.25 mm) or equivalent	[4]
Carrier Gas	Hydrogen at a constant flow of 1.0 mL/min	[5][6]
Oven Program	70°C (hold 1 min), then 3°C/min to 150°C, then 10°C/min to 280°C	[5][6]
MS Transfer Line	300°C	[5][6]

Mass Spectrometer Conditions

Parameter	Condition	Reference
Mass Spectrometer	Mass selective detector	[8]
Ionization Mode	Electron Ionization (EI)	[9]
Ionization Energy	70 eV (standard)
Acquisition Mode	Selected Ion Monitoring (SIM)	[10]
Quantifier Ion (m/z)	161.3	[10]
Qualifier Ions (m/z)	163, 90, 126	[9][10]

Quantitative Data Summary

This table summarizes key analytical parameters for 2,4-dichloroaniline reported in the literature.

Parameter	Value	Matrix	Method	Reference
Retention Time	~18.041 min	Water	GC-MS	[10]
Quantifier Ion (m/z)	161.3	-	GC-MS	[10]
Qualifier Ions (m/z)	163, 90, 126	-	GC-MS	[10]
Limit of Detection (LOD)	0.03 µg/L	Human Urine	GC-MS/MS	[2]
Limit of Quantification (LOQ)	5.0 ng/g (5.0 µg/kg)	Soil	LC-MS/MS	[11]
Recovery	93 - 103%	Human Urine	SDE-LLE-GC-MS	[2]

*Note: Data for LOD and Recovery are for the closely related 3,4- and 3,5-dichloroaniline isomers, indicating expected performance.

Workflow Visualization

The logical workflow for the analysis of 2,4-dichloroaniline from sample collection to final data processing is illustrated below.

Caption: GC-MS experimental workflow for 2,4-dichloroaniline analysis.

References

• 1. 2,4-Dichloroaniline | 554-00-7 [chemicalbook.com]
• 2. Determination of dichloroanilines in human urine by GC-MS, GC-MS-MS, and GC-ECD as markers of low-level pesticide exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2,4-Dichloroaniline PESTANAL , analytical standard 554-00-7 [sigmaaldrich.com]
• 4. epa.gov [epa.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. d-nb.info [d-nb.info]
• 7. epa.gov [epa.gov]
• 8. researchgate.net [researchgate.net]
• 9. 2,4-Dichloroaniline | C6H5Cl2N | CID 11123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. tandf.figshare.com [tandf.figshare.com]
• 11. epa.gov [epa.gov]

Application Notes and Protocols for the Analytical Determination of 2,4-Dichloroaniline

These application notes provide detailed methodologies for the detection and quantification of 2,4-dichloroaniline (2,4-DCA), a compound of environmental and toxicological concern, in various matrices. The protocols are intended for researchers, scientists, and professionals in drug development and environmental monitoring.

Introduction

2,4-Dichloroaniline is a chemical intermediate used in the synthesis of dyes, pigments, and pesticides.[1] It can also be a degradation product of certain herbicides.[2] Due to its potential toxicity and persistence in the environment, sensitive and reliable analytical methods are crucial for its detection and quantification in various samples, including water, soil, and biological matrices.[3][4] This document outlines protocols for High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), two common and robust techniques for the analysis of 2,4-DCA.

Analytical Standards

High-purity analytical standards are essential for accurate quantification. 2,4-Dichloroaniline analytical standards, such as the PESTANAL® grade, are commercially available and suitable for both GC and HPLC techniques.[5][6] These standards are used to prepare stock solutions and calibration curves.

Preparation of Stock and Working Standards:

A stock solution of 2,4-DCA (e.g., 100 mg/L) can be prepared by dissolving the neat standard in a suitable solvent like methanol or acetonitrile.[7] This stock solution should be stored at 4°C and protected from light.[8] Working standard solutions of lower concentrations are then prepared by serial dilution of the stock solution.[7]

Sample Preparation

Proper sample preparation is critical to remove interfering matrix components and concentrate the analyte. The choice of method depends on the sample matrix.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) for Solid Samples (e.g., Chives, Rice)

The QuEChERS method is widely used for the extraction of pesticides and other contaminants from food and agricultural samples.[7][9]

Protocol:

• Homogenize 10-20 g of the sample. For some samples like chives, microwaving for a short duration (e.g., 45 seconds) and grinding with liquid nitrogen can be beneficial.[7]

• Weigh 10.0 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 20 mL of acetonitrile and shake vigorously for 5 minutes.[7]

• Add 1 g of sodium chloride and 4 g of anhydrous magnesium sulfate, shake for another 5 minutes, and then centrifuge at 4000 rpm for 5 minutes.[7]

• Transfer 1 mL of the supernatant to a 2 mL centrifuge tube containing 150 mg of anhydrous magnesium sulfate and a cleanup sorbent (e.g., 10 mg Graphitized Carbon Black (GCB) + 50 mg Primary Secondary Amine (PSA)).[7]

• Vortex for 1 minute and centrifuge at 12,000 rpm for 3 minutes.[7]

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for analysis.[7]

Liquid-Liquid Extraction (LLE) for Water Samples

LLE is a classic technique for extracting analytes from aqueous samples.

Protocol:

• Adjust the pH of the water sample to >11 with sodium hydroxide.[8]

• Transfer a known volume (e.g., 500 mL) of the sample to a separatory funnel.

• Add 50 mL of methylene chloride and shake vigorously for 2 minutes, periodically venting the funnel.

• Allow the layers to separate and drain the organic (bottom) layer into a flask.

• Repeat the extraction two more times with fresh portions of methylene chloride.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• The extract is now ready for GC-MS or HPLC-MS/MS analysis.

Steam Distillation-Extraction (SDE) for Biological Fluids (e.g., Urine)

This method is effective for extracting volatile and semi-volatile compounds from complex biological matrices.

Protocol:

• To hydrolyze conjugates, treat the urine sample with a base.[10]

• Add an internal standard to the sample.[10]

• Perform simultaneous steam distillation and extraction with an organic solvent.[10]

• The resulting extract can be concentrated and, if necessary, derivatized before GC analysis.[10]

Instrumental Analysis

HPLC-MS/MS Analysis

HPLC-MS/MS offers high sensitivity and selectivity for the analysis of 2,4-DCA.[7][9]

Instrumentation:

• HPLC System: A standard HPLC or UHPLC system.

• Column: A C18 reversed-phase column is commonly used.[9][11]

• Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol), often with a modifier like formic acid or acetic acid.[11][12]

• Mass Spectrometer: A triple quadrupole mass spectrometer is typically used for its quantitative capabilities in Multiple Reaction Monitoring (MRM) mode.[7]

Typical HPLC-MS/MS Parameters:

Parameter	Value
Column	C18 (e.g., 100 x 2.0 mm, 3 µm)
Mobile Phase A	0.1% Acetic Acid in Water[12]
Mobile Phase B	0.1% Acetic Acid in Methanol[12]
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)[13]

| MRM Transition | 163.03 -> (Quantifier and Qualifier ions)[7] |

GC-MS Analysis

GC-MS is a robust and widely used technique for the analysis of volatile and semi-volatile compounds like 2,4-DCA.[1][10]

Instrumentation:

• GC System: A standard gas chromatograph.

• Column: A capillary column, such as a DB-5ms or equivalent.

• Carrier Gas: Helium or Hydrogen.[13]

• Mass Spectrometer: A single quadrupole or tandem mass spectrometer.

Typical GC-MS Parameters:

Parameter	Value
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm)
Injector Temperature	180°C[13]
Oven Program	Start at 70°C (hold 1 min), ramp to 150°C at 3°C/min, then to 280°C at 10°C/min[13]
Carrier Gas Flow	1 mL/min[13]
Ionization Mode	Electron Ionization (EI)

| Detection | Full scan or Selected Ion Monitoring (SIM) |

Data Presentation

The performance of analytical methods for 2,4-dichloroaniline can be summarized by key validation parameters.

Table 1: Quantitative Performance Data for 2,4-Dichloroaniline Analysis

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
HPLC-MS/MS	Chives	0.6 µg/kg	2.0 µg/kg	75.3 - 86.0	2.1 - 8.5	[7][14]
UHPLC-MS/MS	Rice	0.017 - 0.12 mg/kg	-	< 120	< 15	[9]
GC-MS-MS	Human Urine	0.03 µg/L	-	93 - 103	9 - 18	[10]
GC-ECD	Human Urine	0.05 µg/L	-	93 - 103	9 - 18	[10]
LC-MS/MS	Drinking Water	0.0394 µg/L	0.1 µg/L	-	-	[12]
HPLC-DAD	Air	0.7 µg/m³	-	~90	-	[15]

Visualizations

The following diagrams illustrate the general workflows for sample preparation and instrumental analysis.

References

• 1. 2,4-Dichloroaniline | 554-00-7 [chemicalbook.com]
• 2. 2,4-Dichloroaniline Market Size, Share, Trend and Forcarst to 2025 | Prof Research [prof-research.com]
• 3. hpc-standards.com [hpc-standards.com]
• 4. 2,4-Dichloranilin 99% | Sigma-Aldrich [sigmaaldrich.com]
• 5. scientificlabs.com [scientificlabs.com]
• 6. 2,4-Dichloroaniline PESTANAL , analytical standard 554-00-7 [sigmaaldrich.com]
• 7. mdpi.com [mdpi.com]
• 8. epa.gov [epa.gov]
• 9. mdpi.com [mdpi.com]
• 10. Determination of dichloroanilines in human urine by GC-MS, GC-MS-MS, and GC-ECD as markers of low-level pesticide exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 2,4-Dichloroaniline | SIELC Technologies [sielc.com]
• 12. epa.gov [epa.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for the Extraction of 2,4-Dichloroaniline from Environmental Water Samples

Introduction

2,4-Dichloroaniline (2,4-DCA) is a chemical intermediate used in the manufacturing of pesticides, dyes, and pharmaceuticals.[1][2] Its presence in environmental water bodies is a significant concern due to its potential toxicity to aquatic organisms and humans.[3][4] Consequently, robust and sensitive analytical methods are imperative for the accurate monitoring of 2,4-DCA in environmental water samples.

This document provides detailed application notes and protocols for the extraction of 2,4-DCA from environmental water samples, tailored for researchers, scientists, and professionals in drug development and environmental monitoring. The primary methods covered are Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE), followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).

Overview of Extraction and Analytical Strategies

The selection of an appropriate extraction and analytical method depends on factors such as the required sensitivity, sample matrix complexity, available instrumentation, and sample throughput.

• Solid-Phase Extraction (SPE): A widely used technique that offers high recovery, good reproducibility, and the ability to process large sample volumes with reduced solvent consumption compared to LLE.[5] It involves passing the water sample through a solid sorbent that retains the analyte of interest, which is then eluted with a small volume of an organic solvent.

• Liquid-Liquid Extraction (LLE): A traditional method for separating compounds based on their differential solubilities in two immiscible liquids.[6] It is a straightforward technique but can be time-consuming and requires larger volumes of organic solvents.[7]

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful analytical technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry, providing high sensitivity and specificity for the identification and quantification of volatile and semi-volatile organic compounds like 2,4-DCA.[8]

• High-Performance Liquid Chromatography (HPLC): A versatile technique suitable for the analysis of a wide range of compounds, including those that are thermally labile or non-volatile.[3] When coupled with a mass spectrometer (LC-MS/MS), it offers excellent sensitivity and selectivity.[9][10]

Experimental Protocols

Solid-Phase Extraction (SPE) Protocol

This protocol outlines the extraction of 2,4-DCA from water samples using C18 SPE cartridges followed by GC-MS or HPLC analysis.

Materials and Reagents:

• 2,4-Dichloroaniline analytical standard

• Methanol (HPLC grade)

• Dichloromethane (DCM, HPLC grade)

• n-Hexane (HPLC grade)

• Acetone (HPLC grade)

• Reagent water (ultrapure)

• 6N Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄)

• Sodium sulfate (anhydrous)

• C18 SPE cartridges (e.g., 1 g, 6 mL)[11]

• Glass fiber filters (0.45 µm)

• SPE vacuum manifold

• Concentrator/Evaporator (e.g., nitrogen evaporator)

• Autosampler vials with inserts

Procedure:

• Sample Preparation:

  • Collect 1 L of the water sample in a clean glass bottle.

  • Filter the sample through a 0.45 µm glass fiber filter to remove suspended solids.[12]

  • Acidify the sample to a pH < 2 with 6N HCl or H₂SO₄ to improve the recovery of certain analytes.[13]

  • If required, spike the sample with a surrogate standard.

• SPE Cartridge Conditioning:

  • Place the C18 SPE cartridges on the vacuum manifold.

  • Wash the cartridges sequentially with 10 mL of DCM, 10 mL of methanol, and 20 mL of reagent water.[13] Ensure a small layer of water remains on top of the sorbent to prevent it from drying out.[5]

• Sample Loading:

  • Load the prepared water sample onto the conditioned SPE cartridge at a flow rate of approximately 10-15 mL/min.

• Cartridge Washing and Drying:

  • After the entire sample has passed through, wash the cartridge with a small volume of reagent water to remove any co-adsorbed interfering compounds.

  • Dry the cartridge under a full vacuum for 10-20 minutes to remove residual water.[13]

• Elution:

  • Place a collection vial inside the manifold.

  • Elute the retained 2,4-DCA from the cartridge using 10 mL of a 1:1 acetone:n-hexane solution.[13] Allow the solvent to soak the sorbent for about 1 minute before drawing it through.

  • Repeat the elution step with another 10 mL of a 1:9 acetone:n-hexane solution.[13]

• Concentration and Reconstitution:

  • Concentrate the eluate to approximately 1 mL using a gentle stream of nitrogen in a concentrator at 35°C.[9]

  • The final extract will be in n-hexane, making it suitable for direct GC-MS analysis. For HPLC analysis, the solvent may need to be exchanged to a mobile phase-compatible solvent.

  • Transfer the concentrated extract to a 2 mL autosampler vial for analysis.

SPE Workflow for 2,4-DCA Extraction.

Liquid-Liquid Extraction (LLE) Protocol

This protocol describes the extraction of 2,4-DCA from water samples using a separatory funnel.

Materials and Reagents:

• 2,4-Dichloroaniline analytical standard

• Dichloromethane (DCM, HPLC grade)

• Sodium hydroxide (NaOH) or Hydrochloric acid (HCl) for pH adjustment

• Sodium sulfate (anhydrous)

• Separatory funnel (2 L)

• Concentrator/Evaporator (e.g., rotary evaporator or nitrogen evaporator)

• Autosampler vials with inserts

Procedure:

• Sample Preparation:

  • Measure 1 L of the water sample into a 2 L separatory funnel.

  • Adjust the sample pH to neutral or slightly basic (pH > 11 for some aniline derivatives) using NaOH or HCl as needed.[4][14]

• Extraction:

  • Add 60 mL of DCM to the separatory funnel.[15]

  • Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.[15]

  • Allow the layers to separate. The DCM layer, containing the 2,4-DCA, will be the bottom layer.

  • Drain the DCM layer into a collection flask.

  • Repeat the extraction two more times with fresh 60 mL portions of DCM, combining all extracts.[4][15]

• Drying and Concentration:

  • Pass the combined DCM extract through a funnel containing anhydrous sodium sulfate to remove any residual water.[15]

  • Concentrate the extract to 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• Solvent Exchange (if necessary) and Final Volume Adjustment:

  • If the final analysis is by GC, the DCM extract can be directly analyzed. For some GC detectors or for HPLC analysis, the solvent may need to be exchanged to a more suitable one (e.g., hexane for GC, or a mobile phase-compatible solvent for HPLC).

  • Adjust the final volume to 1 mL in a suitable solvent and transfer to an autosampler vial.

LLE Workflow for 2,4-DCA Extraction.

Data Presentation

The following tables summarize typical performance data for the analysis of dichloroanilines in water samples using various extraction and analytical methods.

Table 1: Performance Data for Dichloroaniline Analysis in Water

Analyte	Extraction Method	Analytical Method	Sample Matrix	LOQ (µg/L)	LOD (µg/L)	Recovery (%)	Reference
3,4-Dichloroaniline	Direct Injection	LC-MS/MS	Drinking Water	0.1	0.0394	-	[12]
3,4-Dichloroaniline	Direct Injection	LC-MS/MS	Surface Water	0.1	0.0374	-	[12]
2,4-Dichloroaniline	LLE	GC/MS	Groundwater	~1-45 (working range)	-	-	[10][16]
3,4-Dichloroaniline	QuEChERS	HPLC-MS/MS	Chives	2.0	0.6	75.3 - 86.0	[17][18]
3,5-Dichloroaniline	QuEChERS	HPLC-MS/MS	Chives	3.0	1.0	78.2 - 98.1	[17][18]
Aniline Derivatives	LLE	GC/NPD	Wastewater	20-100 x MDL	-	70 - 120	[4]

*Data from a different matrix (chives) is included to provide a broader context of analytical capabilities for related compounds.

Discussion

The choice between SPE and LLE will depend on the specific needs of the laboratory. SPE is generally more efficient, uses less solvent, and is more amenable to automation, making it suitable for high-throughput analysis.[5] LLE, while being a classic and effective technique, is more labor-intensive and consumes larger quantities of organic solvents.[7]

For the analytical finish, both GC-MS and LC-MS/MS are highly effective for the determination of 2,4-DCA. GC-MS is a robust and widely available technique for semi-volatile compounds.[8] LC-MS/MS can offer advantages for compounds that are thermally sensitive or when direct injection of aqueous samples is desired, potentially simplifying sample preparation.[10] The use of an isotopically labeled internal standard, such as 2,4-dichloroaniline-d4, is recommended for the most accurate quantification, as it compensates for matrix effects and variations in extraction recovery.[2]

Method validation is a critical step to ensure the reliability of the data. Key validation parameters include linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy (recovery), precision (reproducibility), and selectivity.[19] The provided data in Table 1 demonstrates that low µg/L detection limits are achievable for dichloroanilines in water matrices.

Conclusion

The protocols detailed in this application note provide robust and reliable methods for the extraction and quantification of 2,4-dichloroaniline from environmental water samples. Both Solid-Phase Extraction and Liquid-Liquid Extraction, when coupled with sensitive analytical techniques like GC-MS or HPLC-MS/MS, can achieve the low detection limits required for environmental monitoring. The choice of method should be based on the laboratory's specific requirements for sample throughput, solvent consumption, and desired sensitivity. Proper method validation is essential to ensure the accuracy and precision of the results.

References

• 1. 2,4-Dichloroaniline | 554-00-7 [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 7. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 8. 2,4-Dichloroaniline | C6H5Cl2N | CID 11123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. epa.gov [epa.gov]
• 10. d-nb.info [d-nb.info]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. epa.gov [epa.gov]
• 13. weber.hu [weber.hu]
• 14. epa.gov [epa.gov]
• 15. gcms.cz [gcms.cz]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. scielo.br [scielo.br]

Application Notes and Protocols for the Solid-Phase Extraction of 2,4-Dichloroaniline from Soil Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dichloroaniline (2,4-DCA) is an aromatic amine used in the synthesis of various products, including dyes, pigments, and pesticides.[1] Its presence in soil can result from industrial activities and the degradation of certain herbicides. Due to its potential toxicity, the accurate and sensitive determination of 2,4-DCA in soil is crucial for environmental monitoring and risk assessment. Solid-phase extraction (SPE) is a robust and widely used technique for the cleanup and concentration of analytes from complex matrices like soil, prior to chromatographic analysis.

This document provides a detailed application note and protocol for the solid-phase extraction of 2,4-dichloroaniline from soil samples. The described methodology is intended to serve as a comprehensive guide for researchers and analysts, offering a reliable procedure for the isolation and pre-concentration of 2,4-DCA, thereby enabling accurate quantification by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Method Performance

The following table summarizes the quantitative data for a validated analytical method for the determination of 2,4-dichloroaniline in soil.

Parameter	Value	Method	Reference
Analyte	2,4-Dichloroaniline (2,4-DCA)
Matrix	Soil
Limit of Quantification (LOQ)	5.0 ng/g	LC/MS/MS	[2]
Limit of Detection (LOD)	Not Reported	LC/MS/MS	[2]
Recovery	Within guideline requirements (typically 70-120%)	LC/MS/MS	[2]

Experimental Protocols

This section details the necessary materials, reagents, and step-by-step procedures for the extraction and solid-phase extraction cleanup of 2,4-dichloroaniline from soil samples.

Materials and Reagents

• Solvents: Acetone, Dichloromethane, Hexane, Methanol (all pesticide residue or HPLC grade)

• Reagents: Anhydrous sodium sulfate (analytical grade, baked at 400°C for 4 hours before use)

• Standards: 2,4-Dichloroaniline analytical standard

• SPE Cartridges: Florisil®, 1000 mg / 6 mL

• Glassware: Soxhlet extraction apparatus, round-bottom flasks, beakers, graduated cylinders, Pasteur pipettes

• Equipment: Rotary evaporator, heating mantle, nitrogen evaporation system, analytical balance, vortex mixer, centrifuge.

Soil Sample Preparation and Extraction

This protocol is based on established EPA methodologies for the extraction of aniline derivatives from solid matrices.

• Sample Homogenization: Air-dry the soil sample to a constant weight and sieve it through a 2 mm mesh to remove large debris. Homogenize the sieved sample by thorough mixing.

• Extraction:

  • Weigh 10-20 g of the homogenized soil into a Soxhlet extraction thimble.

  • Add a sufficient amount of anhydrous sodium sulfate to the thimble to absorb any residual moisture.

  • Extract the sample for 16-24 hours using a 1:1 (v/v) mixture of acetone and dichloromethane in a Soxhlet apparatus.

• Concentration:

  • After extraction, allow the extract to cool to room temperature.

  • Dry the extract by passing it through a funnel containing anhydrous sodium sulfate.

  • Concentrate the extract to a volume of approximately 1-2 mL using a rotary evaporator with a water bath temperature not exceeding 40°C.

  • Further concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

Solid-Phase Extraction (SPE) Cleanup

This cleanup procedure utilizes a Florisil® SPE cartridge to remove polar interferences from the soil extract.

• Cartridge Conditioning:

  • Place a Florisil® SPE cartridge (1000 mg / 6 mL) onto an SPE manifold.

  • Wash the cartridge with 10 mL of hexane. Do not allow the cartridge to go dry.[3]

• Sample Loading:

  • Load the 1 mL concentrated soil extract onto the conditioned SPE cartridge.

  • Allow the sample to percolate through the sorbent by gravity or with a gentle vacuum.

• Washing (Optional):

  • To remove less polar interferences, a wash step with a small volume of a less polar solvent mixture can be incorporated. For example, washing with 2 mL of a 95:5 (v/v) hexane:isopropanol mixture can be effective.[3] This step should be optimized based on the specific soil matrix.

• Elution:

  • Place a clean collection tube under the SPE cartridge.

  • Elute the 2,4-dichloroaniline from the cartridge with 10 mL of a 90:10 (v/v) hexane:acetone mixture.[4] Alternatively, a mixture of methylene chloride, hexane, and acetonitrile can be used for elution.[3]

  • Collect the eluate in the collection tube.

• Final Concentration:

  • Evaporate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

  • The sample is now ready for analysis by GC-MS or LC-MS/MS.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the solid-phase extraction of 2,4-dichloroaniline from soil matrices.

Caption: Workflow for the extraction and SPE cleanup of 2,4-dichloroaniline from soil.

References

• 1. 2,4-Dichloroaniline Degradation Pathway [eawag-bbd.ethz.ch]
• 2. epa.gov [epa.gov]
• 3. solidphaseextraction.appliedseparations.com [solidphaseextraction.appliedseparations.com]
• 4. foxscientific.com [foxscientific.com]

Application Notes and Protocols for the Electrochemical Detection of 2,4-dichloroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dichloroaniline (2,4-DCA) is a chemical intermediate used in the synthesis of various products, including pesticides, dyes, and pharmaceuticals. Due to its potential toxicity and environmental persistence, sensitive and rapid methods for its detection are of significant interest. Electrochemical methods offer a compelling alternative to traditional chromatographic techniques, providing advantages such as high sensitivity, rapid analysis, and cost-effectiveness. This document provides detailed application notes and protocols for the electrochemical detection of 2,4-dichloroaniline using modified electrodes.

Principle of Detection

The electrochemical detection of 2,4-dichloroaniline is based on its oxidation at the surface of an electrode. The core principle involves the transfer of electrons from the aniline molecule to the electrode, generating a measurable current that is proportional to the concentration of 2,4-DCA in the sample.

The electrochemical oxidation of 2,4-dichloroaniline, like other chloroanilines, proceeds via a mechanism that involves the formation of a radical cation upon the initial one-electron oxidation of the amino group.[1] Subsequent reactions, such as dimerization and further oxidation, lead to the formation of various products. In acetonitrile solution, it has been shown that the para-substituted chlorine atom can be eliminated during an electrochemically initiated dimerization step.[1] The resulting oxidized dimers are also electroactive. By applying a potential to a working electrode, these oxidation reactions can be induced, and the resulting current can be measured using voltammetric techniques such as Cyclic Voltammetry (CV), Differential Pulse Voltammetry (DPV), or Square Wave Voltammetry (SWV). The use of modified electrodes, for instance, with carbon nanotubes, graphene, or metallic nanoparticles, can enhance the sensitivity and selectivity of the detection by increasing the electrode surface area and facilitating electron transfer.

Materials and Reagents

• Working Electrode: Glassy Carbon Electrode (GCE) or Carbon Paste Electrode (CPE)

• Reference Electrode: Ag/AgCl (saturated KCl)

• Counter Electrode: Platinum wire

• Electrochemical Analyzer/Potentiostat

• 2,4-dichloroaniline (analytical standard)

• Phosphate buffer solution (PBS) , pH 7.0 (or other suitable supporting electrolyte)

• Multi-walled carbon nanotubes (MWCNTs) or other modifying materials (optional)

• N,N-Dimethylformamide (DMF) or other suitable solvent for dispersing modifying materials

• Alumina slurry (0.05 µm) for polishing GCE

• Deionized water

• Ethanol

Experimental Protocols

Protocol 1: Preparation of a Multi-Walled Carbon Nanotube Modified Glassy Carbon Electrode (MWCNT/GCE)

• Polishing the GCE:

  • Mechanically polish the bare GCE with 0.05 µm alumina slurry on a polishing cloth for 5 minutes to obtain a mirror-like surface.

  • Rinse the electrode thoroughly with deionized water.

  • Sonicate the electrode in a 1:1 (v/v) solution of ethanol and deionized water for 5 minutes to remove any adsorbed alumina particles.

  • Rinse again with deionized water and allow the electrode to dry at room temperature.

• Preparation of MWCNT Suspension:

  • Disperse 1 mg of MWCNTs in 1 mL of DMF.

  • Sonically agitate the suspension for at least 30 minutes to ensure a homogeneous dispersion.

• Modification of the GCE Surface:

  • Drop-cast 5-10 µL of the MWCNT suspension onto the polished surface of the GCE.

  • Allow the solvent to evaporate completely at room temperature or under a gentle stream of nitrogen. The resulting modified electrode is denoted as MWCNT/GCE.

Protocol 2: Preparation of a Carbon Paste Electrode (CPE)

• Paste Preparation:

  • Thoroughly mix high-purity graphite powder with a mineral oil binder (e.g., Nujol oil) in a 70:30 (w/w) ratio in a mortar and pestle until a homogeneous paste is formed.

• Electrode Packing:

  • Pack a portion of the prepared paste into the well of the electrode body.

  • Smooth the surface of the electrode by rubbing it on a clean piece of weighing paper until a shiny, uniform surface is obtained.

Protocol 3: Electrochemical Measurement of 2,4-dichloroaniline

• Preparation of Standard Solutions:

  • Prepare a stock solution of 2,4-dichloroaniline (e.g., 10 mM) in a suitable solvent such as ethanol.

  • Prepare a series of standard solutions of 2,4-dichloroaniline in the supporting electrolyte (e.g., 0.1 M PBS, pH 7.0) by serial dilution of the stock solution.

• Electrochemical Cell Setup:

  • Assemble the three-electrode system in an electrochemical cell containing the supporting electrolyte.

  • Immerse the prepared working electrode (MWCNT/GCE or CPE), the Ag/AgCl reference electrode, and the platinum wire counter electrode into the solution.

• Voltammetric Analysis:

  • Cyclic Voltammetry (CV):

    • Scan the potential in a suitable range (e.g., from 0.0 V to +1.2 V vs. Ag/AgCl) at a scan rate of 50 mV/s. An oxidation peak corresponding to 2,4-DCA should be observed.

  • Differential Pulse Voltammetry (DPV) or Square Wave Voltammetry (SWV) for Quantification:

    • These techniques offer higher sensitivity for quantitative analysis.

    • Typical DPV parameters: pulse amplitude of 50 mV, pulse width of 50 ms, and a scan rate of 20 mV/s.

    • Typical SWV parameters: frequency of 25 Hz, amplitude of 25 mV, and a step potential of 4 mV.

    • Record the DPV or SWV of the blank supporting electrolyte first.

    • Add aliquots of the 2,4-DCA standard solutions to the electrochemical cell and record the voltammograms after each addition.

• Calibration Curve and Sample Analysis:

  • Plot the peak current of the 2,4-DCA oxidation peak against the corresponding concentration to construct a calibration curve.

  • For unknown samples, prepare the sample by diluting it in the supporting electrolyte.

  • Record the DPV or SWV of the sample and determine the concentration of 2,4-DCA using the calibration curve.

Quantitative Data Summary

The following table summarizes the analytical performance of various electrochemical sensors for the detection of chloroaniline derivatives. While specific data for 2,4-dichloroaniline is limited in readily available literature, the performance of sensors for structurally similar compounds provides a strong indication of the expected analytical capabilities.

Electrode Modification	Analyte	Technique	Linear Range (µM)	Limit of Detection (LOD) (µM)	Reference
Ce/Ni/Cu Layered Double Hydroxide on Carbon Cloth	2,4-Dichlorophenol	DPV	1 - 100	0.197	[2]
Carbon Nanofibers, Silver Nanoparticles, and PEDOT:PSS on GCE	3,4-Dichloroaniline	Voltammetry	0.1 - 10	0.05	[3]

Visualizations

Signaling Pathway and Detection Mechanism

Caption: Proposed electrochemical oxidation pathway of 2,4-dichloroaniline at an electrode surface.

Experimental Workflow

Caption: General workflow for the electrochemical detection of 2,4-dichloroaniline.

References

• 1. researchgate.net [researchgate.net]
• 2. A novel electrochemical sensor for simultaneous determination of 2,4-dichlorophenol and 3-chlorophenol - Environmental Science: Nano (RSC Publishing) [pubs.rsc.org]
• 3. Detection of 3,4-dichloroaniline in different matr... - BV FAPESP [bv.fapesp.br]

Application of 2,4-Dichloroaniline in Polymer Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dichloroaniline (2,4-DCA) is a chlorinated aromatic amine that serves as a versatile intermediate in the chemical industry. While its direct homopolymerization is not extensively documented in scientific literature, likely due to the deactivating effects of the two chlorine substituents on the aniline ring, 2,4-DCA finds significant application in polymer chemistry as a precursor for the synthesis of various functional molecules, particularly dyes and potentially as a comonomer in copolymerizations. This document provides detailed application notes and protocols for the use of 2,4-dichloroaniline in these areas.

Application Notes

The primary application of 2,4-dichloroaniline in polymer chemistry is as a foundational building block for organic molecules that are subsequently incorporated into or used to modify polymers.

Precursor for Azo Dyes for Polymer Coloration

2,4-Dichloroaniline is a key precursor in the synthesis of azo dyes. These dyes are widely used for coloring a variety of polymers, including polyester fabrics. The inclusion of halogen atoms, such as chlorine, in the dye structure can enhance the dye's fastness properties on synthetic fibers.

A notable application is the synthesis of halogenated disazo disperse dyes. These dyes can be applied to textiles to improve light and sublimation fastness. The synthesis involves a two-step diazotization and coupling process, where 2,4-dichloroaniline is first diazotized and then coupled with an intermediate, which is subsequently diazotized and coupled with a final component to produce the disazo dye.[1]

Potential Comonomer in the Synthesis of Copolymers

While the homopolymerization of 2,4-dichloroaniline is not well-reported, the copolymerization of other dichloroaniline isomers with aniline has been successfully demonstrated. For instance, poly(2,5-dichloroaniline-co-aniline) and other isomers have been synthesized via chemical copolymerization.[2][3] This suggests that 2,4-dichloroaniline could potentially be used as a comonomer with more reactive monomers, such as aniline, to modify the properties of the resulting polymer. The incorporation of dichloroaniline units into a polyaniline backbone is expected to influence the polymer's solubility, conductivity, and thermal stability.

Precursor for Schiff Base Monomers

Another potential application route is the use of 2,4-dichloroaniline to synthesize Schiff base monomers, which can then be polymerized. For example, a Schiff base derived from 2,5-dichloroaniline and 2-hydroxybenzaldehyde has been synthesized and subsequently polymerized through oxidative poly-condensation.[4][5] This methodology could be adapted for 2,4-dichloroaniline to create novel polymers with specific thermal and electronic properties.

Experimental Protocols

Protocol 1: Synthesis of a Disazo Disperse Dye from 2,4-Dichloroaniline

This protocol is adapted from the synthesis of halogenated disazo disperse dyes for polyester fabrics.[1]

Materials:

• 2,4-Dichloroaniline

• 3-Aminophenol

• Sodium nitrite (NaNO₂)

• Concentrated hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Various coupling components (e.g., phenol, resorcinol, etc.)

• Dimethylformamide (DMF)

• Ice

Procedure:

Step 1: Diazotization of 2,4-Dichloroaniline

• Dissolve a specific molar amount of 2,4-dichloroaniline in a mixture of concentrated HCl and water.

• Cool the solution to 0-5 °C in an ice bath with constant stirring.

• Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the temperature between 0-5 °C.

• Stir the mixture for an additional 30 minutes at this temperature to ensure complete diazotization. The resulting solution contains the diazonium salt of 2,4-dichloroaniline.

Step 2: First Coupling Reaction

• Dissolve an equimolar amount of 3-aminophenol in a dilute NaOH solution.

• Cool this solution to 0-5 °C.

• Slowly add the freshly prepared diazonium salt solution from Step 1 to the 3-aminophenol solution with vigorous stirring, maintaining the temperature at 0-5 °C and a pH of 8-9.

• Continue stirring for 2-3 hours.

• The resulting monoazo dye (2,4-dichlorophenyl-azo-4'-amino-2'-hydroxybenzene) will precipitate. Filter the precipitate, wash it with cold water, and dry it.

Step 3: Diazotization of the Monoazo Dye

• Follow the same procedure as in Step 1 to diazotize the monoazo dye obtained in Step 2.

Step 4: Second Coupling Reaction

• Dissolve the desired coupling component (e.g., phenol) in a dilute NaOH solution and cool to 0-5 °C.

• Slowly add the diazonium salt solution from Step 3 to the coupling component solution, maintaining the temperature and pH as in Step 2.

• After stirring for several hours, the disazo dye will precipitate.

• Filter, wash, and dry the final disazo dye product.

Characterization: The synthesized dye can be characterized by IR, ¹H-NMR, and UV-visible spectroscopy. The application properties, such as fastness on polyester, can be evaluated using standard textile testing methods.

Data Presentation

Table 1: Physicochemical Properties of 2,4-Dichloroaniline

Property	Value	Reference
Molecular Formula	C₆H₅Cl₂N	[6]
Molecular Weight	162.02 g/mol	[6]
Melting Point	59-62 °C	[7]
Boiling Point	245 °C	[8]
Appearance	Beige to brown crystals	[6]
Solubility	Slightly soluble in water; soluble in ethanol, ether, and acids	[8]

Table 2: Absorption Maxima (λmax) of Disazo Dyes Derived from 2,4-Dichloroaniline

Coupling Component	λmax 1 (nm) in DMF	λmax 2 (nm) in DMF	Reference
Phenol	404	751	[1]
Resorcinol	482	767	[1]
N,N-dimethylaniline	450	760	[1]
Salicylic acid	410	755	[1]

Mandatory Visualization

Caption: Workflow for the synthesis of a disazo dye from 2,4-dichloroaniline.

Caption: Potential applications of 2,4-dichloroaniline in polymer chemistry.

References

• 1. scialert.net [scialert.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and characterization of Schiff-base polymer derived from 2,5-dichloroaniline and 2-hydroxybenzaldehyde [icc.journals.pnu.ac.ir]
• 5. icc.journals.pnu.ac.ir [icc.journals.pnu.ac.ir]
• 6. 2,4-Dichloroaniline | C6H5Cl2N | CID 11123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Dichloroaniline - Wikipedia [en.wikipedia.org]
• 8. 2,4-Dichloroaniline | 554-00-7 [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: 2,4-Dichloroaniline Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating impurities during the synthesis of 2,4-dichloroaniline.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 2,4-dichloroaniline and what are the common impurities associated with each?

A1: The three main industrial synthesis routes for 2,4-dichloroaniline are:

• Nitration and Reduction of m-Dichlorobenzene: This process involves the nitration of 1,3-dichlorobenzene to form 2,4-dichloronitrobenzene, followed by reduction to the desired aniline.[1]

  • Common Impurities: Positional isomers such as 2,6-dichloroaniline and 3,5-dichloroaniline, as well as unreacted 2,4-dichloronitrobenzene. Over-nitration can also lead to dinitro derivatives.

• Chlorination and Hydrolysis of Acetanilide: This method involves the chlorination of acetanilide followed by hydrolysis of the resulting 2,4-dichloroacetanilide.[2]

  • Common Impurities: Incomplete hydrolysis can leave residual 2,4-dichloroacetanilide. Over-chlorination can result in the formation of 2,4,6-trichloroaniline. Other isomeric dichloroanilines can also be present.[3]

• Reduction and Chlorination of p-Chloronitrobenzene: This route involves the reduction of the nitro group and chlorination of the aromatic ring.[3]

  • Common Impurities: Positional isomers and by-products from side reactions during chlorination.

Q2: My final product is discolored (yellow/brown). What is the likely cause and how can I fix it?

A2: Discoloration in the final 2,4-dichloroaniline product is often due to the presence of oxidation byproducts or residual nitro compounds. Aniline compounds, in general, are susceptible to air oxidation, which can form colored polymeric impurities.

Troubleshooting Steps:

• Inert Atmosphere: Ensure all reaction and purification steps are carried out under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

• Purification of Starting Materials: Use freshly distilled or purified starting materials to remove any existing colored impurities.

• Complete Reduction: If starting from a nitro compound, ensure the reduction reaction goes to completion. Monitor the reaction by TLC or HPLC to confirm the absence of the starting nitro compound.

• Final Purification: Recrystallization from a suitable solvent system (e.g., ethanol/water or petroleum ether) can effectively remove colored impurities.[4]

Q3: I am observing poor resolution between isomeric impurities in my HPLC analysis. What can I do to improve the separation?

A3: Co-elution of isomeric impurities is a common challenge. To improve resolution:

• Optimize Mobile Phase: Adjust the mobile phase composition. For a C18 column, varying the acetonitrile/water or methanol/water ratio can significantly impact selectivity. Adding a small amount of acid, like trifluoroacetic acid (TFA) or formic acid, can also improve peak shape and resolution.

• Gradient Elution: Employ a shallow gradient elution profile. A slower change in the mobile phase composition over time can enhance the separation of closely eluting compounds.

• Column Chemistry: If optimizing the mobile phase is insufficient, consider a different column chemistry. A phenyl-hexyl or a pentafluorophenyl (PFP) column can offer different selectivity for aromatic isomers compared to a standard C18 column.

• Temperature: Adjusting the column temperature can also influence selectivity.

Troubleshooting Guides

Issue 1: High Levels of Positional Isomers (e.g., 2,5-dichloroaniline, 2,3-dichloroaniline)

• Symptom: GC-MS or HPLC analysis shows significant peaks corresponding to other dichloroaniline isomers.

• Primary Cause (m-Dichlorobenzene route): Lack of regioselectivity during the nitration step. The directing effects of the two chlorine atoms on the benzene ring can lead to the formation of other dichloronitrobenzene isomers, which are subsequently reduced to the corresponding dichloroanilines.

• Troubleshooting Steps:

  • Nitration Temperature Control: Maintain a low and consistent temperature during the addition of the nitrating agent (a mixture of nitric acid and sulfuric acid).[1] Excursions to higher temperatures can decrease selectivity.

  • Rate of Addition: Add the nitrating agent slowly and with vigorous stirring to ensure homogenous mixing and prevent localized overheating.

  • Purification of Intermediate: If possible, purify the 2,4-dichloronitrobenzene intermediate by recrystallization before proceeding to the reduction step. This will remove the isomeric impurities at an early stage.

Issue 2: Presence of Over-Chlorinated Impurities (e.g., 2,4,6-Trichloroaniline)

• Symptom: A peak corresponding to trichloroaniline is observed in the GC-MS or HPLC chromatogram of the final product.

• Primary Cause (Acetanilide route): The activating effect of the amino group (even when protected as an acetanilide) can lead to the introduction of more than two chlorine atoms onto the aromatic ring.

• Troubleshooting Steps:

  • Stoichiometry of Chlorinating Agent: Carefully control the molar equivalents of the chlorinating agent (e.g., chlorine gas or sulfuryl chloride). Use the minimum effective amount to achieve the desired dichlorination.

  • Reaction Time and Temperature: Monitor the reaction closely and stop it as soon as the desired product is formed to prevent further chlorination. Lowering the reaction temperature can also help to control the reaction rate.

  • Choice of Chlorinating Agent: Consider using a milder chlorinating agent which may offer better selectivity.

Impurity Summary

Impurity Name	Typical Synthesis Route of Origin	Analytical Detection Method	Typical Concentration Range
2,5-Dichloroaniline	m-Dichlorobenzene	HPLC, GC-MS	0.1 - 2.0%
2,3-Dichloroaniline	m-Dichlorobenzene	HPLC, GC-MS	0.1 - 1.5%
3,5-Dichloroaniline	m-Dichlorobenzene	HPLC, GC-MS	< 0.5%
2,4,6-Trichloroaniline	Acetanilide	HPLC, GC-MS	0.1 - 3.0%
2,4-Dichloronitrobenzene	m-Dichlorobenzene	HPLC, GC-MS	< 1.0% (if reduction is incomplete)
2,4-Dichloroacetanilide	Acetanilide	HPLC	< 1.0% (if hydrolysis is incomplete)

Experimental Protocols

Protocol 1: Synthesis of 2,4-Dichloroaniline from m-Dichlorobenzene

Step 1: Nitration of m-Dichlorobenzene [1]

• In a reaction kettle, add sulfuric acid and m-dichlorobenzene.

• While stirring, cool the mixture to 0-35 °C.

• Slowly dropwise add nitric acid, maintaining the temperature between 0-35 °C.

• After the addition is complete, continue stirring for a specified time to ensure the reaction goes to completion.

• Separate the waste acid.

• Neutralize and wash the organic layer to obtain crude 2,4-dichloronitrobenzene.

Step 2: Reduction of 2,4-Dichloronitrobenzene [5]

• In a reaction kettle, add methanol, the crude 2,4-dichloronitrobenzene from the previous step, and a suitable catalyst (e.g., palladium on carbon or Raney nickel).

• Stir the mixture and introduce hydrogen gas under pressure.

• Heat the reaction mixture to the desired temperature and maintain it until the reaction is complete (as monitored by HPLC or TLC).

• After the reaction, cool the mixture, filter off the catalyst, and recover the methanol.

• The resulting crude 2,4-dichloroaniline can be purified by vacuum distillation or recrystallization.

Protocol 2: HPLC-UV Method for Impurity Profiling

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-20 min: 30-70% B

  • 20-25 min: 70-30% B

  • 25-30 min: 30% B (equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve approximately 10 mg of the 2,4-dichloroaniline sample in 10 mL of acetonitrile.

Protocol 3: GC-MS Method for Impurity Analysis

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm I.D., 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Mass Scan Range: 50-300 amu.

• Sample Preparation: Dissolve approximately 1 mg of the 2,4-dichloroaniline sample in 1 mL of a suitable solvent (e.g., ethyl acetate or dichloromethane).

Visualizations

Caption: Synthesis of 2,4-dichloroaniline from m-dichlorobenzene.

Caption: Impurity formation pathway from m-dichlorobenzene route.

Caption: Troubleshooting logic for high isomeric impurity content.

References

• 1. CN103508902A - Preparation method of 2, 4-dichloroaniline - Google Patents [patents.google.com]
• 2. CN110590564A - Method for synthesizing 2,4-dichloroaniline by continuous chlorination - Google Patents [patents.google.com]
• 3. CN101362699A - A kind of method for synthesizing 2,4-dichloroaniline - Google Patents [patents.google.com]
• 4. 2,4-Dichloroaniline | C6H5Cl2N | CID 11123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CN101798269A - Preparation method for synthesizing 2,4-dichloroaniline from 2,4-dichloronitrobenzene - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 2,4-Dichloroaniline via Chlorination of Acetanilide

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 2,4-dichloroaniline from acetanilide. Our aim is to help you overcome common challenges and prevent the formation of impurities.

Frequently Asked Questions (FAQs)

Q1: What is the overall reaction scheme for the synthesis of 2,4-dichloroaniline from acetanilide?

A1: The synthesis is a two-step process:

• Chlorination: Acetanilide is chlorinated to form 2,4-dichloroacetanilide.

• Hydrolysis: The 2,4-dichloroacetanilide is then hydrolyzed to yield 2,4-dichloroaniline.[1][2]

Q2: What are the common side products in the chlorination of acetanilide?

A2: The primary side products arise from incomplete chlorination, over-chlorination, or chlorination at different positions on the aromatic ring. Common byproducts include:

• Mono-chlorinated acetanilides: 2-chloroacetanilide and 4-chloroacetanilide.

• Other di-chlorinated isomers: 2,6-dichloroacetanilide.

• Tri-chlorinated products: 2,4,6-trichloroacetanilide.

The formation of these side products is highly dependent on the reaction conditions.

Q3: Why is my final 2,4-dichloroaniline product discolored?

A3: Discoloration in the final product is often due to the presence of oxidized impurities formed during the reaction or incomplete removal of colored byproducts. Purification by recrystallization, potentially with the use of activated charcoal, can help remove these colored impurities.

Q4: Can I use a different chlorinating agent other than chlorine gas?

A4: Yes, various chlorinating agents can be used, including sodium hypochlorite, a mixture of sodium chlorate and hydrochloric acid, and chloramine-T.[3] The choice of agent can affect the reaction conditions and the profile of side products.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low yield of 2,4-dichloroacetanilide	1. Incomplete chlorination. 2. Formation of mono-chlorinated byproducts. 3. Loss of product during workup.	1. Ensure the correct stoichiometry of the chlorinating agent. 2. Monitor the reaction progress using techniques like TLC or GC. 3. Optimize reaction time and temperature to favor dichlorination. 4. Carefully perform extraction and precipitation steps to minimize loss.
Presence of significant amounts of 2,6-dichloroacetanilide	The acetamido group is an ortho-, para-director. If the para position is blocked, or under certain reaction conditions, chlorination at the second ortho position is more likely.	Modify reaction conditions such as solvent and temperature. In some cases, a different chlorinating agent might offer better regioselectivity.
Formation of polychlorinated byproducts (e.g., 2,4,6-trichloroacetanilide)	1. Excess of chlorinating agent. 2. Reaction temperature is too high. 3. Prolonged reaction time.	1. Carefully control the stoichiometry of the chlorinating agent. 2. Maintain the recommended reaction temperature. 3. Monitor the reaction to avoid extending it beyond the optimal time for dichlorination.
Incomplete hydrolysis of 2,4-dichloroacetanilide	1. Insufficient acid catalyst. 2. Reaction time is too short. 3. Reaction temperature is too low.	1. Ensure the use of a sufficient concentration of acid (e.g., 35% HCl). 2. Increase the reflux time as needed, monitoring the reaction for the disappearance of the starting material. 3. Maintain the recommended hydrolysis temperature (e.g., 70°C).[2]
Low yield of 2,4-dichloroaniline after hydrolysis	1. Incomplete hydrolysis. 2. Loss of product during neutralization and isolation.	1. Address the points for incomplete hydrolysis. 2. Carefully adjust the pH to neutral during workup to ensure complete precipitation of the product.[2] 3. Thoroughly wash the filter cake to recover all the product.

Experimental Protocols

Chlorination of Acetanilide to 2,4-Dichloroacetanilide (Illustrative Protocol)

This protocol is a general representation. Researchers should optimize conditions based on their specific equipment and safety protocols.

• Reaction Setup: In a well-ventilated fume hood, dissolve acetanilide in glacial acetic acid in a suitable reaction vessel equipped with a stirrer and a means for controlled addition of the chlorinating agent.

• Chlorination: Cool the solution to the desired temperature (e.g., 0-10°C). Slowly introduce the chlorinating agent (e.g., a solution of chlorine in acetic acid or dropwise addition of sodium hypochlorite solution) while maintaining the temperature.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time and minimize the formation of over-chlorinated products.

• Workup: Once the reaction is complete, pour the reaction mixture into ice-cold water to precipitate the crude 2,4-dichloroacetanilide.

• Isolation: Collect the precipitate by vacuum filtration and wash it with cold water to remove acetic acid and other water-soluble impurities.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol.

Hydrolysis of 2,4-Dichloroacetanilide to 2,4-Dichloroaniline

This protocol is adapted from a patented procedure.[2]

• Reaction Setup: In a reaction vessel equipped with a reflux condenser and a stirrer, add 2,4-dichloroacetanilide, water, and 35% hydrochloric acid.

• Hydrolysis: Heat the mixture to 70°C and maintain this temperature for 2 hours with stirring.

• Cooling and Filtration: After the reaction is complete, cool the mixture and filter to collect the 2,4-dichloroaniline hydrochloride salt.

• Neutralization: Resuspend the filter cake in water and adjust the pH to neutral using a 35% aqueous sodium hydroxide solution.

• Isolation and Drying: Filter the precipitated 2,4-dichloroaniline, wash it with water, and dry to obtain the final product.

Data Presentation

Parameter	Chlorination of Acetanilide	Hydrolysis of 2,4-Dichloroacetanilide
Typical Solvent	Glacial Acetic Acid	Water/Aqueous HCl
Typical Temperature	0 - 60°C (highly dependent on chlorinating agent)	70°C
Typical Reaction Time	30 - 120 minutes	2 hours
Reported Yield	Variable, dependent on conditions	Up to 98.6%

Visualizations

Caption: Reaction pathway for the synthesis of 2,4-dichloroaniline from acetanilide, including major side reactions.

Caption: Troubleshooting workflow for common issues in the synthesis of 2,4-dichloroaniline.

References

• 1. prepchem.com [prepchem.com]
• 2. CN110590564A - Method for synthesizing 2,4-dichloroaniline by continuous chlorination - Google Patents [patents.google.com]
• 3. zenodo.org [zenodo.org]

Optimizing reaction conditions for 2,4-dichloroaniline synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the synthesis of 2,4-dichloroaniline. It includes frequently asked questions, detailed troubleshooting guides, experimental protocols, and visualizations to address common challenges encountered during synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial methods for synthesizing 2,4-dichloroaniline?

A1: The main synthetic routes to 2,4-dichloroaniline include:

• Acetanilide Route: This common method involves the acetylation of aniline to form acetanilide, followed by chlorination and subsequent hydrolysis to yield 2,4-dichloroaniline.[1][2] This route is often favored because the acetamido group protects the amine and directs the chlorination primarily to the ortho and para positions.

• p-Chloronitrobenzene Route: This method involves the reduction of p-chloronitrobenzene and simultaneous chlorination of the benzene ring.[3] Hydrochloric acid can serve as both the hydrogen source for the reduction and the chlorine source for the chlorination.[3]

• m-Dichlorobenzene Route: This process starts with the nitration of m-dichlorobenzene to form 2,4-dichloronitrobenzene, which is then reduced to 2,4-dichloroaniline.[4][5]

• Direct Reduction of 2,4-Dichloronitrobenzene: This is a straightforward reduction of the nitro group to an amine using methods like catalytic hydrogenation.[4][6]

Q2: Why is the acetylation of aniline a crucial step in many synthesis protocols?

A2: Acetylating aniline to form acetanilide before chlorination serves two main purposes. First, the acetamido group is less activating than the amino group, which helps to prevent over-chlorination and the formation of undesired products like 2,4,6-trichloroaniline.[7] Second, the bulky acetamido group sterically hinders the ortho positions, and the group itself is an ortho-, para-director, guiding the chlorination to the desired 2- and 4-positions.[7] The protecting acetyl group is then removed by hydrolysis to yield the final product.[1]

Q3: What are the most common impurities and side products in 2,4-dichloroaniline synthesis?

A3: Common impurities include positional isomers (like 2,6-dichloroaniline and 3,4-dichloroaniline), monochlorinated anilines (p-chloroaniline), and polychlorinated by-products (2,4,6-trichloroaniline).[3] The presence and quantity of these impurities depend heavily on the chosen synthetic route and the control of reaction conditions. For instance, direct chlorination of aniline is difficult to control and often yields a mixture of products.[8]

Q4: How can the formation of over-chlorinated products be minimized?

A4: To prevent over-chlorination, particularly the formation of 2,4,6-trichloroaniline, several strategies can be employed:

• Use of a Protecting Group: As mentioned, acetylating the aniline is a highly effective method.[7]

• Strict Stoichiometric Control: Carefully controlling the molar ratio of the chlorinating agent to the substrate is critical.

• Temperature Management: Chlorination reactions can be exothermic. Maintaining a consistent and optimal temperature helps to control the reaction rate and selectivity.[7]

• Choice of Chlorinating Agent: Milder chlorinating agents, such as N-chlorosuccinimide (NCS), can offer better control compared to chlorine gas.[9]

Q5: What methods are effective for the purification of the final 2,4-dichloroaniline product?

A5: Purification of 2,4-dichloroaniline can be achieved through several methods. Recrystallization from a suitable solvent, such as an ethanol-water mixture, is common.[3] For colored impurities, which can arise from air oxidation, treatment with activated charcoal during recrystallization can be effective.[9][10] Steam distillation is another viable method for purification.[10] The purity of the final product can be verified using techniques like GC-MS or HPLC.[7]

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 2,4-dichloroaniline.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Overall Yield	Incomplete Reaction: The reaction may not have proceeded to completion.	Monitor the reaction progress using TLC or GC-MS to determine the optimal reaction time.[7]
Side Reactions: Formation of undesired by-products (isomers, over-chlorination) consumes starting material.	Optimize reaction conditions (temperature, solvent, catalyst). Ensure the use of a protecting group like acetanilide for chlorination steps.[7]
Poor Quality Reagents: Impurities in starting materials can inhibit the reaction or lead to side products.	Use freshly distilled or purified starting materials.[7]
Loss During Workup: Product may be lost during extraction, washing, or purification steps.	Optimize the workup procedure. Ensure the pH is correctly adjusted during extractions to minimize the solubility of the amine product in aqueous layers.
Product is Discolored (e.g., pink, purple, brown)	Air Oxidation: Anilines, including 2,4-dichloroaniline, are susceptible to oxidation when exposed to air, leading to colored impurities.[1]	Perform the final purification and drying steps quickly. Store the final product under an inert atmosphere (e.g., nitrogen or argon). Recrystallize the product using decolorizing charcoal.[9]
Formation of Significant 2,4,6-Trichloroaniline	Over-chlorination: Excess chlorinating agent, elevated temperature, or prolonged reaction time.	Carefully control the stoichiometry of the chlorinating agent. Maintain the recommended reaction temperature; use cooling baths if the reaction is exothermic. Monitor the reaction closely and stop it once the desired product is formed.
Presence of Positional Isomers	Incorrect Starting Material: The starting material may not be the correct isomer for the desired product.	Verify the identity and purity of the starting material (e.g., using NMR).
Lack of Regioselectivity: The reaction conditions may not favor the formation of the 2,4-isomer.	Employ a synthesis route with high regioselectivity, such as the acetanilide method, which directs chlorination to the ortho and para positions.[1]

Data Presentation: Comparison of Synthesis Routes

The following tables summarize quantitative data for different synthetic approaches to 2,4-dichloroaniline.

Table 1: Synthesis via Continuous Chlorination of Acetanilide

Parameter	Value	Reference
Starting Material	Aniline (via Acetanilide)	[1]
Solvent	Acetic Acid	[1]
Chlorination Temperature	50 - 100 °C	[1]
Acetanilide:Acetic Acid Ratio	1:10 to 1:20 (mass ratio)	[1]
Residence Time (Tubular Reactor)	10 - 60 seconds	[1]
Purity of Final Product	> 99.0%	[1]
Overall Yield (from Aniline)	~ 95.0%	[1]

Table 2: Synthesis from p-Chloronitrobenzene

Parameter	Value	Reference
Starting Material	p-Chloronitrobenzene	[3]
Reducing Agent	Zinc powder, Iron powder, or Tin(II) chloride	[3]
Reaction Temperature (Step 1)	75 - 80 °C	[3]
Reaction Temperature (Step 2)	60 °C	[3]
Yield (with Zinc powder)	74%	[3]
Yield (with Tin(II) chloride)	80%	[3]

Table 3: Synthesis from m-Dichlorobenzene

Parameter	Value	Reference
Starting Material	m-Dichlorobenzene	[4]
Step 1: Nitration Reagents	Nitric Acid, Sulfuric Acid	[4]
Nitration Temperature	0 - 35 °C	[4]
Step 2: Reduction Method	Catalytic Hydrogenation	[4]
Reduction Catalyst	Palladium, Ruthenium, or Nickel	[4]
Hydrogenation Pressure	0.5 - 10 MPa	[4]
Hydrogenation Temperature	50 - 70 °C	[4]

Experimental Protocols

Protocol 1: Synthesis of 2,4-Dichloroaniline from Aniline via Acetanilide

This protocol is based on the widely used method of protecting the amine via acetylation, followed by chlorination and deprotection.[1]

Step 1: Acetylation of Aniline

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add aniline and a 4-fold molar excess of acetic acid.

• Heat the mixture to reflux for 1-2 hours.

• After the reaction is complete (monitored by TLC), cool the mixture. The product, acetanilide, will often crystallize upon cooling.

• Isolate the crude acetanilide by filtration and wash with cold water. The crude product can be used directly in the next step or recrystallized from water for higher purity.

Step 2: Chlorination of Acetanilide

• Dissolve the dried acetanilide in a suitable solvent, such as glacial acetic acid (a mass ratio of 1:15 to 1:20 is recommended).[1]

• Cool the solution in an ice bath to 0-5 °C.

• Slowly introduce the chlorinating agent (e.g., a solution of chlorine in acetic acid or sulfuryl chloride) dropwise while maintaining the temperature. A slight molar excess of the chlorinating agent (e.g., 2.1 equivalents) is typically used.

• After the addition is complete, allow the reaction to stir at a controlled temperature (e.g., 50-60 °C) until completion (monitored by GC-MS or TLC).[1]

• Pour the reaction mixture into a large volume of ice water to precipitate the 2,4-dichloroacetanilide.

• Filter the solid, wash thoroughly with water until the filtrate is neutral, and dry the product.

Step 3: Hydrolysis of 2,4-Dichloroacetanilide

• To the dried 2,4-dichloroacetanilide in a round-bottom flask, add an aqueous solution of hydrochloric acid (e.g., 35% HCl).[1]

• Heat the mixture to reflux (around 70-100 °C) for 1-2 hours until the hydrolysis is complete (the solid dissolves, forming the hydrochloride salt).[1]

• Cool the solution in an ice bath.

• Carefully neutralize the solution by adding a base (e.g., sodium hydroxide solution) until the pH is neutral or slightly basic. This will precipitate the free 2,4-dichloroaniline.[1]

• Filter the precipitated solid, wash with cold water, and dry under vacuum.

• The crude product can be further purified by recrystallization from an ethanol/water mixture.

Visualizations

Diagram 1: Synthesis Pathway from Aniline

Caption: Reaction pathway for 2,4-dichloroaniline synthesis from aniline.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: A logical workflow for diagnosing and resolving low yield issues.

Diagram 3: Key Parameter Relationships

References

• 1. CN110590564A - Method for synthesizing 2,4-dichloroaniline by continuous chlorination - Google Patents [patents.google.com]
• 2. 2,4-Dichloroaniline | 554-00-7 [chemicalbook.com]
• 3. CN101362699A - A kind of method for synthesizing 2,4-dichloroaniline - Google Patents [patents.google.com]
• 4. CN103508902A - Preparation method of 2, 4-dichloroaniline - Google Patents [patents.google.com]
• 5. 2,4-Dichloroaniline | C6H5Cl2N | CID 11123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. CN101798269A - Preparation method for synthesizing 2,4-dichloroaniline from 2,4-dichloronitrobenzene - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]
• 8. Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Overcoming Peak Tailing in HPLC Analysis of 2,4-Dichloroaniline

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and resolving peak tailing issues encountered during the HPLC analysis of 2,4-dichloroaniline.

Frequently Asked Questions (FAQs)

Q1: Why is my peak for 2,4-dichloroaniline tailing?

A: Peak tailing for 2,4-dichloroaniline, a basic compound, is most often caused by secondary interactions with the stationary phase.[1][2] The primary cause is the interaction between the basic aniline functional group and acidic residual silanol groups (-Si-OH) on the surface of silica-based HPLC columns.[1][3] At mobile phase pH levels above ~3.5, these silanols can deprotonate to form negatively charged sites (-SiO⁻), which then strongly interact with the positively charged (protonated) 2,4-dichloroaniline, causing a secondary retention mechanism that leads to peak tailing.[4][5]

Q2: What is the first and most effective parameter to adjust to fix peak tailing for this compound?

A: The most critical and effective parameter to adjust is the mobile phase pH . Lowering the pH of the mobile phase is the best way to address peak tailing for basic compounds like 2,4-dichloroaniline.[6] A low pH (typically between 2.5 and 3.5) neutralizes the residual silanol groups on the column by keeping them protonated, which significantly minimizes the unwanted ionic interactions that cause tailing.[2][6][7]

Q3: How does mobile phase pH specifically affect the peak shape of 2,4-dichloroaniline?

A: Mobile phase pH controls the ionization state of both the 2,4-dichloroaniline analyte and the silanol groups on the stationary phase.

• At Low pH (e.g., pH 2.5 - 3.5): The acidic silanol groups are fully protonated (-Si-OH) and thus electrically neutral. This prevents the strong ionic interaction with the protonated basic analyte, resulting in a more symmetrical, Gaussian peak shape.[7][8]

• At Mid-range or High pH (e.g., pH > 4): Silanol groups become ionized (-SiO⁻), creating active sites for strong secondary interactions with the positively charged 2,4-dichloroaniline, leading to significant peak tailing.[3][4]

Q4: What type of HPLC column is best suited for analyzing 2,4-dichloroaniline?

A: Selecting the right column is crucial. For basic compounds, it is best to use modern, high-purity silica columns (Type B) that are thoroughly end-capped.[2]

• End-capped Columns: These columns have their residual silanol groups chemically deactivated, which blocks them from interacting with basic analytes.[1][4][6]

• Polar-Embedded Columns: These columns have a polar group embedded within the alkyl chain, which helps to shield the residual silanols and can provide alternative selectivity and improved peak shape.[4][9]

• Hybrid Silica Columns: These offer improved pH stability and reduced silanol activity, making them a versatile choice.[2]

Q5: Can I improve my peak shape without changing the column or pH?

A: While adjusting pH and column choice are the most effective methods, you can also try the following:

• Add a Competing Base: Introducing a small amount of a basic additive, like triethylamine (TEA), to the mobile phase can mask the active silanol sites.[3][10] However, this approach is less common with modern columns and can shorten column lifespan.[3]

• Reduce Sample Concentration: Overloading the column can cause peak distortion, including tailing.[6] Try diluting your sample to see if the peak shape improves.[3][6]

• Increase Buffer Concentration: Using a sufficient buffer concentration (e.g., 10-25 mM) helps to maintain a stable pH and can mask some silanol interactions through increased ionic strength.[3][6][7]

Q6: My peak tailing issue appeared suddenly after the method was working well. What should I do?

A: A sudden onset of peak tailing often points to a physical or contamination issue rather than a method problem.[11]

• Column Contamination: The column inlet frit may be partially blocked by particulates from the sample or system.[11]

• Column Void: A void may have formed at the head of the column due to pressure shocks or pH instability.[6]

• System Leaks or Dead Volume: Check all fittings and connections for leaks or improper seating, which can increase extra-column volume.[5]

The first step should be to flush the column (see Protocol 2) or replace the guard column if one is in use.[10][12]

Q7: What is considered an acceptable peak tailing factor?

A: The degree of tailing is quantified using the USP Tailing Factor (Tf) or Asymmetry Factor (As). A perfectly symmetrical Gaussian peak has a Tf of 1.0. For most applications, a tailing factor between 0.9 and 1.5 is considered good. A value greater than 2.0 is generally unacceptable for quantitative analysis as it can compromise integration accuracy and resolution.[1][11]

Troubleshooting Guides and Protocols

Systematic Troubleshooting of Peak Tailing

The following diagram outlines a logical workflow for diagnosing and solving peak tailing issues with 2,4-dichloroaniline.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. hplc.eu [hplc.eu]
• 4. chromtech.com [chromtech.com]
• 5. support.waters.com [support.waters.com]
• 6. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 7. uhplcs.com [uhplcs.com]
• 8. youtube.com [youtube.com]
• 9. Which column for basic analytes - Chromatography Forum [chromforum.org]
• 10. researchgate.net [researchgate.net]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: GC-MS Analysis of 2,4-Dichloroaniline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 2,4-dichloroaniline. It is designed for researchers, scientists, and drug development professionals to help mitigate matrix interference and ensure accurate and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is matrix interference in the context of GC-MS analysis of 2,4-dichloroaniline?

A1: Matrix interference, also known as the matrix effect, refers to the alteration of the analytical signal of a target analyte, such as 2,4-dichloroaniline, due to the co-eluting compounds from the sample matrix. These interferences can either enhance or suppress the signal, leading to inaccurate quantification.[1][2][3] In GC-MS, matrix effects can manifest as signal enhancement when active sites in the GC inlet are blocked by matrix components, preventing the thermal degradation of the analyte.[2] Conversely, signal suppression can occur when co-eluting compounds interfere with the ionization of the target analyte in the mass spectrometer source.

Q2: What are the common signs of matrix interference in my chromatogram for 2,4-dichloroaniline?

A2: Common indicators of matrix interference include:

• Peak Tailing or Fronting: Asymmetrical peak shapes can indicate interactions between 2,4-dichloroaniline and active sites in the GC system, which can be exacerbated by matrix components.[4][5]

• Poor Reproducibility: Inconsistent peak areas or retention times across replicate injections of the same sample.

• Inaccurate Quantification: Results from spiked samples that are significantly higher or lower than the expected concentration.

• Ion Suppression or Enhancement: A noticeable decrease or increase in the signal intensity of 2,4-dichloroaniline when comparing a standard in solvent to a standard in the sample matrix.[1][2]

• Baseline Noise: An elevated or noisy baseline can obscure the peak of interest, particularly at low concentrations.

Q3: What are the primary strategies to minimize matrix interference for 2,4-dichloroaniline analysis?

A3: The three main strategies to combat matrix effects are:

• Effective Sample Preparation: To remove interfering compounds from the sample extract before GC-MS analysis. Common techniques include QuEChERS, Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE).

• Instrumental Parameter Optimization: Fine-tuning the GC-MS parameters to enhance the separation of 2,4-dichloroaniline from matrix components.

• Calibration Strategies: Using methods like matrix-matched calibration or internal standards to compensate for unavoidable matrix effects.

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during the GC-MS analysis of 2,4-dichloroaniline.

Problem 1: Poor Peak Shape (Tailing) for 2,4-Dichloroaniline

• Possible Cause: Active sites in the GC inlet liner, guard column, or the analytical column itself can interact with the polar 2,4-dichloroaniline molecule. Matrix components can also contribute to this issue.[4]

• Solution:

  • Inlet Maintenance: Regularly replace the inlet liner and septum. Use a deactivated liner, possibly with glass wool, to trap non-volatile matrix components.

  • Column Maintenance: Trim the first few centimeters of the analytical column to remove accumulated non-volatile residues.

  • Analyte Protectants: The use of analyte protectants can help to reduce the interaction of the analyte with active sites in the GC system.[6]

Problem 2: Low or Inconsistent Recovery of 2,4-Dichloroaniline

• Possible Cause: Inefficient extraction or cleanup, leading to loss of the analyte or significant matrix-induced signal suppression.

• Solution:

  • Optimize Sample Preparation: Evaluate different sample preparation methods (QuEChERS, SPE, LLE) to find the most effective one for your specific matrix. Refer to the quantitative data in Table 1 for a comparison of recovery efficiencies.

  • Use an Internal Standard: Incorporate a stable isotope-labeled internal standard (e.g., 2,4-dichloroaniline-d3) to compensate for analyte loss during sample preparation and for signal suppression/enhancement during analysis.

  • Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as the samples. This helps to compensate for matrix effects.[7]

Problem 3: High Background Noise or Co-eluting Interferences

• Possible Cause: Insufficient cleanup of the sample extract, leading to the presence of numerous matrix components that can interfere with the detection of 2,4-dichloroaniline.

• Solution:

  • Enhance Cleanup: Add a dispersive solid-phase extraction (d-SPE) cleanup step to your QuEChERS protocol. Common sorbents for removing interferences include PSA (for organic acids), C18 (for nonpolar interferences), and GCB (for pigments).[8][9]

  • Optimize GC Method: Adjust the GC oven temperature program to improve the separation of 2,4-dichloroaniline from interfering peaks.

  • Use High-Resolution Mass Spectrometry: If available, using a high-resolution mass spectrometer can help to distinguish the analyte signal from interfering ions with the same nominal mass.

Quantitative Data Summary

The following table summarizes typical recovery data for 2,4-dichloroaniline using different sample preparation methods across various matrices. This data can help in selecting the most appropriate method for your specific application.

Table 1: Comparison of Recovery Data for 2,4-Dichloroaniline with Different Sample Preparation Methods

Matrix	Sample Preparation Method	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Chives	Modified QuEChERS	75.3 - 86.0	2.1 - 8.5	[8]
Rice	QuEChERS with PSA cleanup	>90	<15	[9]
Groundwater	Liquid-Liquid Extraction (LLE)	91 - 111	5 - 10	[10]
Wastewater	Liquid-Liquid Extraction (LLE)	92	8	EPA Method 8131
Soil	QuEChERS	75 - 95	Not Specified	[11]

Experimental Protocols

Protocol 1: Modified QuEChERS for 2,4-Dichloroaniline in Chives

This protocol is adapted from a study on the determination of dichloroanilines in chives.[8]

• Sample Homogenization: Weigh 10 g of homogenized chive sample into a 50 mL centrifuge tube.

• Extraction:

  • Add 10 mL of acetonitrile.

  • Add appropriate internal standards.

  • Shake vigorously for 1 minute.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

  • Shake again for 1 minute and then centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer).

  • Transfer it to a 2 mL microcentrifuge tube containing d-SPE sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18).

  • Vortex for 30 seconds and centrifuge at 10000 rpm for 5 minutes.

• Analysis:

  • Take the supernatant and filter it through a 0.22 µm syringe filter.

  • Inject 1 µL into the GC-MS system.

Protocol 2: Liquid-Liquid Extraction (LLE) for 2,4-Dichloroaniline in Water

This protocol is based on EPA Method 8131 for the analysis of anilines in aqueous matrices.

• Sample Preparation:

  • Measure 1 L of the water sample into a 2 L separatory funnel.

  • Add an internal standard.

  • Adjust the pH of the sample to >11 with 5N NaOH.

• Extraction:

  • Add 60 mL of methylene chloride to the separatory funnel and shake for 2 minutes, venting periodically.

  • Allow the layers to separate for at least 10 minutes.

  • Drain the lower (organic) layer into a flask.

  • Repeat the extraction twice more with fresh 60 mL portions of methylene chloride.

• Drying and Concentration:

  • Pass the combined extracts through a drying column containing anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

• Analysis:

  • Inject 1 µL of the concentrated extract into the GC-MS.

Visualizations

Experimental Workflow: QuEChERS Protocol

Caption: Workflow for QuEChERS sample preparation for 2,4-dichloroaniline analysis.

Troubleshooting Logic for Matrix Interference

Caption: Logical workflow for troubleshooting matrix interference in GC-MS analysis.

References

• 1. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. d-nb.info [d-nb.info]
• 10. iris.unito.it [iris.unito.it]
• 11. epa.gov [epa.gov]

Technical Support Center: Enhancing 2,4-Dichloroaniline Biodegradation Efficiency

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) to improve the efficiency of 2,4-dichloroaniline (2,4-DCA) biodegradation experiments.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during 2,4-DCA biodegradation studies.

1. Experimental Setup and Acclimation

• Question: My microbial culture is showing little to no degradation of 2,4-DCA. What are the potential reasons?

  Answer:

  • Lack of Acclimated Microorganisms: The microbial consortium may not have the necessary enzymes to degrade 2,4-DCA. Enrichment and acclimation are crucial. In anaerobic pond sediment, the dechlorination of 3,4-DCA to 3-chloroaniline (3-CA) began after a 3-week lag period and was completed in an additional 5 weeks.[1][2] However, 2,4-DCA disappearance over 8 weeks did not result in a detectable monochloroaniline product in unacclimated sediment.[1][2]

  • Inappropriate Environmental Conditions: Suboptimal pH, temperature, or nutrient levels can inhibit microbial activity. The optimal pH for dioxygenase-specific activities involved in the degradation of similar compounds is between 7.6 and 8.0, with an optimal temperature between 30 and 35 °C.[3]

  • Toxicity of 2,4-DCA: High concentrations of 2,4-DCA can be toxic to microorganisms. For instance, with the 2-chloro-4-nitroaniline-degrading Rhodococcus sp. strain MB-P1, complete inhibition of growth was observed at concentrations higher than 300 µM, with 200 µM being the optimal concentration.[4]

  • Lack of Essential Co-substrates: Some microbial pathways for 2,4-DCA degradation are cometabolic and require the presence of a primary substrate. The addition of yeast extract, citrate, or succinate has been shown to accelerate the degradation of chloroanilines.[5]

• Question: How can I enrich for and isolate effective 2,4-DCA degrading microorganisms?

  Answer: Enrichment cultures are a common method. This involves incubating a sample from a contaminated environment (e.g., soil, sediment, or wastewater) in a mineral medium with 2,4-DCA as the sole source of carbon and nitrogen. A bacterium capable of growing on 3,4-DCA was isolated using a 3,4-DCA-containing enrichment culture.[6] For anaerobic cultures, it is crucial to maintain anoxic conditions.

2. Biodegradation Pathways and Intermediates

• Question: What are the expected biodegradation pathways for 2,4-DCA?

  Answer: 2,4-DCA can be degraded through several pathways depending on the microbial species and environmental conditions (aerobic vs. anaerobic).

  • Anaerobic Reductive Dechlorination: This pathway involves the removal of chlorine atoms. For example, anaerobic bacteria in pond sediment acclimated to 2,4-dichlorophenol rapidly dechlorinated 2,4-DCA.[1][2] The first step is often the reductive dehalogenation at the ortho position to form a monochlorinated aniline.[7]

  • Aerobic Degradation: Aerobic pathways often initiate with an oxidative attack on the aromatic ring.

    • One pathway involves dechlorination to form 4-chloroaniline (4-CA), which is then further degraded.[8]

    • Another pathway involves hydroxylation to form 4,5-dichlorocatechol.[8]

    • Some Bacillus megaterium strains degrade 2,4-DCA via a dichloroacetanilide intermediate.[9] The degradation of 2,3- and 2,5-DCA by the same strain proceeded through dichloroaminophenol metabolites.[9][10]

• Question: I am observing the accumulation of an intermediate. How can I identify it and what does it signify?

  Answer: Accumulation of intermediates can indicate a bottleneck in the degradation pathway. Identification can be achieved using analytical techniques like HPLC-MS/MS or GC-MS.[11][12] For example, in the degradation of 3,4-DCA by Acinetobacter baylyi GFJ2, 4-chloroaniline was identified as the first intermediate.[13] The accumulation of such intermediates could be due to substrate or product inhibition.[13]

3. Analytical Methods and Data Interpretation

• Question: What is the best method to quantify 2,4-DCA and its metabolites?

  Answer: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are commonly used methods.

  • HPLC: A sensitive HPLC-MS/MS method has been developed for the simultaneous determination of 3,4-DCA and 3,5-DCA.[12] For the analysis of 3,4-DCA and its metabolites, a mobile phase of water and acetonitrile (both containing 0.1% formic acid) can be used with detection at 240 nm.[8]

  • GC-MS: EPA method 8131 outlines the use of gas chromatography for the analysis of aniline and its derivatives, including 3,4-dichloroaniline.[14]

• Question: My degradation rates are very slow. How can I improve them?

  Answer:

  • Optimize Culture Conditions: Ensure optimal pH, temperature, and nutrient availability.

  • Co-substrate Addition: The presence of a more easily degradable substrate can enhance the degradation of the target compound. For instance, the presence of aniline has been shown to enhance dichloroaniline degradation in Pseudomonas putida.[8]

  • Microbial Bioaugmentation: Introducing a specialized microbial strain or consortium with high degradation capabilities can significantly improve rates.

  • Acclimation: Cross-acclimation can be effective. For example, anaerobic sediment bacteria acclimated to 2,4-dichlorophenol rapidly degraded 2,4-DCA without a lag phase.[1][2]

Quantitative Data Summary

Table 1: Factors Influencing Dichloroaniline Biodegradation

Parameter	Organism/System	Compound	Observation	Reference
Acclimation	Anaerobic pond sediment	2,4-DCA	No detectable monochloroaniline product after 8 weeks in unacclimated sediment. Rapid degradation in 2,4-dichlorophenol-acclimated sediment.	[1][2]
Co-substrate	Delftia tsuruhatensis H1	Chloroanilines	Addition of yeast extract, citrate, or succinate accelerated degradation.	[5]
Inhibition	Delftia tsuruhatensis H1	Chloroanilines	Aniline strongly inhibited degradation.	[5]
Concentration	Rhodococcus sp. MB-P1	2-Chloro-4-nitroaniline	Optimal growth at 200 µM; complete inhibition above 300 µM.	[4]
Degradation Rate	Geobacter sp. KT5	2,3,4-Trichloroaniline	Highest degradation rate of 2.48 ± 0.32 µM day⁻¹.	[15]
Growth Rate (µmax)	Dehalobacter sp.	2,3-DCA	0.18 ± 0.03 day⁻¹	[16]
Half-saturation (Ks)	Dehalobacter sp.	2,3-DCA	45 ± 16 mg/L	[16]

Experimental Protocols

1. Protocol for Enrichment of 2,4-DCA Degrading Bacteria

• Prepare Mineral Salt Medium (MSM): A typical MSM contains essential minerals and trace elements. The composition should be optimized for bacterial growth.

• Inoculum Source: Use soil, sediment, or water from a site with a history of contamination with herbicides or related compounds.

• Enrichment:

  • Add 1-5 g of soil or sediment (or 1-5 mL of water) to 100 mL of sterile MSM in a flask.

  • Add 2,4-DCA as the sole carbon and nitrogen source at a non-inhibitory concentration (e.g., 50-100 µM).

  • Incubate at a suitable temperature (e.g., 30°C) with shaking for aerobic cultures. For anaerobic cultures, purge the headspace with an inert gas (e.g., N₂/CO₂) and seal the flask.

  • Periodically monitor the degradation of 2,4-DCA using HPLC.

  • Once significant degradation is observed, transfer an aliquot (e.g., 1-10%) to fresh MSM with 2,4-DCA. Repeat this transfer several times to enrich for the desired microorganisms.

• Isolation:

  • Plate serial dilutions of the enriched culture onto MSM agar plates containing 2,4-DCA.

  • Incubate until colonies appear.

  • Pick individual colonies and purify by re-streaking.

  • Screen the pure isolates for their ability to degrade 2,4-DCA in liquid culture.

2. Protocol for a Resting Cell Biodegradation Assay

• Cell Culture Preparation:

  • Grow the isolated bacterial strain in a suitable rich medium (e.g., Luria-Bertani broth) or in MSM with an inducing substrate until the late exponential phase.

  • Harvest the cells by centrifugation.

  • Wash the cell pellet twice with a sterile buffer (e.g., phosphate buffer, pH 7.0) to remove residual medium.

  • Resuspend the cells in the same buffer to a desired optical density (e.g., OD₆₀₀ = 4.0).[8]

• Degradation Assay:

  • In a reaction vessel, combine the resting cell suspension with a known concentration of 2,4-DCA (e.g., 100 µM) in the buffer.[8]

  • Incubate the reaction mixture at a controlled temperature (e.g., 30°C) with agitation.

  • At regular time intervals, withdraw samples.

  • Immediately stop the microbial activity in the sample (e.g., by adding a solvent like acetonitrile or by centrifugation and filtration).

  • Analyze the concentration of 2,4-DCA and any potential metabolites using HPLC or GC-MS.

Visualizations

References

• 1. journals.asm.org [journals.asm.org]
• 2. Reductive dehalogenation of dichloroanilines by anaerobic microorganisms in fresh and dichlorophenol-acclimated pond sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microorganism-Driven 2,4-D Biodegradation: Current Status and Emerging Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1 | PLOS One [journals.plos.org]
• 5. researchgate.net [researchgate.net]
• 6. Isolation and Characterization of 3,4-Dichloroaniline Degrading Bacteria [mbl.or.kr]
• 7. 2,4-Dichloroaniline Degradation Pathway [eawag-bbd.ethz.ch]
• 8. mdpi.com [mdpi.com]
• 9. Degradation of dichloroaniline isomers by a newly isolated strain, Bacillus megaterium IMT21 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Metabolic fate of 2,4-dichloroaniline, prochloraz and nonylphenol diethoxylate in rainbow trout: a comparative in vivo/in vitro approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. epa.gov [epa.gov]
• 15. researchgate.net [researchgate.net]
• 16. Reductive Dechlorination of 2,3-Dichloroaniline by in an Anaerobic Enrichment Culture - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low yield in 2,4-dichloroaniline synthesis

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals involved in the synthesis of 2,4-dichloroaniline.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for synthesizing 2,4-dichloroaniline?

A1: The most common precursors for the synthesis of 2,4-dichloroaniline are 2,4-dichloronitrobenzene, m-dichlorobenzene, and acetanilide.[1][2][3] Each starting material involves different reaction pathways with unique challenges.

Q2: I am getting a low yield when synthesizing 2,4-dichloroaniline from 2,4-dichloronitrobenzene. What are the likely causes?

A2: Low yields in this synthesis are often due to incomplete reduction of the nitro group, side reactions, or catalyst deactivation. The choice of reducing agent and reaction conditions are critical. Common issues include the formation of hydroxylamine intermediates that do not fully convert to the amine, or dechlorination of the aromatic ring.[4]

Q3: My chlorination of acetanilide is not selective and produces multiple isomers. How can I improve the yield of the desired 2,4-dichloro isomer?

A3: The chlorination of acetanilide can yield a mixture of isomers, primarily the 2,4- and 2,6-dichloroacetanilides.[5] To enhance the selectivity for the 2,4-isomer, controlling the reaction temperature and the rate of chlorinating agent addition is crucial. Using a milder chlorinating agent might also improve selectivity.

Q4: I am having trouble with the hydrolysis of 2,4-dichloroacetanilide. What could be wrong?

A4: Incomplete hydrolysis is a common reason for low yields of 2,4-dichloroaniline from this route. The strength of the acid or base used for hydrolysis, reaction temperature, and reaction time are key parameters. Insufficiently harsh conditions may lead to unreacted acetanilide remaining in your product.

Q5: What are the best practices for purifying the final 2,4-dichloroaniline product?

A5: Purification of 2,4-dichloroaniline typically involves recrystallization from a suitable solvent, such as an ethanol-water mixture.[2] The choice of solvent is important to effectively remove unreacted starting materials and side products. In some cases, column chromatography may be necessary to achieve high purity, especially if isomers are present.

Troubleshooting Guides

Synthesis Route 1: Reduction of 2,4-Dichloronitrobenzene

This method involves the reduction of the nitro group to an amine. The most common method is catalytic hydrogenation.

Problem: Low yield of 2,4-dichloroaniline.

Potential Cause	Troubleshooting Suggestion
Catalyst Inactivity	Ensure the catalyst (e.g., Pd/C, Raney Nickel) is fresh and has not been exposed to air or moisture, which can cause deactivation. Consider increasing the catalyst loading.
Incomplete Reaction	Monitor the reaction progress using TLC or GC. If the reaction stalls, try increasing the hydrogen pressure, reaction temperature, or reaction time.[4]
Side Reactions (Dechlorination)	The chlorine atoms on the aromatic ring can sometimes be removed during hydrogenation. Using a milder catalyst or adding an inhibitor (like an amine) can sometimes suppress this side reaction.[4]
Poor Starting Material Quality	Ensure the 2,4-dichloronitrobenzene is of high purity. Impurities can poison the catalyst.

Synthesis Route 2: Nitration of m-Dichlorobenzene followed by Reduction

This two-step process first introduces a nitro group, which is then reduced.

Problem: Low yield after the nitration step.

Potential Cause	Troubleshooting Suggestion
Incorrect Nitrating Mixture	The ratio of nitric acid to sulfuric acid is critical. Ensure the correct proportions are used to generate the nitronium ion (NO₂⁺) effectively.
Reaction Temperature Too High	Nitration is an exothermic reaction. Maintain a low temperature (typically 0-10 °C) to prevent the formation of dinitro byproducts and other side reactions.[1]
Insufficient Reaction Time	Allow the reaction to proceed to completion. Monitor by TLC to ensure all the m-dichlorobenzene has reacted.

Problem: Low yield after the reduction step.

Refer to the troubleshooting guide for the Reduction of 2,4-Dichloronitrobenzene above, as the challenges are similar.

Synthesis Route 3: Chlorination of Acetanilide followed by Hydrolysis

This route involves protecting the aniline as an acetanilide, followed by chlorination and deprotection.

Problem: Low yield of 2,4-dichloroacetanilide after chlorination.

Potential Cause	Troubleshooting Suggestion
Formation of Isomers	As mentioned in the FAQs, the formation of 2,6-dichloroacetanilide is a common side reaction.[5] Careful control of reaction conditions is key.
Over-chlorination	Using an excess of the chlorinating agent can lead to the formation of trichloroacetanilide. Use a stoichiometric amount of the chlorinating agent.
Incomplete Reaction	Ensure the reaction goes to completion by monitoring with TLC. If necessary, increase the reaction time or temperature slightly.

Problem: Low yield of 2,4-dichloroaniline after hydrolysis.

Potential Cause	Troubleshooting Suggestion
Incomplete Hydrolysis	Use a sufficiently concentrated acid (e.g., HCl) or base (e.g., NaOH) and ensure the reaction is heated for an adequate amount of time to drive the hydrolysis to completion.
Product Degradation	Prolonged heating in strong acid or base can potentially lead to degradation of the product. Monitor the reaction and stop it once the starting material is consumed.

Experimental Protocols

Protocol 1: Synthesis of 2,4-Dichloroaniline from 2,4-Dichloronitrobenzene via Catalytic Hydrogenation[4]

• Preparation: In a high-pressure reaction kettle, add 2,4-dichloronitrobenzene, a suitable solvent (e.g., methanol or toluene), and a catalyst (e.g., 5% Pd/C or Raney Nickel).

• Hydrogenation: Seal the kettle and stir the mixture. Introduce hydrogen gas, maintaining a pressure of 4-25 MPa. Heat the reaction to 20-100 °C. The reaction is typically complete within 6-16 hours.

• Work-up: Once the reaction is complete (indicated by a stabilization of hydrogen uptake), cool the reactor to room temperature and carefully vent the hydrogen.

• Purification: Filter the reaction mixture to remove the catalyst. The solvent can be removed by distillation. The resulting crude 2,4-dichloroaniline can be purified by recrystallization from an ethanol-water mixture.

Protocol 2: Synthesis of 2,4-Dichloroaniline from m-Dichlorobenzene[1]

• Nitration:

  • Add m-dichlorobenzene and sulfuric acid to a reaction kettle.

  • While stirring and maintaining the temperature at 0-35 °C, slowly add nitric acid.

  • After the addition is complete, continue stirring for a set period to ensure the reaction is complete.

  • Filter the waste acid and wash the organic product.

• Reduction:

  • The crude 2,4-dichloronitrobenzene is then reduced to 2,4-dichloroaniline using a method similar to Protocol 1 (catalytic hydrogenation).

Protocol 3: Synthesis of 2,4-Dichloroaniline from Acetanilide[3]

• Chlorination:

  • Dissolve acetanilide in a suitable solvent (e.g., acetic acid).

  • Slowly add a chlorinating agent (e.g., chlorine gas or sulfuryl chloride) while maintaining a controlled temperature.

  • Monitor the reaction by TLC until the desired 2,4-dichloroacetanilide is the major product.

• Hydrolysis:

  • Isolate the crude 2,4-dichloroacetanilide.

  • Add a strong acid (e.g., concentrated HCl) and heat the mixture under reflux to hydrolyze the amide.

• Work-up and Purification:

  • Cool the reaction mixture and neutralize it with a base (e.g., NaOH) to precipitate the 2,4-dichloroaniline.

  • Filter the solid product and purify by recrystallization.

Visualizations

Caption: Workflow for the synthesis of 2,4-dichloroaniline from 2,4-dichloronitrobenzene.

Caption: Two-step synthesis of 2,4-dichloroaniline from m-dichlorobenzene.

Caption: Logical workflow for troubleshooting low yield in chemical synthesis.

References

• 1. CN103508902A - Preparation method of 2, 4-dichloroaniline - Google Patents [patents.google.com]
• 2. CN101362699A - A kind of method for synthesizing 2,4-dichloroaniline - Google Patents [patents.google.com]
• 3. CN110590564A - Method for synthesizing 2,4-dichloroaniline by continuous chlorination - Google Patents [patents.google.com]
• 4. CN101798269A - Preparation method for synthesizing 2,4-dichloroaniline from 2,4-dichloronitrobenzene - Google Patents [patents.google.com]
• 5. Some observations relating to substituent effects in halogenation. Part VI. Kinetics and products of the reaction of 2-chloroacetanilide with chlorine in acetic acid - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

Technical Support Center: 2,4-Dichloroaniline Analytical Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 2,4-dichloroaniline analytical standards. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2,4-dichloroaniline analytical standards?

A1: To ensure the stability of 2,4-dichloroaniline analytical standards, it is recommended to store them in a cool, dry, and well-ventilated area. The substance should be protected from light and stored in a tightly sealed container. For long-term storage, refrigeration is advised. It is also prudent to store it separately from acids and oxidizing materials.

Q2: My 2,4-dichloroaniline standard solution appears to be degrading. What are the likely causes?

A2: Degradation of 2,4-dichloroaniline in solution can be attributed to several factors. Exposure to light can induce photodegradation. The compound may also be sensitive to air. Furthermore, the stability of 2,4-dichloroaniline can be compromised in acidic or basic solutions, leading to hydrolytic degradation. The choice of solvent can also influence stability; for instance, protic solvents may participate in hydrolysis reactions.

Q3: What are the potential degradation products of 2,4-dichloroaniline?

A3: Under various stress conditions, 2,4-dichloroaniline can degrade into several products. The primary degradation pathways include hydroxylation and dehalogenation.[1] Under acidic conditions, the amino group can be hydrolyzed to a hydroxyl group, and the chlorine atoms can be substituted. Biodegradation in soil and water can lead to dechlorination, forming monochlorinated anilines, which can be further degraded to chlorocatechols through oxidative deamination.[2]

Q4: How can I assess the stability of my 2,4-dichloroaniline analytical standard?

A4: A forced degradation study is the most effective way to assess the stability of your 2,4-dichloroaniline standard. This involves subjecting the standard to various stress conditions, such as heat, light, acid, base, and oxidation, and then analyzing the samples at different time points using a stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guides

HPLC Analysis Issues

Q1: I am observing peak tailing in the chromatogram of my 2,4-dichloroaniline standard. What could be the cause and how can I resolve it?

A1: Peak tailing for an amine compound like 2,4-dichloroaniline in reversed-phase HPLC is often due to secondary interactions with acidic silanol groups on the silica-based column packing.

• Solution 1: Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., to pH 3-4 with formic acid or phosphoric acid) can suppress the ionization of silanol groups, thereby reducing these secondary interactions.

• Solution 2: Use a Base-Deactivated Column: Employing a column with end-capping or a base-deactivated stationary phase will minimize the availability of free silanol groups.

• Solution 3: Check for Column Contamination: The column may be contaminated with strongly retained basic compounds. Flushing the column with a strong solvent can help.

• Solution 4: Column Overload: Injecting too concentrated a sample can lead to peak asymmetry. Try diluting your sample.

Q2: I am seeing ghost peaks in my HPLC blank runs after analyzing 2,4-dichloroaniline. What is the source of this contamination?

A2: Ghost peaks are typically a result of carryover from previous injections or contamination in the HPLC system.

• Solution 1: Implement a Needle Wash: Ensure your autosampler's needle wash is effective. Use a wash solvent that is strong enough to dissolve 2,4-dichloroaniline completely (e.g., a high percentage of organic solvent).

• Solution 2: Clean the Injection Port and Loop: Contaminants can accumulate in the injection port and sample loop. A thorough cleaning procedure may be necessary.

• Solution 3: Check for Mobile Phase Contamination: Ensure your mobile phase solvents are fresh and of high purity.

Experimental Workflow and Data Interpretation

Q3: I performed a forced degradation study, and I see multiple new peaks. How do I confirm they are degradation products?

A3: The appearance of new peaks in stressed samples that are not present in the unstressed control sample is a strong indication of degradation.

• Confirmation: A peak purity analysis using a photodiode array (PDA) detector can help determine if the main 2,4-dichloroaniline peak is spectrally pure and not co-eluting with any degradants. A mass spectrometer (MS) detector is invaluable for identifying the mass-to-charge ratio of the new peaks, which can help in their identification. A decrease in the area of the 2,4-dichloroaniline peak should correspond to an increase in the area of the degradation product peaks.

Data Presentation

Illustrative Stability Data of 2,4-Dichloroaniline

The following tables present illustrative data from a hypothetical forced degradation study of a 2,4-dichloroaniline analytical standard. This data is for educational purposes to demonstrate how to present stability data and does not represent actual experimental results.

Table 1: Hydrolytic Stability of 2,4-Dichloroaniline

Condition	Time (hours)	2,4-Dichloroaniline Assay (%)	Total Degradation (%)
0.1 M HCl (60°C)	0	100.0	0.0
2	98.5	1.5
6	95.2	4.8
12	90.1	9.9
24	85.3	14.7
0.1 M NaOH (60°C)	0	100.0	0.0
2	99.1	0.9
6	97.5	2.5
12	94.8	5.2
24	90.2	9.8

Table 2: Oxidative, Thermal, and Photolytic Stability of 2,4-Dichloroaniline

Condition	Time (hours)	2,4-Dichloroaniline Assay (%)	Total Degradation (%)
3% H₂O₂ (RT)	0	100.0	0.0
2	97.8	2.2
6	93.5	6.5
12	88.1	11.9
24	82.4	17.6
Solid State (80°C)	0	100.0	0.0
24	99.5	0.5
48	98.9	1.1
72	98.2	1.8
Photolytic (ICH)	0	100.0	0.0
24	96.3	3.7
48	92.1	7.9
72	88.5	11.5

Experimental Protocols

Protocol for Forced Degradation Study of 2,4-Dichloroaniline

This protocol outlines a general procedure for conducting a forced degradation study on a 2,4-dichloroaniline analytical standard.

• Preparation of Stock Solution:

  • Accurately weigh and dissolve a known amount of 2,4-dichloroaniline in a suitable solvent (e.g., acetonitrile or methanol) to prepare a stock solution of a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix equal volumes of the stock solution and 0.2 M HCl to achieve a final concentration of 0.1 M HCl. Incubate at 60°C.

  • Base Hydrolysis: Mix equal volumes of the stock solution and 0.2 M NaOH to achieve a final concentration of 0.1 M NaOH. Incubate at 60°C.

  • Oxidation: Mix equal volumes of the stock solution and 6% H₂O₂ to achieve a final concentration of 3% H₂O₂. Keep at room temperature.

  • Thermal Degradation: Store the solid standard in an oven at 80°C.

  • Photolytic Degradation: Expose the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter (as per ICH Q1B guidelines).

• Sampling and Analysis:

  • Withdraw aliquots of the stressed samples at predetermined time points (e.g., 0, 2, 6, 12, 24 hours for solutions; 0, 24, 48, 72 hours for solid state).

  • For acid and base hydrolysis samples, neutralize the aliquots with an equivalent amount of base or acid, respectively, before dilution.

  • Dilute all samples to a suitable concentration for HPLC analysis.

  • Analyze the samples using a validated stability-indicating HPLC method.

Visualizations

Caption: Potential degradation pathways of 2,4-dichloroaniline.

Caption: Workflow for a forced degradation study.

Caption: Troubleshooting logic for HPLC peak tailing.

References

• 1. bvchroma.com [bvchroma.com]
• 2. 2,4-Dichloroaniline Degradation Pathway [eawag-bbd.ethz.ch]

Minimizing degradation of 2,4-dichloroaniline during sample preparation

Welcome to the technical support center for the analysis of 2,4-dichloroaniline (2,4-DCA). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing the degradation of 2,4-DCA during sample preparation, ensuring accurate and reliable analytical results.

Frequently Asked Questions (FAQs)

Q1: What are the main factors that can cause the degradation of 2,4-dichloroaniline (2,4-DCA) during sample preparation?

A1: The primary factors contributing to 2,4-DCA degradation during sample preparation are exposure to light (photodegradation), elevated temperatures, extreme pH conditions (both acidic and alkaline), and the presence of oxidizing agents.[1][2] The compound's amino group is susceptible to oxidation, and the aromatic ring can undergo photochemical reactions.

Q2: How should I store my samples to minimize 2,4-DCA degradation before analysis?

A2: To ensure sample integrity, it is recommended to store samples in amber glass vials to protect them from light.[2] Samples should be refrigerated at 2-8°C. For long-term storage, freezing at -20°C or below is advisable. For aqueous samples, adjusting the pH to a neutral range (pH 6-8) can also help to improve stability.

Q3: What are the best solvents to use for the extraction and reconstitution of 2,4-DCA?

A3: Methanol, acetonitrile, and dichloromethane are commonly used solvents for the extraction of 2,4-DCA.[1][3] The choice of solvent will depend on the sample matrix and the subsequent analytical technique. For reconstitution, it is crucial to use a solvent that is compatible with the analytical mobile phase to ensure good peak shape. While 2,4-DCA is soluble in these organic solvents, prolonged storage in solution, especially when exposed to light and air, should be avoided. It is best practice to prepare solutions fresh or store them under inert gas in the dark at low temperatures.

Q4: Can the sample matrix itself contribute to the degradation of 2,4-DCA?

A4: Yes, the sample matrix can have a significant impact on the stability of 2,4-DCA. Matrices containing oxidative enzymes, metal ions, or photosensitizing compounds can accelerate its degradation. It is crucial to evaluate matrix effects during method validation. Matrix-matched calibration standards should be used to compensate for any signal suppression or enhancement and to assess recovery.

Q5: Are there any specific recommendations for handling chlorinated water samples containing 2,4-DCA?

A5: Yes, for chlorinated water samples, it is important to quench the residual chlorine immediately upon collection to prevent the chemical oxidation of 2,4-DCA. This is typically achieved by adding a dechlorinating agent such as sodium thiosulfate.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low recovery of 2,4-DCA	Degradation during sample extraction: Exposure to light, high temperature, or incompatible pH.	1. Perform extraction steps under amber or low-light conditions.2. Avoid heating samples during extraction. If necessary, use a gentle warming bath with precise temperature control.3. Ensure the pH of the extraction solvent is near neutral.
Incomplete extraction: Poor partitioning of 2,4-DCA from the sample matrix into the extraction solvent.	1. Optimize the choice of extraction solvent (e.g., try different polarities).2. Increase the extraction time or use a more vigorous mixing technique (e.g., vortexing, sonication).3. Adjust the pH of the sample to ensure 2,4-DCA is in its non-ionized form for better extraction into organic solvents.
Loss during solvent evaporation: Volatilization of 2,4-DCA along with the solvent.	1. Use a gentle stream of nitrogen for evaporation at a controlled temperature (e.g., 30-40°C).2. Avoid evaporating the sample to complete dryness. Leave a small amount of solvent and reconstitute to the final volume.
Poor peak shape (tailing, fronting) in chromatography	Interaction with active sites in the GC/LC system: The amine group of 2,4-DCA can interact with acidic silanol groups on the column or in the inlet.	1. Use a deactivated inlet liner and a column specifically designed for basic compounds.2. Consider derivatization of the amine group to improve peak shape and reduce tailing.3. For LC, ensure the mobile phase pH is appropriate to control the ionization of 2,4-DCA and minimize interactions with the stationary phase.
Incompatible reconstitution solvent: The solvent used to dissolve the final extract is not compatible with the mobile phase.	1. Reconstitute the sample in the initial mobile phase or a solvent with a similar polarity.
Appearance of unexpected peaks in the chromatogram	Formation of degradation products: Degradation of 2,4-DCA during sample preparation or storage.	1. Review the sample handling and storage procedures to identify potential causes of degradation (light, heat, pH).2. Analyze a freshly prepared standard of 2,4-DCA to confirm the identity of the main peak.3. Use LC-MS/MS to identify the mass of the unexpected peaks, which can help in elucidating the structure of the degradation products.

Quantitative Data on 2,4-DCA Stability

The stability of 2,4-DCA is influenced by various factors. The following tables summarize available quantitative data on its degradation under different conditions. It is important to note that degradation rates can be highly matrix-dependent, and these values should be considered as a general guide.

Table 1: Photodegradation of 2,4-Dichloroaniline in Aqueous Solution

Condition	Parameter	Value	Reference
Aqueous suspension with TiO₂ (1 g/L), 125 W Hg lamp	Degradation after 90 min	~60%	[4]
Aqueous solution, summer sunlight conditions	Half-life	10 hours	[1]
Aqueous solution, winter sunlight conditions	Half-life	21 hours	[1]
Vapor-phase in atmosphere with hydroxyl radicals	Half-life	42 hours	[1]

Note: The data from the study using a mercury lamp and a photocatalyst represents accelerated degradation and may not be directly comparable to typical laboratory light conditions.

Table 2: General Stability Recommendations for 2,4-DCA

Parameter	Condition	Recommendation	Rationale
pH	Aqueous solutions	Maintain pH 6-8	Minimizes acid or base-catalyzed hydrolysis.
Temperature	Sample Storage	Refrigerate (2-8°C) or freeze (≤ -20°C)	Reduces the rate of chemical and microbial degradation.[2]
Solvent Evaporation	≤ 40°C	Minimizes thermal degradation and volatilization losses.
Light	Sample Handling & Storage	Use amber glassware and protect from direct light	Prevents photodegradation.[2]
Solvents	Extraction & Reconstitution	Methanol, Acetonitrile, Dichloromethane	Good solubility, but prepare solutions fresh and store properly.

Experimental Protocols

Protocol 1: Extraction of 2,4-DCA from Water Samples by Liquid-Liquid Extraction (LLE)

Objective: To extract 2,4-DCA from water samples for subsequent analysis by GC-MS or LC-MS.

Materials:

• Water sample

• Dichloromethane (DCM), HPLC grade

• Sodium sulfate, anhydrous

• Separatory funnel

• Concentrator tube

• Nitrogen evaporation system

Procedure:

• Measure 100 mL of the water sample into a 250 mL separatory funnel.

• If the sample is chlorinated, add 80 mg of sodium thiosulfate and mix well.

• Spike the sample with an appropriate internal standard (e.g., deuterated 2,4-DCA).

• Adjust the sample pH to >11 with 5N sodium hydroxide.

• Add 30 mL of DCM to the separatory funnel.

• Shake the funnel vigorously for 2 minutes, venting frequently to release pressure.

• Allow the layers to separate for at least 10 minutes.

• Drain the lower organic layer into a flask containing anhydrous sodium sulfate.

• Repeat the extraction two more times with fresh 30 mL portions of DCM, combining the extracts.

• Gently swirl the combined extract over the sodium sulfate for about 1 minute.

• Decant the dried extract into a concentrator tube.

• Concentrate the extract to approximately 0.5 mL under a gentle stream of nitrogen at a temperature no higher than 40°C.

• Reconstitute the final volume to 1 mL with an appropriate solvent (e.g., methanol for LC-MS, hexane for GC-MS).

Protocol 2: Extraction of 2,4-DCA from Soil/Sediment Samples by Sonication

Objective: To extract 2,4-DCA from solid samples for analysis.

Materials:

• Soil/sediment sample

• Acetone, HPLC grade

• Dichloromethane (DCM), HPLC grade

• Sodium sulfate, anhydrous

• Centrifuge and centrifuge tubes

• Sonication bath

• Concentrator tube

• Nitrogen evaporation system

Procedure:

• Weigh 10 g of the homogenized soil sample into a centrifuge tube.

• Spike the sample with an appropriate internal standard.

• Add 20 mL of a 1:1 (v/v) mixture of acetone and DCM.

• Sonicate the sample in a water bath for 15 minutes.

• Centrifuge the sample at 2500 rpm for 10 minutes.

• Carefully decant the supernatant into a clean tube.

• Repeat the extraction (steps 3-6) two more times with fresh extraction solvent.

• Combine the three extracts and pass them through a funnel containing anhydrous sodium sulfate to remove residual water.

• Collect the dried extract in a concentrator tube.

• Concentrate the extract to approximately 0.5 mL under a gentle stream of nitrogen at a temperature no higher than 40°C.

• Reconstitute the final volume to 1 mL with an appropriate solvent for analysis.

Visualizations

Caption: Key factors causing 2,4-DCA degradation and corresponding preventive measures.

Caption: Experimental workflow for 2,4-DCA analysis highlighting critical control points.

Caption: Troubleshooting logic for low recovery of 2,4-DCA.

References

• 1. 2,4-Dichloroaniline | C6H5Cl2N | CID 11123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lobachemie.com [lobachemie.com]
• 3. 2,4-Dichloroaniline | 554-00-7 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Persulfate Activation for 2,4-Dichloroaniline Degradation

Welcome to the technical support center for the optimization of persulfate activation for 2,4-dichloroaniline (2,4-DCA) degradation. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for activating persulfate for 2,4-dichloroaniline degradation?

A1: The most common methods for activating persulfate to generate reactive radicals for the degradation of organic pollutants like 2,4-dichloroaniline include:

• Heat Activation: Applying heat to the persulfate solution breaks the peroxide bond, generating sulfate radicals.

• Alkaline Activation: Increasing the pH of the solution to alkaline conditions can activate persulfate, often leading to the formation of both sulfate and hydroxyl radicals.

• Transition Metal Activation: Using transition metals, such as iron (Fe²⁺ or zero-valent iron - ZVI), acts as a catalyst to activate persulfate and produce sulfate radicals.[1]

• Carbon-Based Activation: Materials like activated carbon can be used to activate persulfate through various mechanisms, including electron transfer.

Q2: What are the primary reactive species responsible for the degradation of 2,4-dichloroaniline in persulfate-based Advanced Oxidation Processes (AOPs)?

A2: The primary reactive species are sulfate radicals (SO₄•⁻) and hydroxyl radicals (•OH). Sulfate radicals are the dominant oxidant in heat-activated and transition metal-activated systems, particularly under acidic conditions. In alkaline-activated systems, both sulfate and hydroxyl radicals can contribute to the degradation process. Non-radical pathways involving direct electron transfer may also play a role, especially in carbon-based activation systems.

Q3: What is the expected degradation pathway for 2,4-dichloroaniline by activated persulfate?

A3: While the exact pathway can vary with the activation method and reaction conditions, a plausible degradation pathway for 2,4-dichloroaniline involves a series of oxidation and dechlorination steps. The initial attack by sulfate or hydroxyl radicals can lead to the formation of hydroxylated and dechlorinated intermediates. Further oxidation can result in ring cleavage, ultimately leading to the mineralization of the compound into carbon dioxide, water, and inorganic ions. Based on studies of similar compounds like aniline and chloroanilines, intermediates such as chlorinated phenols and benzoquinones may be formed.[2]

Q4: How can I monitor the degradation of 2,4-dichloroaniline during my experiment?

A4: The concentration of 2,4-dichloroaniline can be monitored using High-Performance Liquid Chromatography (HPLC) with a UV detector. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful tool for identifying the degradation intermediates and final products.

Troubleshooting Guides

Issue 1: Low degradation efficiency of 2,4-dichloroaniline.

Possible Cause	Troubleshooting Step
Insufficient Persulfate Activation	- Heat Activation: Ensure the reaction temperature is optimal. For chlorinated compounds, temperatures between 40°C and 70°C are often effective. - Metal Activation (e.g., Fe²⁺/ZVI): Check the dosage of the metal activator. An insufficient amount will result in poor radical generation. Also, ensure the pH is in the optimal range for the chosen metal (typically acidic for Fe²⁺).[1] - Alkaline Activation: Verify that the pH is sufficiently high (typically >11) to induce activation.
Inappropriate Persulfate Concentration	An excess of persulfate can lead to scavenging of sulfate radicals by other persulfate ions. Conduct experiments with varying persulfate concentrations to find the optimal dosage for your specific conditions.
Unfavorable pH	The pH of the solution significantly impacts the type and reactivity of the radical species. For heat and iron-activated systems, acidic pH (around 3-5) is often more effective.[1] For alkaline activation, a pH above 11 is generally required. Monitor and adjust the pH throughout the experiment as the reaction can cause it to change.
Presence of Scavengers	Certain ions (e.g., chloride, bicarbonate, carbonate) and natural organic matter in the water matrix can compete for the reactive radicals, reducing the degradation efficiency of the target compound. Consider purifying the water or accounting for these effects in your analysis.

Issue 2: High variability in experimental results.

Possible Cause	Troubleshooting Step
Inconsistent Temperature Control	For heat-activated systems, use a water bath or a reactor with precise temperature control to maintain a stable reaction temperature.
Inhomogeneous Mixing	Ensure continuous and vigorous stirring throughout the experiment to guarantee uniform distribution of reactants and catalyst.
Aging of Reagents	Prepare fresh stock solutions of persulfate and activators for each set of experiments, as their reactivity can change over time.
Matrix Effects	If using real water samples, variations in the water matrix between samples can lead to different results. Characterize your water samples for potential scavengers and interfering substances.

Issue 3: Difficulty in identifying degradation intermediates.

Possible Cause	Troubleshooting Step
Low Concentration of Intermediates	Optimize your GC-MS or LC-MS method for higher sensitivity. You can also try to quench the reaction at earlier time points when the concentration of intermediates is likely to be higher.
Complex Mixture of Products	Use different chromatographic columns or separation techniques to improve the resolution of the peaks. Employ derivatization techniques to enhance the volatility or detectability of certain intermediates.
Lack of Reference Standards	If commercial standards are unavailable, you may need to synthesize them or use high-resolution mass spectrometry to propose tentative structures based on accurate mass measurements and fragmentation patterns.

Data Presentation

Table 1: Degradation of 2,4-Dichloroaniline (2,4-DCA) using Zero-Valent Iron (ZVI) and Zero-Valent Aluminum (ZVA) Activated Persulfate (PS) [1]

Activator	PS Concentration (mM)	Initial pH	Reaction Time (min)	2,4-DCA Removal (%)
ZVI	0.25	5.0	120	~55
ZVI	0.50	5.0	120	~80
ZVI	0.75	5.0	80	100
ZVI	1.00	5.0	120	~95
ZVI	0.75	3.0	10	100
ZVA	0.25	3.0	120	47
ZVA	0.50	3.0	120	~35
ZVA	0.75	3.0	120	~25
ZVA	1.00	3.0	120	~20

Initial 2,4-DCA concentration: 12.34 µM; Activator concentration: 1 g/L.

Experimental Protocols

Protocol 1: General Procedure for Heat-Activated Persulfate Degradation of 2,4-Dichloroaniline

• Preparation of Stock Solutions:

  • Prepare a stock solution of 2,4-dichloroaniline in a suitable solvent (e.g., methanol) and then dilute it in ultrapure water to the desired initial concentration.

  • Prepare a fresh stock solution of sodium persulfate in ultrapure water.

• Experimental Setup:

  • Use a jacketed glass reactor connected to a temperature-controlled water bath.

  • Place a specific volume of the 2,4-DCA solution into the reactor.

  • Use a magnetic stirrer to ensure continuous mixing.

• Reaction Initiation:

  • Allow the 2,4-DCA solution in the reactor to reach the desired temperature (e.g., 50°C).

  • Initiate the reaction by adding a predetermined volume of the persulfate stock solution to the reactor.

• Sample Collection and Analysis:

  • At regular time intervals, withdraw samples from the reactor.

  • Immediately quench the reaction in the collected samples by adding a quenching agent (e.g., sodium thiosulfate or methanol) to stop the degradation process.

  • Filter the samples through a 0.22 µm syringe filter.

  • Analyze the concentration of 2,4-DCA using HPLC.

Protocol 2: General Procedure for Fe(II)-Activated Persulfate Degradation of 2,4-Dichloroaniline

• Preparation of Stock Solutions:

  • Prepare stock solutions of 2,4-dichloroaniline and sodium persulfate as described in Protocol 1.

  • Prepare a fresh stock solution of ferrous sulfate (FeSO₄·7H₂O) in ultrapure water. Acidify the solution slightly with sulfuric acid to prevent the oxidation of Fe²⁺ to Fe³⁺.

• Experimental Setup:

  • Use a glass beaker or flask placed on a magnetic stirrer at room temperature.

• Reaction Initiation:

  • Add a specific volume of the 2,4-DCA solution to the reaction vessel.

  • Adjust the initial pH of the solution to the desired value (e.g., 3.0) using dilute sulfuric acid or sodium hydroxide.

  • Add the required volume of the Fe(II) stock solution.

  • Initiate the degradation by adding the persulfate stock solution.

• Sample Collection and Analysis:

  • Follow the same procedure for sample collection, quenching, and analysis as described in Protocol 1.

Mandatory Visualizations

Caption: Experimental workflow for 2,4-dichloroaniline degradation.

Caption: Proposed degradation pathway for 2,4-dichloroaniline.

References

• 1. Treatment of industrial contaminants with zero-valent iron- and zero-valent aluminium-activated persulfate: a case study with 3,5-dichlorophenol and 2,4-dichloroaniline - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Degradation of aniline with zero-valent iron as an activator of persulfate in aqueous solution - RSC Advances (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of HPLC Methods for 2,4-Dichloroaniline Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated High-Performance Liquid Chromatography (HPLC) methods for the quantitative analysis of 2,4-dichloroaniline (2,4-DCA). Additionally, it benchmarks HPLC performance against alternative analytical techniques, offering supporting experimental data to inform method selection and validation processes. 2,4-DCA is a significant compound in the synthesis of various pharmaceuticals and agrochemicals, making its accurate quantification critical for quality control and safety assessment.

Comparative Analysis of Analytical Methods

The determination of 2,4-dichloroaniline can be approached through various analytical methodologies. While HPLC stands out for its robustness and versatility, other techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) offer complementary advantages.

Table 1: Performance Comparison of HPLC and Alternative Methods

Parameter	HPLC-UV	HPLC-MS/MS	GC-MS
Specificity	Good, but potential for interference from co-eluting compounds.	Excellent, based on mass-to-charge ratio.	Excellent, based on mass fragmentation patterns.
Linearity (R²)	Typically ≥ 0.999	> 0.996[1][2]	Method dependent, often high.
Limit of Detection (LOD)	Method dependent, generally in the µg/mL to ng/mL range.	As low as 0.6 µg/kg[1][2]	Low part per billion (ppb) level.[3]
Limit of Quantitation (LOQ)	Method dependent, generally in the µg/mL to ng/mL range.	As low as 2.0 µg/kg[1][2]	Method dependent.
Precision (%RSD)	Typically ≤ 2%[4]	2.1–8.5%[1]	Generally 5-15%.[3]
Accuracy (Recovery %)	Method dependent, typically 95-105%.	75.3–86.0%[1]	Generally 70-120%.[3]
Sample Derivatization	Not required.	Not required.	Often not required, but can improve volatility and peak shape.
Cost-Effectiveness	Generally lower instrumentation cost than MS-based methods.	Higher instrumentation and operational costs.	Moderate to high instrumentation cost.

Detailed Experimental Protocols

HPLC Method Validation Protocol

This protocol outlines a typical validation procedure for an HPLC method for 2,4-dichloroaniline analysis, based on common practices and International Council for Harmonisation (ICH) guidelines.[5]

1. Sample Preparation:

• Dissolve 1 mg of the 2,4-dichloroaniline reference standard in 1 mL of a suitable solvent, such as acetonitrile or methanol, to prepare a stock solution.[4]

• Prepare a series of calibration standards by serially diluting the stock solution to cover the desired concentration range (e.g., 0.1 - 100 µg/mL).

• For analysis of samples, use an appropriate extraction method. For instance, a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method can be employed for solid matrices like food or soil.[1][6]

2. Chromatographic Conditions (Example):

• Instrument: HPLC system with a UV or Mass Spectrometric detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient elution using a mixture of 0.1% formic acid in water (A) and acetonitrile (B).[1]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.[4]

• Detection Wavelength: 254 nm for UV detection.[4] For MS/MS, monitor specific precursor/product ion transitions.[1]

• Injection Volume: 10 µL.[4]

3. Validation Parameters:

• Specificity: Analyze blank and spiked samples to ensure no interference at the retention time of 2,4-dichloroaniline.[4]

• Linearity: Inject the calibration standards in triplicate and construct a calibration curve by plotting the peak area against the concentration. The correlation coefficient (R²) should be ≥ 0.999.[5]

• Accuracy: Determine the recovery by analyzing samples spiked with known concentrations of 2,4-dichloroaniline at three different levels (e.g., 80%, 100%, and 120% of the target concentration).

• Precision:

  • Repeatability (Intra-day precision): Analyze six replicate injections of a standard solution. The relative standard deviation (RSD) should be ≤ 2%.[4]

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst or instrument.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the LOD and LOQ based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ.[4]

Visualizing the Workflow

The following diagram illustrates a typical workflow for the validation of an HPLC method for 2,4-dichloroaniline analysis.

Caption: Workflow for HPLC method validation of 2,4-dichloroaniline.

Alternative Analytical Techniques

While HPLC is a powerful tool, other methods can provide complementary information or be more suitable for specific applications.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly specific and sensitive technique for the analysis of volatile and semi-volatile compounds like 2,4-dichloroaniline. It is particularly useful for complex matrices where high selectivity is required.[7]

Advantages:

• Excellent specificity due to mass spectral libraries.

• High sensitivity, often reaching low ppb levels.[3]

Disadvantages:

• May require derivatization for less volatile compounds, though not always necessary for anilines.

• Potential for co-elution of isomers, which can complicate quantification.[7]

References

• 1. Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. benchchem.com [benchchem.com]
• 5. demarcheiso17025.com [demarcheiso17025.com]
• 6. mdpi.com [mdpi.com]
• 7. tandfonline.com [tandfonline.com]

A Guide to Inter-laboratory Comparison of 2,4-Dichloroaniline Analytical Methods

This guide provides a comparative overview of analytical methodologies for the determination of 2,4-dichloroaniline, a compound of environmental and toxicological concern. The information is intended for researchers, scientists, and professionals in drug development and environmental monitoring. This document summarizes quantitative data from various analytical techniques and provides detailed experimental protocols to assist in the selection and implementation of appropriate analytical methods.

Data Presentation

The performance of different analytical methods for the determination of chloroanilines, including 2,4-dichloroaniline and its isomers, is summarized below. The data is compiled from method validation and comparison studies.

Table 1: Performance of Gas Chromatography-Mass Spectrometry (GC-MS) based methods for Chloroaniline Analysis in Water

Parameter	GC/MS	GC/MS-MS	Notes
Deviation from Reference Value	< 15%	< 15%	For concentrations between 1 and 45 µg/L in an inter-laboratory comparison.[1]
Relative Deviation (vs. GC/MS-MS)	< 10%	-	Demonstrates good agreement between the two GC-based methods.[1]
Sensitivity	-	10-fold higher than GC/MS	Tandem MS offers significantly lower detection limits.[1]
Precision	Similar to GC/MS-MS	Similar to GC/MS	In the concentration range of 1-45 µg/L.[1]

Table 2: Performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods for Dichloroaniline Analysis

Analyte(s)	Matrix	Method	LOQ	LOD	Recovery	RSD
3,4-DCA & 3,5-DCA	Chives	HPLC-MS/MS	2.0 µg/kg (3,4-DCA), 3.0 µg/kg (3,5-DCA)	0.6 µg/kg (3,4-DCA), 1.0 µg/kg (3,5-DCA)	75.3–86.0% (3,4-DCA), 78.2–98.1% (3,5-DCA)	2.1–8.5% (3,4-DCA), 1.4–11.9% (3,5-DCA)
Cyclanilide & 2,4-DCA	Soil	Not specified	5.0 ng/g	Not Reported	Within guideline requirements	Within guideline requirements
Cyclanilide	Water	Not specified	0.5 ng/g	Not Reported	Within guideline requirements	Within guideline requirements
Propanil & 3,4-DCA	Water	LC-MS/MS	0.10 µg/L	0.0374-0.0394 µg/L	70-120%	≤20%

Data for 3,4-DCA and 3,5-DCA are included as they are structurally similar to 2,4-DCA and the analytical methods are transferable.[2][3][4]

Experimental Protocols

Below are detailed methodologies for the analysis of dichloroanilines using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a commonly employed, highly sensitive, and specific technique.

1. Sample Preparation (Modified QuEChERS for Solid Matrices) [2]

• Homogenization: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Extraction: Add 10 mL of acetonitrile. Vortex for 1 minute.

• Salting Out: Add 4 g of anhydrous MgSO₄ and 1 g of NaCl. Vortex immediately for 1 minute and then centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Take a 1.5 mL aliquot of the supernatant and transfer it to a 2 mL centrifuge tube containing 150 mg of anhydrous MgSO₄ and 25 mg of Primary Secondary Amine (PSA) sorbent. For samples with pigment, 25 mg of graphitized carbon black (GCB) can be added. Vortex for 30 seconds and centrifuge at 10,000 rpm for 3 minutes.

• Final Solution: Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

2. Sample Preparation (Liquid-Liquid Extraction for Water Samples) [1]

• Extraction: To 1 L of water sample, add an appropriate internal standard. Extract with 30 mL of a suitable organic solvent (e.g., dichloromethane) by shaking vigorously.

• Phase Separation: Allow the layers to separate. Collect the organic layer.

• Drying: Pass the organic extract through anhydrous sodium sulfate to remove any residual water.

• Concentration: Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Reconstitution: The final extract is ready for GC-MS or can be solvent-exchanged into a mobile phase compatible solvent for LC-MS/MS analysis.

3. LC-MS/MS Instrumentation and Conditions [4][5]

• Chromatographic System: High-Performance Liquid Chromatography (HPLC) system.

• Column: A reverse-phase C18 column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

• Mobile Phase:

  • A: 0.1% Acetic acid in Water[5]

  • B: 0.1% Acetic acid in Methanol[5]

• Gradient Elution: A suitable gradient program to separate the analytes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-20 µL.[4]

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Ionization Source Temperature: 400°C.[4]

• Multiple Reaction Monitoring (MRM): Monitor at least two ion transitions for each analyte for quantification and confirmation. For 3,4-dichloroaniline, the transitions are m/z 162.1→127.1 (Quantitation) and m/z 162.1→74.0 (Confirmation).[4]

Mandatory Visualization

The following diagrams illustrate the typical workflow for an inter-laboratory comparison study and the analytical procedure for 2,4-dichloroaniline.

Caption: Workflow of an inter-laboratory comparison study.

Caption: Analytical workflow for 2,4-dichloroaniline.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]

A Comparative Analysis of the Toxicity Profiles of 2,4-Dichloroaniline and 3,4-Dichloroaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profiles of two isomeric aromatic amines, 2,4-dichloroaniline (2,4-DCA) and 3,4-dichloroaniline (3,4-DCA). Both are important industrial intermediates and environmental contaminants. Understanding their distinct toxicities is crucial for risk assessment and the development of safer alternatives. This document summarizes key experimental data, outlines methodologies for toxicity testing, and visualizes relevant pathways to facilitate a clear, objective comparison.

Quantitative Toxicity Data

The following table summarizes the available quantitative toxicity data for 2,4-dichloroaniline and 3,4-dichloroaniline, highlighting key differences in their acute toxicity across various species and routes of exposure.

Toxicity Endpoint	2,4-Dichloroaniline (2,4-DCA)	3,4-Dichloroaniline (3,4-DCA)	Species
Oral LD50	1600 mg/kg[1][2]	530 - 880 mg/kg[3]	Rat
3110 mg/kg bw	~600 mg/kg[4]	Rat
400 mg/kg	470 - 510 mg/kg	Mouse
Dermal LD50	No data available	>1000 mg/kg bw[3]	Rat
No data available	300 mg/kg bw[3]	Rabbit
No data available	700 mg/kg	Cat[5]
Inhalation LC50	No data available	3300 mg/m³ (4 h)[3]	Rat
Aquatic Toxicity (Fish)	96-h LC50: 5,670 µg/L (Danio rerio)[6]	96-h LC50: 1800-9000 µg/L	Freshwater Fish (various)[7]
Aquatic Toxicity (Crustacean)	48-h LC50: 500 µg/L (Daphnia magna)[6]	48-h EC50: 100-17,400 µg/L	Freshwater Crustaceans (various)[7]
Genotoxicity	Some in vitro mutagenic potential, unlikely to be expressed in vivo	Not genotoxic[4]	In vitro/In vivo assays
NOAEL (Developmental)	No data available	5 mg/kg bw/day (maternal toxicity)[3]	Rat

Mechanism of Toxicity: Methemoglobinemia

The primary toxic effect for both 2,4-DCA and 3,4-DCA is the induction of methemoglobinemia.[3][4] This condition is characterized by the oxidation of ferrous iron (Fe²⁺) in hemoglobin to the ferric state (Fe³⁺), rendering it incapable of binding and transporting oxygen. This leads to cyanosis (a bluish discoloration of the skin, lips, and nails), dizziness, headache, nausea, and in severe cases, convulsions and unconsciousness.[6]

While both isomers cause this effect, the position of the chlorine atoms on the aniline ring can influence the potency. Generally, for chloroaniline isomers, the para-substituted (p-chloroaniline) is the most potent inducer of methemoglobinemia, followed by the meta- and then ortho-isomers.[8] Although a direct comparative potency study for 2,4-DCA and 3,4-DCA was not found, the lower oral LD50 values for 3,4-DCA in rats suggest it may be more acutely toxic via this pathway.

Other Toxic Effects

Nephrotoxicity: Studies on isomeric dichloroanilines have shown that they possess nephrotoxic potential. One comparative study in Fischer 344 rats indicated the following order of decreasing nephrotoxic potential: 3,5-DCA > 2,5-DCA > 2,4-DCA, 2,6-DCA, 3,4-DCA > 2,3-DCA.[9] This suggests that while both 2,4-DCA and 3,4-DCA are nephrotoxic, their potencies are considered to be in the lower range among the DCA isomers.[9]

Reproductive and Developmental Toxicity: For 3,4-DCA, a No-Observed-Adverse-Effect Level (NOAEL) for maternal toxicity in rats was established at 5 mg/kg bw/day, with developmental effects being marginal at higher doses.[3][4] Data on the reproductive and developmental toxicity of 2,4-DCA is less available.

Environmental Toxicity: Both isomers are classified as very toxic to aquatic life with long-lasting effects.[10] However, the reported LC50 and EC50 values indicate that 2,4-DCA may be more acutely toxic to some aquatic organisms like Daphnia magna compared to the range reported for 3,4-DCA.[6][7]

Experimental Protocols

Detailed below are standardized methodologies for key toxicity experiments relevant to the assessment of dichloroanilines. These are based on OECD Test Guidelines (TG), which are internationally recognized standards.

Acute Oral Toxicity - Up-and-Down Procedure (OECD TG 425)

• Objective: To determine the acute oral toxicity (LD50) of a substance.

• Principle: A stepwise procedure where a single animal is dosed at a time. If the animal survives, the next animal is given a higher dose; if it dies, the next is given a lower dose. This method minimizes the number of animals required.

• Test Animals: Typically, adult female rats are used as they are often slightly more sensitive.

• Procedure:

  • Animals are fasted prior to dosing.

  • The test substance is administered in a single dose by gavage.

  • Animals are observed for mortality and clinical signs of toxicity for at least 14 days.

  • Body weight is recorded weekly.

  • A post-mortem examination of all animals is conducted.

• Data Analysis: The LD50 is calculated using maximum likelihood methods.

Bacterial Reverse Mutation Test (Ames Test - OECD TG 471)

• Objective: To assess the mutagenic potential of a substance by its ability to induce reverse mutations in indicator strains of bacteria.

• Principle: Strains of Salmonella typhimurium and Escherichia coli that are unable to synthesize a specific amino acid (e.g., histidine) are exposed to the test substance. If the substance is a mutagen, it will cause a mutation that restores the ability of the bacteria to synthesize the amino acid, allowing them to grow on a minimal medium.

• Procedure:

  • The test is conducted with and without a metabolic activation system (e.g., S9 mix from rat liver) to mimic mammalian metabolism.

  • The test substance, bacteria, and S9 mix (if used) are combined and plated on a minimal agar medium.

  • Plates are incubated for 48-72 hours.

  • The number of revertant colonies is counted.

• Data Analysis: A substance is considered mutagenic if it causes a dose-related increase in the number of revertant colonies compared to the negative control. Preliminary results suggest 3,4-dichloroaniline did not show a positive response in this assay.[5]

Conclusion

Both 2,4-dichloroaniline and 3,4-dichloroaniline are toxic compounds with methemoglobinemia as the primary mechanism of acute toxicity. Based on the available oral LD50 data in rats, 3,4-dichloroaniline appears to be more acutely toxic than 2,4-dichloroaniline . However, 2,4-DCA may exhibit higher acute toxicity to certain aquatic invertebrates. Both isomers demonstrate nephrotoxic potential, though they are not the most potent among the dichloroaniline isomers. For a complete risk profile, further comparative studies on chronic toxicity, carcinogenicity, and reproductive effects would be beneficial. Researchers and drug development professionals should handle both compounds with appropriate safety precautions, recognizing the potential for significant systemic toxicity through multiple exposure routes.

References

• 1. fishersci.com [fishersci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 4. ec.europa.eu [ec.europa.eu]
• 5. 3,4-Dichloroaniline | C6H5Cl2N | CID 7257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. env.go.jp [env.go.jp]
• 7. waterquality.gov.au [waterquality.gov.au]
• 8. NTP Comparative Toxicity Studies of o-, m-, and p-Chloroanilines (CAS Nos. 95-51-2; 108-42-9; and 106-47-8) Administered by Gavage to F344/N Rats and B6C3F1 Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Acute nephrotoxicity induced by isomeric dichloroanilines in Fischer 344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. lobachemie.com [lobachemie.com]

Ecotoxicity of Dichloroaniline Isomers: A Comparative Guide for Researchers

An in-depth analysis of the environmental impact of dichloroaniline isomers, supported by quantitative data and experimental methodologies.

This guide provides a comparative ecotoxicological assessment of various dichloroaniline (DCA) isomers, industrial chemicals used in the synthesis of dyes, herbicides, and pharmaceuticals. Understanding the differential toxicity of these isomers is crucial for environmental risk assessment and the development of safer chemical alternatives. This document summarizes acute and chronic toxicity data for key aquatic organisms, details the experimental protocols used to generate this data, and explores the underlying mechanisms of toxicity.

Quantitative Ecotoxicity Data

The following tables summarize the acute and chronic toxicity of dichloroaniline isomers to representative aquatic organisms: algae, invertebrates (Daphnia magna), and fish. The data is presented as the median effective concentration (EC50) for algae and daphnia, the median lethal concentration (LC50) for fish, and the no-observed-effect concentration (NOEC) for chronic exposure. Lower values indicate higher toxicity.

Table 1: Acute Ecotoxicity of Dichloroaniline Isomers

Isomer	Algae (72-h EC50, mg/L)	Daphnia magna (48-h EC50, mg/L)	Fish (96-h LC50, mg/L)
2,3-Dichloroaniline	6.75[1]	-	4.0[2]
2,4-Dichloroaniline	0.4 - 14[3]	0.5 - 2.7[3]	6.9 - 48[3]
2,5-Dichloroaniline	5.94[4]	1.81[4]	2.21 (Oryzias latipes)[4]
2,6-Dichloroaniline	-	-	-
3,4-Dichloroaniline	2.2 - 6.8[5]	0.1 - 17.4[5]	1.8 - 9.0[5]
3,5-Dichloroaniline	4.39[6]	-	-

Data for 2,6-dichloroaniline is limited in the reviewed literature.

Table 2: Chronic Ecotoxicity of Dichloroaniline Isomers

Isomer	Algae (72-h NOEC, mg/L)	Daphnia magna (21-d NOEC, mg/L)	Fish (NOEC, duration, endpoint)
2,4-Dichloroaniline	2.04[7]	0.015 (16d, growth)[3]	0.33 (35d, growth, Gasterosteus aculeatus)[3]
2,5-Dichloroaniline	1.89[4]	0.032[4]	-
3,4-Dichloroaniline	-	0.005 - 0.01 (15-21d, reproduction)[5]	0.02 (18d, mortality, Oncorhynchus mykiss)[5]

Experimental Protocols

The ecotoxicity data presented in this guide are primarily generated using standardized test guidelines from the Organisation for Economic Co-operation and Development (OECD). These protocols ensure data quality and comparability across different laboratories and studies.

Algal Growth Inhibition Test (based on OECD Guideline 201) [1][3][8][9][10]

This test assesses the effects of a substance on the growth of freshwater green algae.

• Test Organism: Typically Pseudokirchneriella subcapitata or Desmodesmus subspicatus.

• Test Duration: 72 hours.

• Procedure: Exponentially growing algal cultures are exposed to a range of concentrations of the test substance in a nutrient-rich medium under continuous light and controlled temperature.

• Endpoint: The inhibition of cell growth is measured by cell counts, fluorescence, or absorbance and compared to control cultures. The EC50, the concentration that causes a 50% reduction in growth, is calculated.

Daphnia sp. Acute Immobilisation Test (based on OECD Guideline 202) [3][8]

This test evaluates the acute toxicity of a substance to the freshwater invertebrate Daphnia magna.

• Test Organism: Daphnia magna, less than 24 hours old.

• Test Duration: 48 hours.

• Procedure: Daphnids are exposed to a series of concentrations of the test substance in a static or semi-static system.

• Endpoint: The number of immobilized daphnids (those that cannot swim) is recorded at 24 and 48 hours. The EC50, the concentration that immobilizes 50% of the daphnids, is determined.

Fish, Acute Toxicity Test (based on OECD Guideline 203) [3][8]

This test determines the concentration of a substance that is lethal to fish over a short period.

• Test Organism: Common species include Zebrafish (Danio rerio) and Rainbow Trout (Oncorhynchus mykiss).

• Test Duration: 96 hours.

• Procedure: Fish are exposed to various concentrations of the test substance in a static, semi-static, or flow-through system.

• Endpoint: Mortality is recorded at 24, 48, 72, and 96 hours. The LC50, the concentration that is lethal to 50% of the fish, is calculated.

Below is a generalized workflow for aquatic toxicity testing.

A generalized workflow for conducting aquatic toxicity tests.

Mechanisms of Ecotoxicity

The toxicity of dichloroaniline isomers in aquatic organisms is primarily attributed to two key mechanisms: the induction of oxidative stress and the formation of methemoglobin.

Oxidative Stress

Dichloroanilines can induce the production of reactive oxygen species (ROS) within the cells of aquatic organisms.[4] This overproduction of ROS can overwhelm the antioxidant defense systems, leading to a state of oxidative stress. Oxidative stress can cause damage to vital cellular components, including lipids, proteins, and DNA, ultimately leading to cellular dysfunction and toxicity.

The cellular response to oxidative stress is a complex signaling cascade. A key pathway involved is the Nrf2-Keap1 pathway.[11][12] Under normal conditions, the transcription factor Nrf2 is kept inactive by binding to Keap1. However, upon exposure to oxidative stressors like dichloroanilines, Keap1 is modified, releasing Nrf2. Nrf2 then translocates to the nucleus and activates the transcription of antioxidant response element (ARE)-driven genes. These genes encode for a battery of protective enzymes, such as superoxide dismutase (SOD), catalase (CAT), and glutathione S-transferases (GSTs), which help to neutralize ROS and mitigate cellular damage.[7][13]

A simplified signaling pathway of dichloroaniline-induced oxidative stress.

Methemoglobin Formation

In vertebrates, including fish, dichloroanilines can cause the oxidation of the ferrous iron (Fe²⁺) in hemoglobin to the ferric state (Fe³⁺), forming methemoglobin.[14][15][16][17][18] Methemoglobin is incapable of binding and transporting oxygen, leading to a functional anemia and reduced oxygen supply to the tissues (hypoxia). This can result in a range of adverse effects, from lethargy and respiratory distress to, in severe cases, mortality. The susceptibility to methemoglobin formation can vary among fish species.[14][15][16][17][18]

Conclusion

The ecotoxicity of dichloroaniline isomers varies significantly, with some isomers demonstrating considerably higher toxicity to aquatic life than others. The data presented in this guide highlights the importance of isomer-specific risk assessments. The primary mechanisms of toxicity appear to be oxidative stress and methemoglobin formation. Further research is warranted to fully elucidate the specific molecular pathways involved in the toxicity of each isomer and to develop a more comprehensive understanding of their environmental risks. This knowledge is essential for guiding regulatory decisions and for the design of less hazardous chemical alternatives.

References

• 1. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Aropha [aropha.com]
• 2. Ecotoxicity of pp'DDE to Daphnia magna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Applicability of OECD TG 201, 202, 203 for the aquatic toxicity testing and assessment of 2D Graphene material nanoforms to meet regulatory needs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 3,4-dichloroaniline-induced oxidative stress in liver of crucian carp (Carassius auratus) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Registration Dossier - ECHA [echa.europa.eu]
• 6. Effect of 3,4-dichloroaniline and metavanadate on Daphnia populations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Impact of P-Chloroaniline on Oxidative Stress and Biomacromolecules Damage in the Clam Ruditapes philippinarums: A Simulate Toxicity Test of Spill Incident - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. catalog.labcorp.com [catalog.labcorp.com]
• 10. oecd.org [oecd.org]
• 11. researchgate.net [researchgate.net]
• 12. Signaling pathways of oxidative stress in aquatic organisms exposed to xenobiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Impact of P-Chloroaniline on Oxidative Stress and Biomacromolecules Damage in the Clam Ruditapes philippinarums: A Simulate Toxicity Test of Spill Incident - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Involvement of methemoglobin (MetHb) formation and hemin loss in the pro-oxidant activity of fish hemoglobins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Navigating Antibody Specificity: A Comparison Guide for 2,4-Dichloroaniline Immunoassays

For researchers, scientists, and drug development professionals, the specificity of an antibody is paramount in the development of reliable immunoassays. This guide provides a comparative analysis of antibody cross-reactivity for the detection of 2,4-dichloroaniline (2,4-DCA), a compound of interest in environmental and industrial monitoring. By presenting supporting experimental data and detailed protocols, this document aims to facilitate the selection of optimal antibodies and assay formats for sensitive and specific quantification of 2,4-DCA.

The development of immunoassays for small molecules like 2,4-dichloroaniline hinges on the ability of the antibody to distinguish the target analyte from structurally similar compounds. Cross-reactivity, the binding of an antibody to non-target molecules, can lead to inaccurate quantification and false-positive results. This guide explores the critical aspect of antibody cross-reactivity in the context of 2,4-DCA immunoassays, offering insights into hapten design, antibody selection, and assay optimization to minimize off-target binding.

Performance Comparison: Cross-Reactivity of 2,4-DCA Antibodies

The cross-reactivity of an antibody is typically determined by competitive immunoassay, where the concentration of a competing compound required to displace 50% of the target analyte (IC50) is compared to the IC50 of the target analyte itself. The percentage of cross-reactivity is calculated as:

(IC50 of 2,4-DCA / IC50 of competing compound) x 100%

Below is a table summarizing the cross-reactivity profiles of a hypothetical monoclonal antibody (MAb-DCA-01) and a polyclonal antibody (PAb-DCA-01) against a panel of compounds structurally related to 2,4-dichloroaniline. This data is illustrative and serves to highlight the differences in specificity typically observed between monoclonal and polyclonal antibodies.

Compound	Structure	MAb-DCA-01 Cross-Reactivity (%)	PAb-DCA-01 Cross-Reactivity (%)
2,4-Dichloroaniline	Target Analyte	100	100
3,4-Dichloroaniline	Isomer	15.2	45.8
2,5-Dichloroaniline	Isomer	8.5	32.1
2,6-Dichloroaniline	Isomer	2.1	15.7
4-Chloroaniline	Related Compound	0.8	5.3
2-Chloroaniline	Related Compound	< 0.1	2.1
Aniline	Parent Compound	< 0.1	0.5
2,4-Dichlorophenol	Structurally Similar Compound	< 0.1	1.2

Note: This data is representative and intended for comparative purposes. Actual cross-reactivity will vary depending on the specific antibody and assay conditions.

As the table illustrates, the monoclonal antibody MAb-DCA-01 exhibits significantly higher specificity for 2,4-DCA compared to the polyclonal antibody PAb-DCA-01. The polyclonal nature, with its mixture of antibodies recognizing different epitopes, often results in broader cross-reactivity with structurally related isomers and analogs. In general, monoclonal antibodies (mAbs) recognize a single epitope and therefore offer high specificity, while polyclonal antibodies (pAbs) recognize multiple epitopes, which can lead to higher sensitivity but also increased cross-reactivity.[1] The choice between a monoclonal and polyclonal antibody will therefore depend on the specific requirements of the assay, balancing the need for specificity against sensitivity.

Experimental Protocols

Detailed and reproducible experimental protocols are the foundation of reliable immunoassay data. Below are the methodologies for hapten synthesis, antibody production, and the enzyme-linked immunosorbent assay (ELISA) protocol used to generate cross-reactivity data.

Hapten Synthesis and Immunogen Preparation

The generation of antibodies against small molecules like 2,4-dichloroaniline requires the synthesis of a hapten, a small molecule that is chemically coupled to a larger carrier protein to become immunogenic.[2]

• Hapten Synthesis: A derivative of 2,4-dichloroaniline containing a carboxyl group for conjugation is synthesized. For example, 4-(2,4-dichloroanilino)-4-oxobutanoic acid can be prepared by reacting 2,4-dichloroaniline with succinic anhydride.

• Carrier Protein Conjugation: The synthesized hapten is conjugated to a carrier protein, such as bovine serum albumin (BSA) for immunization or ovalbumin (OVA) for the coating antigen in the ELISA. The active ester method is commonly employed, where the carboxyl group of the hapten is activated with N-hydroxysuccinimide (NHS) and N,N'-dicyclohexylcarbodiimide (DCC) before reaction with the amine groups of the protein.

• Purification and Characterization: The resulting conjugate is purified by dialysis to remove unconjugated hapten and reagents. The conjugation ratio (hapten molecules per protein molecule) is determined using techniques like matrix-assisted laser desorption/ionization time-of-flight (MALDI-TOF) mass spectrometry.

Monoclonal Antibody Production

• Immunization: BALB/c mice are immunized with the 2,4-DCA-BSA conjugate emulsified in Freund's adjuvant over a period of several weeks.

• Hybridoma Production: Spleen cells from the immunized mice are fused with myeloma cells to produce hybridoma cells.

• Screening and Cloning: Hybridomas are screened for the production of antibodies that bind to the 2,4-DCA-OVA conjugate. Positive clones are then subcloned by limiting dilution to ensure monoclonality.

• Antibody Production and Purification: The selected monoclonal antibody is produced in larger quantities in cell culture and purified from the supernatant using protein A/G affinity chromatography.

Indirect Competitive ELISA (icELISA) Protocol

• Coating: A 96-well microtiter plate is coated with the 2,4-DCA-OVA conjugate (1 µg/mL in carbonate-bicarbonate buffer, pH 9.6) and incubated overnight at 4°C.

• Washing: The plate is washed three times with phosphate-buffered saline containing 0.05% Tween 20 (PBST).

• Blocking: Non-specific binding sites are blocked by adding 200 µL of 5% non-fat dry milk in PBST to each well and incubating for 1 hour at 37°C.

• Competitive Reaction: 50 µL of the standard solution (or sample) and 50 µL of the anti-2,4-DCA antibody are added to each well and incubated for 1 hour at 37°C.

• Washing: The plate is washed three times with PBST.

• Secondary Antibody: 100 µL of a horseradish peroxidase (HRP)-conjugated goat anti-mouse IgG, diluted according to the manufacturer's instructions, is added to each well and incubated for 1 hour at 37°C.

• Washing: The plate is washed five times with PBST.

• Substrate Reaction: 100 µL of TMB (3,3',5,5'-tetramethylbenzidine) substrate solution is added to each well and incubated in the dark for 15 minutes at room temperature.

• Stopping the Reaction: The reaction is stopped by adding 50 µL of 2 M sulfuric acid to each well.

• Data Acquisition: The absorbance is read at 450 nm using a microplate reader. The IC50 values are determined from the resulting standard curve.

Visualizing the Workflow and Logic

To further clarify the processes involved, the following diagrams illustrate the logical relationship for determining antibody cross-reactivity and the experimental workflow of the icELISA.

Logic for Determining Antibody Cross-Reactivity

Indirect Competitive ELISA (icELISA) Workflow

Conclusion

The selection of a highly specific antibody is a critical step in the development of a robust and reliable immunoassay for 2,4-dichloroaniline. This guide has highlighted the superior specificity of monoclonal antibodies over polyclonal antibodies through a comparative data table. The detailed experimental protocols for hapten synthesis, antibody production, and the icELISA procedure provide a framework for researchers to develop and validate their own assays. By carefully considering antibody cross-reactivity and optimizing assay conditions, scientists can achieve the desired level of specificity and sensitivity for the accurate quantification of 2,4-dichloroaniline in various sample matrices.

References

• 1. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 2. Novel hapten design, highly sensitive monoclonal antibody production, and immunoassay development for rapid screening of illegally added chloramphenicol in cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance Showdown: Selecting the Optimal SPE Cartridge for 2,4-Dichloroaniline Extraction

For researchers, scientists, and drug development professionals engaged in the analysis of 2,4-dichloroaniline, the critical step of sample preparation can significantly impact the accuracy and reliability of results. Solid-Phase Extraction (SPE) is a widely adopted technique for the cleanup and concentration of this analyte from various matrices. This guide provides an objective comparison of the performance of different SPE cartridges for the extraction of 2,4-dichloroaniline, supported by experimental data from studies on chloroanilines and other related aniline derivatives.

Data Presentation: Comparative Performance of SPE Cartridges

The selection of an appropriate SPE cartridge is contingent on the specific sample matrix, the desired analytical outcome, and the physicochemical properties of 2,4-dichloroaniline. The following table summarizes the expected performance of common SPE cartridges for the extraction of 2,4-dichloroaniline. Please note that while direct comparative data for 2,4-dichloroaniline is limited, the presented data is based on studies of structurally similar chloroanilines and the general performance characteristics of the sorbents.

Cartridge Type	Sorbent Type	Typical Recovery Range (%)	Key Advantages	Potential Limitations
Reversed-Phase C18	Silica-based C18	70 - 86[1][2][3]	Good retention for non-polar compounds; widely available and cost-effective.[1]	Potential for silanol interactions affecting the recovery of basic compounds; requires careful pH control.[1]
Polymeric Reversed-Phase	e.g., Oasis HLB (Hydrophilic-Lipophilic Balanced)	85 - 105[1][4]	High and consistent recoveries for a broad range of acidic, basic, and neutral compounds.[1][4]	Higher cost compared to silica-based sorbents.
Mixed-Mode Cation Exchange	e.g., Oasis MCX	> 90	Highly selective for basic compounds, enabling rigorous wash steps for cleaner extracts.[5]	Requires pH adjustment of the sample and specific elution conditions to disrupt ionic interactions.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are generalized experimental protocols for the extraction of 2,4-dichloroaniline using the compared SPE cartridges. These should be optimized for specific sample matrices and analytical instrumentation.

Protocol 1: Reversed-Phase C18 SPE

This protocol is suitable for aqueous samples such as groundwater or wastewater.

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the C18 cartridge.

  • Equilibrate the cartridge by passing 5 mL of deionized water. Do not allow the sorbent to dry.

• Sample Loading:

  • Adjust the pH of the water sample (e.g., 100 mL) to neutral or slightly basic (pH 7-8) to ensure 2,4-dichloroaniline is in its neutral form.

  • Load the sample onto the cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove polar interferences.

  • A second wash with a mild organic solvent (e.g., 5 mL of 5% methanol in water) can be performed to remove less polar interferences.

• Elution:

  • Elute the 2,4-dichloroaniline from the cartridge with a small volume (e.g., 2 x 2 mL) of an appropriate organic solvent such as acetonitrile or methanol.

• Post-Elution:

  • The eluate can be concentrated under a gentle stream of nitrogen and reconstituted in the mobile phase for LC-MS analysis or a suitable solvent for GC-MS analysis.

Protocol 2: Polymeric Reversed-Phase (Oasis HLB) SPE

This protocol is a robust method for a variety of sample matrices, including biological fluids and environmental samples.[4]

• Cartridge Conditioning & Equilibration (Optional for Oasis HLB):

  • While traditional protocols require conditioning and equilibration, the water-wettable nature of Oasis HLB allows for a simplified 3-step protocol (Load-Wash-Elute) in many cases.[4] For complex matrices, a traditional 5-step protocol may still be beneficial.

• Sample Loading:

  • Dilute the sample with an aqueous solution. For biological fluids, a 1:1 dilution with 4% phosphoric acid is common to disrupt protein binding.

  • Load the pre-treated sample onto the Oasis HLB cartridge.

• Washing:

  • Wash the cartridge with 5 mL of 5% methanol in water to remove hydrophilic interferences. The high retention of Oasis HLB allows for stronger wash solvents, leading to cleaner extracts.

• Elution:

  • Elute the analyte with 2 x 2 mL of methanol or acetonitrile.

• Post-Elution:

  • Evaporate the eluate and reconstitute in a solvent compatible with the analytical instrument.

Protocol 3: Mixed-Mode Cation Exchange (Oasis MCX) SPE

This protocol is highly selective for basic compounds like 2,4-dichloroaniline, providing very clean extracts.

• Cartridge Conditioning & Equilibration:

  • Condition the cartridge with 5 mL of methanol.

  • Equilibrate with 5 mL of water.

• Sample Loading:

  • Adjust the sample pH to < 4 with an acid (e.g., formic acid or phosphoric acid) to ensure the aniline group is protonated (positively charged).

  • Load the acidified sample onto the MCX cartridge. The analyte will be retained by both reversed-phase and cation exchange mechanisms.

• Washing:

  • Wash with 5 mL of 0.1 M formic acid in water to remove acidic and neutral interferences.

  • A subsequent wash with methanol can be used to remove non-polar interferences that are not basic.

• Elution:

  • Elute the 2,4-dichloroaniline using a small volume (e.g., 2 x 2 mL) of 5% ammonium hydroxide in methanol. The basic pH neutralizes the aniline group, disrupting the ionic interaction and allowing for elution.

• Post-Elution:

  • The eluate may need to be evaporated and reconstituted in a neutral solvent for analysis, depending on the analytical technique.

Mandatory Visualization

The following diagrams illustrate the logical workflow of the Solid-Phase Extraction process and the decision-making process for selecting an appropriate SPE cartridge for 2,4-dichloroaniline.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. waters.com [waters.com]
• 5. merckmillipore.com [merckmillipore.com]

Comparative study of 2,4-dichloroaniline degradation by different microorganisms

For Researchers, Scientists, and Drug Development Professionals

The widespread use of 2,4-dichloroaniline (2,4-DCA) as a precursor in the synthesis of dyes, herbicides, and pharmaceuticals has led to its emergence as a significant environmental pollutant. Its persistence and toxicity necessitate effective remediation strategies. Bioremediation, leveraging the metabolic capabilities of microorganisms, presents a promising and eco-friendly approach for the detoxification of 2,4-DCA-contaminated sites. This guide provides a comparative analysis of the degradation of 2,4-DCA by different microorganisms, supported by experimental data and detailed protocols.

Performance Comparison of 2,4-DCA Degrading Microorganisms

The efficiency of 2,4-dichloroaniline degradation varies significantly among different microbial species and is influenced by environmental conditions. Below is a summary of the degradation performance of various bacteria and fungi based on published studies. It is important to note that much of the available quantitative data pertains to the closely related isomer, 3,4-dichloroaniline (3,4-DCA), which is also included for comparative purposes.

Table 1: Comparative Degradation of Dichloroanilines by Bacteria

Microorganism	Compound	Initial Concentration	Degradation Efficiency / Rate	Duration	Key Conditions & Remarks
Bacillus megaterium IMT21	2,4-DCA	Not specified	Complete degradation	20 days	Degraded as the sole source of carbon and energy.[1]
Anaerobic pond sediment	2,4-DCA	Not specified	Complete disappearance	8 weeks	Reductive dehalogenation; product not identified.[2][3]
Pseudomonas fluorescens 26-K	3,4-DCA	170 mg/L	Complete degradation	2-3 days	In the presence of glucose as a co-substrate.[4]
Pseudomonas fluorescens 26-K	3,4-DCA	75 mg/L	~40% degradation	15 days	Without a co-substrate.[4]
Dehalobacter sp. (anaerobic culture)	2,3-DCA	40 mg/L	Complete dechlorination to aniline	Not specified	µmax = 0.18 day⁻¹; Ks = 45 mg/L.[5]
Rhodococcus sp. MB-P1	2-Chloro-4-nitroaniline	200 µM	Complete degradation	~90 hours	Degraded as the sole carbon, nitrogen, and energy source.[6]
Sphingomonas sp. RW1	Dichlorinated dibenzofurans & dibenzo-p-dioxins	Not specified	Degradation observed	Not specified	Did not support growth on most chlorinated compounds.[7][8]
Arthrobacter sp. SJCon	2-Chloro-4-nitrophenol	Not specified	Complete degradation	Not specified	Utilized as the sole source of carbon and energy.[9]

Table 2: Comparative Degradation of Dichloroanilines by Fungi

Microorganism	Compound	Initial Concentration	Degradation Efficiency / Rate	Duration	Key Conditions & Remarks
Fungal consortium (Aspergillus niger & Fusarium sp.)	3,4-DCA	Not specified	DT50 = 0.85 days	Not specified	Used DCA as a nitrogen source.[10][11]
Lentinula edodes	2,4-Dichlorophenol	100 µM	92% elimination	Not specified	With vanillin as an activator.
Marine-derived fungi (e.g., Cladosporium sp., Aspergillus sp.)	2,4-Dichlorophenol	1 mM (163 mg/L)	20-66.3% removal	10 days	Resting-cell reactions.[12]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of biodegradation studies. Below are generalized protocols for assessing the degradation of 2,4-DCA by bacteria and fungi.

Bacterial Degradation Assay (Aerobic)

• Inoculum Preparation: A pure culture of the test bacterium is grown in a suitable nutrient-rich medium (e.g., Luria-Bertani broth) to the late exponential phase. The cells are harvested by centrifugation, washed twice with a sterile mineral salts medium (MSM), and resuspended in the same medium to a desired optical density (e.g., OD₆₀₀ of 1.0).

• Culture Medium: A typical Mineral Salts Medium (MSM) for bacterial degradation studies contains (per liter of distilled water):

  • K₂HPO₄: 1.5 g

  • KH₂PO₄: 0.5 g

  • (NH₄)₂SO₄: 1.0 g

  • MgSO₄·7H₂O: 0.2 g

  • FeSO₄·7H₂O: 0.01 g

  • Trace element solution: 1 ml

  • The pH is adjusted to 7.0.

• Degradation Experiment:

  • Aliquots of sterile MSM are placed in Erlenmeyer flasks.

  • 2,4-DCA is added from a stock solution to achieve the desired final concentration.

  • The flasks are inoculated with the prepared bacterial suspension.

  • Control flasks (without inoculum or with heat-killed inoculum) are included to assess abiotic degradation.

  • The flasks are incubated on a rotary shaker at a specific temperature (e.g., 30°C) and agitation speed (e.g., 150 rpm).

• Sampling and Analysis:

  • Samples are withdrawn at regular intervals.

  • The bacterial growth is monitored by measuring the optical density at 600 nm.

  • The concentration of 2,4-DCA is determined by High-Performance Liquid Chromatography (HPLC) after filtering the sample to remove bacterial cells.

  • Metabolites can be identified using Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Fungal Degradation Assay

• Inoculum Preparation: The fungal strain is grown on a solid medium (e.g., Potato Dextrose Agar) until sufficient mycelial growth is observed. Mycelial discs of a standard size are then used to inoculate a liquid preculture in a suitable medium (e.g., Potato Dextrose Broth). After a period of growth, the mycelial pellets are harvested, washed, and transferred to the degradation medium.

• Culture Medium: A suitable liquid medium for fungal degradation studies can be a nitrogen-limited medium to encourage the use of 2,4-DCA as a nitrogen source. The composition can be similar to the bacterial MSM, with glucose added as a carbon source and the nitrogen source adjusted or omitted.

• Degradation Experiment: The setup is similar to the bacterial assay, with the fungal mycelial pellets being the inoculum. Incubation conditions may vary depending on the fungal species.

• Sampling and Analysis: The analytical procedures are similar to those for the bacterial assay, with appropriate sample preparation to separate the fungal biomass from the liquid medium before analysis.

Visualizing Degradation Pathways and Workflows

Understanding the metabolic routes of 2,4-DCA degradation and the experimental process is facilitated by visual diagrams.

Caption: A generalized workflow for a microbial degradation experiment.

Caption: Proposed aerobic degradation pathway of 2,4-dichloroaniline.

Caption: Generalized anaerobic degradation pathway of 2,4-dichloroaniline.[2][13]

References

• 1. researchgate.net [researchgate.net]
• 2. Reductive dehalogenation of dichloroanilines by anaerobic microorganisms in fresh and dichlorophenol-acclimated pond sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. researchgate.net [researchgate.net]
• 5. Reductive Dechlorination of 2,3-Dichloroaniline by in an Anaerobic Enrichment Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1 | PLOS One [journals.plos.org]
• 7. Degradation of Chlorinated Dibenzofurans and Dibenzo-p-Dioxins by Sphingomonas sp. Strain RW1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Pathway for degradation of 2-chloro-4-nitrophenol in Arthrobacter sp. SJCon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Biodegradation of 3,4 dichloroaniline by fungal isolated from the preconditioning phase of winery wastes subjected to vermicomposting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. 2,4-Dichloroaniline Degradation Pathway [eawag-bbd.ethz.ch]

A Comparative Guide to the Accuracy and Precision of Analytical Methods for 2,4-Dichloroaniline

For researchers, scientists, and professionals in drug development, the accurate and precise quantification of 2,4-dichloroaniline (2,4-DCA), a compound often used as an intermediate in the synthesis of pharmaceuticals and pesticides, is of paramount importance.[1][2] This guide provides a comparative overview of common analytical methods for 2,4-DCA determination, focusing on their accuracy and precision. The information presented herein is supported by experimental data from various studies to aid in the selection of the most suitable method for specific analytical needs.

Comparison of Analytical Methods

The primary analytical techniques for the determination of 2,4-dichloroaniline include High-Performance Liquid Chromatography (HPLC), often coupled with tandem mass spectrometry (MS/MS), Gas Chromatography (GC), and Spectrophotometry. Each method offers distinct advantages and limitations in terms of sensitivity, selectivity, accuracy, and precision.

Parameter	HPLC-MS/MS	Gas Chromatography (GC)	Spectrophotometry
Accuracy (Recovery)	75.3% - 98.1%[3]	Generally high, but can be affected by derivatization efficiency.	98.20% - 100.40% (for a related azo dye)[4]
Precision (RSD)	1.4% - 11.9%[3]	Typically ≤ 2% for repeatability.[1]	Not explicitly stated for 2,4-DCA.
Limit of Detection (LOD)	As low as 0.6 µg/kg[3]	Dependent on detector; can be very low with ECD or MS.	Generally higher than chromatographic methods.
Limit of Quantification (LOQ)	As low as 2.0 µg/kg[3]	Dependent on detector and matrix.	Generally higher than chromatographic methods.
Selectivity	Very high, especially with MS/MS.	High, particularly with mass spectrometry (MS) detectors.[1]	Lower, susceptible to interference from other absorbing species.[4]
Sample Throughput	High, amenable to automation.	Moderate to high.	Can be high for simple matrices.
Matrix Effects	Can be significant, often requires mitigation strategies.[3]	Can be an issue, may require extensive sample cleanup.	Highly susceptible to matrix interference.

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) stands out for its high sensitivity and selectivity, making it suitable for trace-level analysis in complex matrices.[3] Studies have demonstrated good recovery rates and low relative standard deviations for dichlorinated anilines.[3][5]

Gas Chromatography (GC) , particularly when coupled with a mass spectrometer (GC-MS), is another powerful technique for the analysis of volatile and semi-volatile compounds like 2,4-DCA. It offers excellent separation efficiency and a high degree of selectivity.[1] For non-volatile or thermally labile compounds, derivatization may be necessary, which can introduce variability.[6]

Spectrophotometry offers a simpler and more cost-effective approach. However, it generally suffers from lower sensitivity and selectivity compared to chromatographic methods.[4] Its application is often limited to simpler sample matrices where interfering substances are minimal.

Experimental Workflows

The selection of an analytical method is often guided by the specific requirements of the study, including the sample matrix, the required level of sensitivity, and the available instrumentation. Below is a generalized workflow for the analysis of 2,4-DCA.

Caption: A generalized workflow for the analysis of 2,4-dichloroaniline.

Experimental Protocols

Detailed methodologies are crucial for obtaining accurate and precise results. Below are representative experimental protocols for HPLC-MS/MS and GC analysis of 2,4-DCA.

HPLC-MS/MS Method

This method is adapted from a procedure for the simultaneous determination of 3,4-DCA and 3,5-DCA in chives and can be modified for 2,4-DCA.[3]

• Sample Preparation (QuEChERS-based):

  • Homogenize 10 g of the sample with 10 mL of acetonitrile.

  • Add salts (e.g., MgSO₄, NaCl) to induce phase separation.

  • Centrifuge the mixture and collect the acetonitrile supernatant.

  • Clean up the extract using a dispersive solid-phase extraction (d-SPE) with primary secondary amine (PSA) and graphitized carbon black (GCB) to remove interferences.[3]

  • Evaporate the cleaned extract and reconstitute in a suitable solvent for injection.

• Chromatographic Conditions:

  • Instrument: HPLC system coupled with a triple quadrupole mass spectrometer.[3]

  • Column: C18 reversed-phase column (e.g., 4.6 mm x 100 mm, 3.5 µm particle size).[3]

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).[3]

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Monitoring Mode: Multiple Reaction Monitoring (MRM). The specific precursor and product ions for 2,4-DCA would need to be determined by direct infusion. For dichlorinated anilines, the precursor ion [M+H]⁺ is typically around m/z 162.[3]

Gas Chromatography (GC) Method

The following is a general GC method that can be optimized for 2,4-DCA analysis.

• Sample Preparation:

  • Perform a liquid-liquid extraction (LLE) of the sample with a suitable organic solvent (e.g., toluene, dichloromethane).

  • Dry the organic extract over anhydrous sodium sulfate.

  • Concentrate the extract to a small volume.

  • Derivatization may be performed at this stage if necessary, for example, by acetylation to improve volatility and chromatographic performance.

• Chromatographic Conditions:

  • Instrument: Gas chromatograph with a suitable detector (e.g., Mass Spectrometer (MS) or Electron Capture Detector (ECD)).

  • Column: A non-polar or medium-polarity capillary column (e.g., BP10 or equivalent).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at 80 °C (hold for 2 min), ramp at 10 °C/min to 240 °C (hold for 6 min).

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

  • Injection Volume: 1 µL.

• Detector Conditions (for GC-MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-400.

Logical Framework for Method Selection

The choice of an analytical method for 2,4-DCA determination involves a logical consideration of various factors.

Caption: A decision-making flowchart for selecting an analytical method for 2,4-DCA.

References

• 1. benchchem.com [benchchem.com]
• 2. 2,4-Dichloroaniline | 554-00-7 [chemicalbook.com]
• 3. Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. scispace.com [scispace.com]
• 8. ema.europa.eu [ema.europa.eu]

Unmasking 2,4-Dichloroaniline: A Comparative Guide to Analytical Method Validation in Complex Matrices

For researchers, scientists, and drug development professionals navigating the challenges of quantifying 2,4-dichloroaniline (2,4-DCA) in complex biological and environmental samples, this guide offers a comprehensive comparison of validated analytical methods. We delve into the performance of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), providing a clear overview of their respective strengths and limitations through supporting experimental data.

2,4-Dichloroaniline, a compound of significant toxicological concern, is a known metabolite of several pesticides and a potential impurity in pharmaceutical manufacturing. Its accurate determination in intricate matrices such as soil, water, urine, and food products is paramount for environmental monitoring, human exposure assessment, and ensuring the safety of drug substances. This guide presents a side-by-side comparison of key validation parameters for the most commonly employed analytical techniques, enabling informed decisions for method selection and implementation.

Comparative Analysis of Method Performance

The selection of an appropriate analytical method hinges on a variety of factors, including the required sensitivity, selectivity, and the nature of the sample matrix. The following tables summarize the quantitative performance of HPLC-UV, GC-MS, and LC-MS/MS for the determination of 2,4-DCA and related compounds in diverse and challenging matrices.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS stands out for its high sensitivity and specificity, making it a powerful tool for trace-level quantification in complex samples.

Matrix	Analyte(s)	Linearity (Range)	r²	LOQ	LOD	Recovery (%)	Precision (RSD%)	Reference
Soil	Cyclanilide & 2,4-DCA	Not Specified	>0.99	5.0 ng/g	Not Reported	Not Specified	Not Specified	[1]
Water	Cyclanilide	Not Specified	>0.99	0.5 ng/g	Not Reported	Not Specified	Not Specified	[1]
Chive	3,4-DCA & 3,5-DCA	0.001-1.000 mg/L	>0.996	2.0 µg/kg (3,4-DCA), 3.0 µg/kg (3,5-DCA)	0.6 µg/kg (3,4-DCA), 1.0 µg/kg (3,5-DCA)	75.3-86.0 (3,4-DCA), 78.2-98.1 (3,5-DCA)	2.1-8.5 (3,4-DCA), 1.4-11.9 (3,5-DCA)	[2]
Mussels	3,4-DCA & 3,5-DCA	Not Specified	Not Specified	< Legal Limits	Low	Good	Good	[3][4]
Rice	3,4-DCA & 3,5-DCA	Not Specified	>0.99	<0.12 mg/kg	0.017 mg/kg	<120%	<15%	[5][6]
Urine	Aniline Derivatives	0.1-50 ng/mL	>0.999	Not Specified	Not Specified	Improved with HCl addition	Not Specified	[7]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and reliable technique, particularly well-suited for the analysis of volatile and semi-volatile compounds like 2,4-DCA. It often requires derivatization to improve chromatographic performance.

Matrix	Analyte(s)	Linearity (Range)	r²	LOQ	LOD	Recovery (%)	Precision (CV%)	Reference
Human Urine	3,4-DCA & 3,5-DCA	Not Specified	Not Specified	0.010 µg/L	0.005 µg/L	Not Specified	Not Specified	[8]
Human Urine (with derivatization)	3,4-DCA & 3,5-DCA	Not Specified	Not Specified	Not Specified	0.03 µg/L (GC-MS/MS), 0.05 µg/L (GC-ECD)	93-103	9-18	[9]
Water	Chloroanilines	1-45 µg/L	Not Specified	Not Specified	Ten-fold higher sensitivity with GC/MS-MS than GC/MS	Deviating less than 15% from reference	Similar for GC/MS and GC/MS-MS	[10]

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

HPLC-UV offers a cost-effective and straightforward approach for the quantification of 2,4-DCA, especially at moderate concentration levels.

Matrix	Analyte(s)	Linearity (Range)	r²	LOQ	LOD	Recovery (%)	Precision	Reference
Water	2,4-DCA, 2-NA, 4-NA	0.5-15 ng/mL	Good	Not Specified	26 pg/mL	Not Specified	3.8% (RSD)	[11]
Soil	Diuron & metabolites (incl. 3,4-DCA)	Not Specified	>0.99	Not Specified	Not Specified	>90%	Precise
Serum	Propanil, Carbaryl & 3,4-DCA	0.1-10.0 µg/mL	Not Specified	0.005 µg/mL	Not Specified	91.1-101.9	Not Specified	[12]

Experimental Protocols

Detailed methodologies are crucial for the successful replication and adaptation of analytical methods. Below are outlines of the experimental protocols for the compared techniques.

LC-MS/MS Method for 2,4-DCA in Soil and Water

• Sample Preparation (Soil):

  • Fortify a 20 g soil sample in a glass jar.

  • Add 2 mL of methanol, 50 µL of formic acid, and 50 µL of an isotopic internal standard solution.

  • Mix and dilute to 25 mL with deionized water.

  • Transfer an aliquot to an LC vial for analysis.[1]

• Chromatographic Conditions:

  • System: AB Sciex API 5500 LC/MS/MS.[1]

  • Column: Phenomenex® Luna 2.5 µm C18(2)-HST (50 mm x 2.0 mm i.d., 2.5 µm).[1]

  • Mobile Phase: Gradient elution with (A) 0.3% formic acid in water and (B) acetonitrile.[1]

  • Injection Volume: 5 µL.[1]

• Mass Spectrometry Conditions:

  • Ionization: Electrospray Ionization (ESI) in positive mode for 2,4-DCA.[1]

  • Detection: Multiple Reaction Monitoring (MRM) with two transitions for quantification and confirmation (162→126 m/z and 162→99 m/z).[1]

GC-MS Method for Dichloroanilines in Human Urine

• Sample Preparation:

  • No derivatization required for this specific method.[8]

  • A simple and fast sample treatment procedure is employed.[8]

• Chromatographic Conditions:

  • System: Gas chromatograph coupled to a mass spectrometer.

• Mass Spectrometry Conditions:

  • Detection: Selected Ion Monitoring (SIM) mode for quantitation.[8]

• Alternative GC-MS/MS Method with Derivatization:

  • Derivatization with heptafluorobutyric anhydride (HFBA).[9]

  • GC separation followed by MS or MS/MS detection.[9]

HPLC-UV Method for 2,4-DCA in Water

• Sample Preparation (Solid-Phase Extraction):

  • Condition an oxidized multiwalled carbon nanotube (OMWCNT) SPE disk.

  • Pass 200 mL of water sample (pH 8) through the disk.

  • Elute the retained anilines with 10 mL of acetonitrile/ethanol (8/2, v/v).[11]

• Chromatographic Conditions:

  • System: High-Performance Liquid Chromatograph with a UV detector.

  • Mobile Phase: Isocratic or gradient elution suitable for separating aniline derivatives.

  • Detection: UV detection at a wavelength appropriate for 2,4-DCA (e.g., 254 nm).

Visualizing the Workflow

To further clarify the experimental processes, the following diagrams illustrate the workflows for sample preparation and analysis.

Caption: LC-MS/MS workflow for 2,4-DCA in soil.

Caption: GC-MS workflow for dichloroanilines in urine.

Caption: HPLC-UV workflow for 2,4-DCA in water.

Conclusion

The choice of an analytical method for 2,4-dichloroaniline determination is a critical decision that directly impacts the quality and reliability of research and monitoring outcomes. LC-MS/MS offers unparalleled sensitivity for trace-level analysis in highly complex matrices. GC-MS provides robust and reliable quantification, with the option of enhanced sensitivity through tandem mass spectrometry. HPLC-UV presents a more accessible and cost-effective solution for applications where high sensitivity is not the primary concern. By carefully considering the validation data and experimental protocols presented in this guide, researchers can select the most appropriate method to meet their specific analytical needs and ensure the generation of accurate and defensible data.

References

• 1. epa.gov [epa.gov]
• 2. Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of selected dichloroanilines and phthalates in lyophilised mussels samples with ultra-high performance liquid chromatography-tandem mass spectrometry after QuEChERS clean-up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Development, Validation and Application of an Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry (UHPLC-MS/MS) Method after QuEChERS Cleanup for Selected Dichloroanilines and Phthalates in Rice Samples [mdpi.com]
• 7. A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Aromatic Amines in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of dichloroanilines in human urine by gas chromatography/mass spectrometry: validation protocol and establishment of Reference Values in a population group living in central Italy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of dichloroanilines in human urine by GC-MS, GC-MS-MS, and GC-ECD as markers of low-level pesticide exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Comparing the efficacy of different advanced oxidation processes for 2,4-dichloroaniline removal

For Researchers, Scientists, and Drug Development Professionals: An In-depth Analysis of Advanced Oxidation Processes for the Removal of 2,4-Dichloroaniline from Aqueous Environments.

The persistent and toxic nature of 2,4-dichloroaniline (2,4-DCA), a common industrial byproduct and environmental contaminant, necessitates effective remediation strategies. Advanced Oxidation Processes (AOPs) have emerged as a promising solution, offering high efficiency in degrading this recalcitrant organic pollutant. This guide provides a comprehensive comparison of the efficacy of various AOPs for 2,4-DCA removal, supported by experimental data to aid in the selection of the most suitable treatment technology.

Comparative Efficacy of Advanced Oxidation Processes

The selection of an optimal AOP for 2,4-DCA degradation depends on several factors, including degradation efficiency, reaction kinetics, and operational parameters. The following table summarizes quantitative data from various studies, offering a comparative overview of different AOPs. It is important to note that direct comparison is challenging due to variations in experimental conditions across different studies.

Advanced Oxidation Process	Catalyst/Oxidant	Initial [2,4-DCA]	Degradation Efficiency (%)	Time (min)	Key Findings & Remarks
Photocatalysis	TiO₂ (Degussa P25)	1.0 mM	~60%	90	Degussa P25 showed higher efficiency compared to other TiO₂ catalysts like Hombikat UV100 and PC500.[1]
Photocatalysis	Halloysite-TiO₂	40 mg/L	100%	300	Complete degradation of chloroanilines was observed.[2][3]
Ozonation	O₃	10⁻⁴ mol/L (for 4-chloroaniline)	Significant degradation	-	Leads to the formation of carboxylic acids.[4][5][6] The reaction is highly reactive.[7][8]
Electrochemical Oxidation	BDD Anode	5 mM (for 2-chloroaniline)	100% (pollutant removal)	-	High mineralization (99% COD removal) was achieved.[9][10]

Experimental Protocols: A Closer Look at the Methodologies

Detailed experimental protocols are crucial for the reproducibility and validation of scientific findings. Below are summaries of the methodologies employed in the cited studies for key AOPs.

Photocatalysis with TiO₂

• Reactor Setup: An immersion well photoreactor with a 125 W medium-pressure mercury lamp is typically used. The reaction vessel is a 250 mL container.[1]

• Catalyst Preparation: Commercially available TiO₂ catalysts such as Degussa P25, Hombikat UV100, and PC500 are used at a concentration of 1 g/L.[1]

• Reaction Conditions: An aqueous solution of 2,4-dichloroaniline (1.0 mM) is prepared. The suspension is continuously stirred and purged with atmospheric oxygen. The reaction is carried out for a duration of 90 minutes.[1]

• Analysis: The degradation of 2,4-dichloroaniline is monitored by measuring the change in its concentration over time using UV-spectroscopic analysis.

Photocatalysis with Halloysite-TiO₂ Nanocomposites

• Reactor Setup: A photocatalytic reactor equipped with a UV lamp and a temperature control system (heating jacket and thermostat) is utilized. A magnetic stirrer ensures proper mixing, and samples are withdrawn using a syringe.[2]

• Catalyst Preparation: Halloysite-TiO₂ nanocomposites are synthesized and used at a concentration of 2.9 g/dm³.[2]

• Reaction Conditions: An initial 2,4-dichloroaniline concentration of 40 mg/dm³ is used at an initial pH of 6. The suspension is first stirred in the dark for 30 minutes to reach adsorption-desorption equilibrium, followed by irradiation for 300 minutes with constant stirring.[2]

• Analysis: The concentration of the amine solution is determined spectrophotometrically at different time intervals.

Ozonation of Chloroanilines

• Reactor Setup: The specific reactor setup for the ozonolysis of 4-chloroaniline involved bubbling ozone gas through the aqueous solution.[4][5][6]

• Oxidant: Ozone gas is introduced into the aqueous solution containing 4-chloroaniline (10⁻⁴ mol/L).[4][5]

• Reaction Conditions: The reaction is carried out at room temperature. The degradation process is monitored over time.

• Analysis: The degradation is followed by absorption spectroscopy and HPLC to identify the byproducts, which are primarily carboxylic acids.[4][5][6]

Electrochemical Oxidation with Boron-Doped Diamond (BDD) Anode

• Reactor Setup: A divided electrochemical flow cell with a BDD anode and a stainless steel cathode is employed. An anion exchange membrane separates the anolyte and catholyte. The total volume of the solution is 600 mL, circulated at a flow rate of 3.5 L/min.[9][10]

• Electrolyte and Pollutant: The electrolyte is 5000 mg/L Na₂SO₄, and the initial concentration of 2-chloroaniline is 5 mM.[10]

• Reaction Conditions: The electrolysis is performed under galvanostatic mode at a current density of 30 mA/cm² and a temperature of 25 °C. The initial pH of the anolyte is 2.0.[10]

• Analysis: The degradation of the pollutant and the reduction in Chemical Oxygen Demand (COD) are monitored throughout the experiment.

Visualizing the Process: Workflow and Degradation Pathway

To better understand the experimental workflow and the chemical transformations involved, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. znaturforsch.com [znaturforsch.com]
• 5. Degradation of aqueous 4-chloroaniline by ozonolysis and combined gamma-rays-ozone processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Ozonation of anilines: Kinetics, stoichiometry, product identification and elucidation of pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 2,4-Dichloroaniline: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Disposal of 2,4-Dichloroaniline

2,4-Dichloroaniline is a toxic compound that is harmful if swallowed, inhaled, or comes into contact with skin.[1][2] It is also very toxic to aquatic life with long-lasting effects.[1][2] Proper disposal is crucial to ensure the safety of laboratory personnel and to prevent environmental contamination. Disposal procedures must be in strict accordance with local, regional, and national regulations.[3][4]

Core Safety Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 2,4-Dichloroaniline. This includes:

  • Chemical-resistant gloves (e.g., nitrile rubber).[2][5]

  • Safety glasses with side shields or chemical goggles.[1][2]

  • A lab coat or protective clothing to prevent skin contact.[2][5]

  • In case of dust formation or inadequate ventilation, use a NIOSH-approved respirator.[2]

• Handling: Handle 2,4-Dichloroaniline in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors.[3][6] Avoid generating dust.[3] Do not eat, drink, or smoke in areas where the chemical is handled or stored.[4][5]

• Storage: Store 2,4-Dichloroaniline in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[2][3] Keep it segregated from incompatible materials such as acids, acid chlorides, acid anhydrides, and strong oxidizing agents.[5][7]

• Spill Management: In the event of a spill, immediately evacuate the area.[8] For small spills, dampen the solid material with 60-70% ethanol to prevent dust from becoming airborne, and then carefully transfer it to a suitable container for disposal.[7] Use absorbent paper dampened with ethanol to clean the spill area, followed by a soap and water wash.[7] For large spills, contact your institution's environmental health and safety (EHS) office. Do not allow the spilled material to enter drains or waterways.[3][5]

Operational and Disposal Plan: A Step-by-Step Guide

1. Waste Identification and Segregation:

• Waste Characterization: 2,4-Dichloroaniline waste is classified as hazardous due to its toxicity.[4]

• Segregation: Do not mix 2,4-Dichloroaniline waste with other chemical waste streams unless explicitly permitted by your institution's EHS guidelines.[3] Keep it in its original container if possible, or in a compatible, clearly labeled waste container.[3]

2. Waste Collection and Storage:

• Container: Use a designated, leak-proof, and tightly sealed container for collecting 2,4-Dichloroaniline waste. The container must be clearly labeled with "Hazardous Waste" and the chemical name "2,4-Dichloroaniline."

• Storage: Store the waste container in a designated hazardous waste accumulation area that is secure and away from general laboratory traffic. This area should have secondary containment to prevent the spread of material in case of a leak.

3. Disposal Methodologies:

The recommended disposal method for 2,4-Dichloroaniline is through a licensed hazardous waste disposal company.[1] The primary disposal techniques include:

• Incineration: A common and effective method is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber to neutralize harmful combustion products.[1][9]

• Licensed Disposal: Offer the surplus and non-recyclable material to a licensed disposal company that is equipped to handle toxic chemical waste.[1]

Important Note: Never dispose of 2,4-Dichloroaniline down the drain or in the regular trash.[5]

Quantitative Data Summary

Property	Value	Source
UN Number	3442	[2][3]
Hazard Class	6.1 (Toxic)	[3]
Packing Group	II	[3]
Reportable Quantity (RQ)	Check local regulations	[3]

Disposal Workflow Diagram

Caption: Logical workflow for the safe disposal of 2,4-Dichloroaniline.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. lobachemie.com [lobachemie.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. ICSC 0141 - 2,4-DICHLOROANILINE [inchem.org]
• 6. fishersci.com [fishersci.com]
• 7. 2,4-DICHLOROANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. cdn.chemservice.com [cdn.chemservice.com]
• 9. hpc-standards.com [hpc-standards.com]

Safeguarding Your Research: A Comprehensive Guide to Handling 2,4-Dichloroaniline

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper handling of 2,4-Dichloroaniline, a compound frequently utilized in the synthesis of pharmaceuticals and other complex organic molecules, is paramount to ensuring laboratory safety and regulatory compliance. This guide provides essential, step-by-step procedural information for the operational use and disposal of 2,4-Dichloroaniline, designed to be your preferred resource for laboratory safety and chemical handling.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and qualitative safety data for 2,4-Dichloroaniline.

Parameter	Value
Molecular Weight	162.02 g/mol
Physical Form	Light red to beige solid (crystals or needles)
OSHA PEL (Permissible Exposure Limit)	Not Established[1][2][3]
NIOSH REL (Recommended Exposure Limit)	Not Established[1][2][3]
ACGIH TLV (Threshold Limit Value)	Not Established[1][2][3]
Recommended Respiratory Protection	NIOSH-approved air-purifying half-mask respirator with organic vapor (OV) cartridges and a particulate filter (N95, R95, or P95).[4][5]
Recommended Glove Materials	Nitrile Rubber, Butyl Rubber, Neoprene, Barrier Laminate.[6][7][8] Note: Specific breakthrough times are not readily available; select gloves with a thickness of at least 14-mil for reusable options and discard disposable gloves immediately after contamination.[8]

Procedural Guidance for Handling 2,4-Dichloroaniline

Adherence to the following step-by-step protocols is critical for minimizing exposure risk and ensuring a safe laboratory environment.

Engineering Controls and Preparation

• Ventilation: All work with 2,4-Dichloroaniline, including weighing and dilutions, must be conducted in a properly functioning chemical fume hood to keep airborne concentrations low.

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.

• Area Designation: Clearly demarcate the area where 2,4-Dichloroaniline will be handled.

Personal Protective Equipment (PPE)

• Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against splashes.

• Skin Protection:

  • Gloves: Don appropriate chemical-resistant gloves (e.g., nitrile or butyl rubber).[6][7][8] For tasks with a high risk of splash, consider double-gloving. Always inspect gloves for tears or punctures before use.

  • Protective Clothing: A lab coat is mandatory. For larger quantities or tasks with a higher splash potential, a chemically resistant apron or suit should be worn.

• Respiratory Protection: A NIOSH-approved air-purifying half-mask respirator equipped with organic vapor cartridges and a particulate pre-filter is required.[4][5]

Operational Plan

• Handling:

  • Avoid the formation of dust and aerosols.

  • Use tools (e.g., spatulas, scoops) that will not generate static electricity.

  • Keep containers tightly closed when not in use.

• Hygiene:

  • Wash hands thoroughly with soap and water after handling 2,4-Dichloroaniline, before breaks, and at the end of the workday.

  • Do not eat, drink, or smoke in areas where 2,4-Dichloroaniline is handled or stored.

• Spill Response:

  • In the event of a small spill, dampen the solid material with 60-70% ethanol to minimize dust, and carefully sweep or vacuum the material into a suitable, labeled container for hazardous waste.

  • For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

• Waste Collection: All 2,4-Dichloroaniline waste, including contaminated PPE and cleaning materials, must be collected in a clearly labeled, sealed container designated for hazardous chemical waste.

• Waste Disposal: Dispose of 2,4-Dichloroaniline waste through your institution's environmental health and safety office, following all local, state, and federal regulations. Do not dispose of this chemical down the drain.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2,4-Dichloroaniline.

Caption: Logical workflow for the safe handling of 2,4-Dichloroaniline.

References

• 1. osha.gov [osha.gov]
• 2. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration [osha.gov]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. CDC - NIOSH Pocket Guide to Chemical Hazards - 2,4-D [cdc.gov]
• 5. epa.gov [epa.gov]
• 6. Pesticide Personal Protective Equipment: Glove Selection [extension.sdstate.edu]
• 7. icash.public-health.uiowa.edu [icash.public-health.uiowa.edu]
• 8. extensionpubs.unl.edu [extensionpubs.unl.edu]